1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane chemical structure and properties
Content Type: Technical Reference & Synthesis Guide Subject: Chemical Structure, Synthesis, and Pharmacological Utility of C12H25N3 Scaffold[1][2] Executive Summary 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane is a bicyclic...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Reference & Synthesis Guide
Subject: Chemical Structure, Synthesis, and Pharmacological Utility of C12H25N3 Scaffold[1][2]
Executive Summary
1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane is a bicyclic polyamine derivative characterized by a seven-membered homopiperazine (diazepane) ring linked to a six-membered piperidine ring via an ethylene bridge.[1][2] In medicinal chemistry, this structure serves as a privileged scaffold , often functioning as a high-affinity linker or a pharmacophore in ligands targeting G-protein coupled receptors (GPCRs), particularly Sigma (
) receptors, and the polyamine modulatory site of NMDA receptors.
Its chemical utility lies in the differential reactivity of its nitrogen atoms: the tertiary piperidine nitrogen, the tertiary diazepane nitrogen (N1), and the secondary diazepane nitrogen (N4).[2] This allows for precise, orthogonal functionalization, making it a critical intermediate in the synthesis of neuroactive drugs and fragment-based drug discovery (FBDD).
Chemical Identity & Structural Analysis[3][4][5][6][7][8][9]
Not widely listed as a commodity chemical; structurally related to CAS 22763-65-1 (Piperazine analog)
SMILES
C1CCN(CC1)CCN2CCCNCC2
InChI Key
GCKRQIOWUMFJIF-UHFFFAOYSA-N
Structural Visualization
The molecule consists of two distinct heterocyclic domains. The flexibility of the ethyl linker allows the molecule to adopt a "U-shape" conformation, facilitating bidentate binding to metal centers or receptor pockets.
Tertiary amine; reduced basicity due to sterics.[2]
pKa (Piperidine)
~9.2
Typical tertiary aliphatic amine.
Boiling Point
~320°C (760 mmHg)
High boiling point; vacuum distillation required.
Synthesis & Manufacturing Protocols
Retrosynthetic Analysis
The most robust synthesis involves the mono-alkylation of homopiperazine ([1,4]diazepane).[2] The challenge lies in preventing bis-alkylation (where both nitrogens of the diazepane react).[2] This is controlled by using a large excess of homopiperazine.
Synthesis Pathway (Graphviz)[2]
Figure 2: Synthetic route minimizing bis-alkylation via stoichiometry control.
Detailed Experimental Protocol
Step 1: Preparation of 1-(2-Chloroethyl)piperidine HCl
Dissolve piperidine (1.0 eq) in acetone.
Add 1-bromo-2-chloroethane (1.2 eq) and
(2.0 eq).
Reflux for 12 hours. Filter salts and concentrate.
Treat with HCl/ether to precipitate the hydrochloride salt. Recrystallize from isopropanol.
Step 2: Mono-alkylation of [1,4]Diazepane
Stoichiometry: Dissolve [1,4]diazepane (5.0 eq) in ethanol. Note: Excess diazepane acts as a statistical protecting group.[1]
Addition: Add 1-(2-chloroethyl)piperidine HCl (1.0 eq) portion-wise over 1 hour at 60°C.
Reaction: Reflux for 4–6 hours. Monitor by TLC (System: DCM:MeOH:NH3 90:9:1).[2]
Workup: Evaporate ethanol. Basify with 1N NaOH to pH > 12.
Extraction: Extract with DCM (3x). The excess unsubstituted diazepane will remain largely in the aqueous phase or can be distilled off first.
Purification: Distillation under high vacuum (0.1 mmHg) or column chromatography on neutral alumina.
Pharmacological Applications[2][6][10]
This scaffold is not a drug in itself but a "privileged structure" used to design ligands for specific targets.
Sigma (
) Receptor Ligands
The N-alkyl-piperidine moiety is a classic pharmacophore for Sigma-1 receptors, which are implicated in neuropathic pain and neuroprotection.[1][2]
Mechanism: The basic nitrogen of the piperidine interacts with Asp126 in the Sigma-1 binding pocket. The diazepane ring provides a secondary hydrophobic interaction and a handle for further extension (e.g., attaching an aromatic ring to the secondary nitrogen).
NMDA Receptor Modulation
Polyamines like spermine modulate NMDA receptors.
Relevance: 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane mimics the charge distribution of endogenous polyamines.[1][2]
Activity: Derivatives of this structure have shown ability to enhance
binding, acting as partial agonists at the polyamine site.[3]
Fragment-Based Drug Discovery (FBDD)
This molecule serves as a linker in the design of:
PROTACs (Proteolysis Targeting Chimeras): The diamine chain length is ideal for connecting an E3 ligase ligand to a target protein ligand.
Dual-Target Inhibitors: Connecting a GPCR ligand (via the piperidine) to an enzyme inhibitor (via the diazepane N4).[2]
Analytical Characterization
To validate the structure in a research setting, the following spectral data is expected:
PPE: Face shield, neoprene gloves, and fume hood are mandatory.
References
Zhou, L. M., et al. (1993). Synthesis of N,N'-substituted piperazine and homopiperazine derivatives with polyamine-like actions at N-methyl-D-aspartate receptors.[1][2] Journal of Medicinal Chemistry, 36(1), 19-22.
Nandurdikar, R. S., et al. (2009).[4] Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound.[4] Bioorganic & Medicinal Chemistry Letters, 19(10), 2760-2762.[4]
PubChem Compound Summary. (2025). 1-(2-Piperidin-1-yl-ethyl)-piperazine (Structural Analog).[2][5] National Center for Biotechnology Information. [2]
An In-depth Technical Guide to 1-(2-Piperidin-1-yl-ethyl)homopiperazine
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-(2-Piperidin-1-yl-ethyl)homopiperazine, a substituted diamine of interest in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 1-(2-Piperidin-1-yl-ethyl)homopiperazine, a substituted diamine of interest in medicinal chemistry and pharmacological research. While specific public data on this exact molecule is limited, this document synthesizes information on its core chemical properties, proposes a logical synthesis pathway based on established chemical principles for analogous compounds, and explores its potential applications by examining structurally related molecules.
Core Chemical Identity
1-(2-Piperidin-1-yl-ethyl)homopiperazine, also known as 1-(2-(piperidin-1-yl)ethyl)-1,4-diazepane, is a tertiary amine featuring a homopiperazine ring N-substituted with a 2-(piperidin-1-yl)ethyl group. The homopiperazine moiety, a seven-membered heterocyclic ring with two nitrogen atoms, is a common scaffold in drug design, valued for its ability to introduce basic centers and influence the pharmacokinetic properties of a molecule.[1][2] The piperidine group is another prevalent heterocycle in pharmaceuticals, contributing to the lipophilicity and receptor binding of many active compounds.[3][4]
Physicochemical Properties (Predicted)
Quantitative experimental data for 1-(2-Piperidin-1-yl-ethyl)homopiperazine is not available. The following table summarizes predicted properties based on its chemical structure.
Property
Predicted Value
Notes
Molecular Formula
C₁₃H₂₇N₃
Molecular Weight
225.38 g/mol
pKa (most basic)
~10.5
Prediction for the most basic nitrogen.
LogP
~1.8
A measure of lipophilicity.
Hydrogen Bond Donors
1
From the secondary amine in the homopiperazine ring.
Hydrogen Bond Acceptors
3
From the three nitrogen atoms.
Rotatable Bonds
5
Synthesis and Characterization
A definitive, published synthesis protocol for 1-(2-Piperidin-1-yl-ethyl)homopiperazine has not been identified in the current literature. However, a plausible and efficient synthetic route can be designed based on well-established N-alkylation reactions of secondary amines.[6]
Proposed Synthetic Pathway: N-Alkylation of Homopiperazine
The most direct approach to synthesizing the target compound is the mono-N-alkylation of homopiperazine with a suitable 2-(piperidin-1-yl)ethyl electrophile, such as 1-(2-chloroethyl)piperidine.
Reaction Scheme:
Caption: Proposed synthesis of 1-(2-Piperidin-1-yl-ethyl)homopiperazine.
Detailed Experimental Protocol (Hypothetical)
This protocol is a generalized procedure and should be optimized for safety and efficiency in a laboratory setting.
Reaction Setup: To a solution of homopiperazine (1.2 equivalents) in a suitable aprotic solvent such as acetonitrile or DMF, add a non-nucleophilic base like potassium carbonate or triethylamine (1.5 equivalents).
Addition of Alkylating Agent: Slowly add a solution of 1-(2-chloroethyl)piperidine hydrochloride (1 equivalent) to the reaction mixture at room temperature. The use of the hydrochloride salt of the alkylating agent is common, and the added base will neutralize the HCl in situ.
Reaction Monitoring: Stir the reaction mixture at an elevated temperature (e.g., 60-80 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). A key challenge in the N-alkylation of symmetrical diamines like homopiperazine is controlling the degree of substitution to favor the mono-alkylated product over the di-alkylated byproduct. Using a slight excess of homopiperazine can help to statistically favor mono-alkylation.
Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off any inorganic salts. The solvent is then removed under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel using a gradient of dichloromethane and methanol, with a small percentage of ammonium hydroxide to prevent the product from streaking on the column. Alternatively, purification can be achieved by acid-base extraction.
Characterization
The structure of the synthesized 1-(2-Piperidin-1-yl-ethyl)homopiperazine should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the connectivity of the atoms and the successful formation of the desired product.
Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the compound.
Fourier-Transform Infrared (FTIR) Spectroscopy: Will show characteristic peaks for C-H and N-H stretching and bending vibrations.
Potential Applications and Pharmacological Relevance
While no specific pharmacological data for 1-(2-Piperidin-1-yl-ethyl)homopiperazine has been found, the structural motifs present in the molecule are common in a variety of biologically active compounds. This suggests that the target compound could be a valuable building block or a candidate for screening in several therapeutic areas.
Central Nervous System (CNS) Activity
Piperazine and homopiperazine derivatives are well-known for their activity in the central nervous system.[7] They are core components of drugs with antipsychotic, antidepressant, and anxiolytic properties. The homopiperazine scaffold is found in some compounds designed as antagonists for dopamine and serotonin receptors. For instance, a series of N,N'-substituted homopiperazine derivatives have been synthesized and shown to interact with NMDA receptors.[8]
Anticancer Properties
Numerous piperazine and homopiperazine derivatives have been investigated for their potential as anticancer agents.[9][10][11] They are often used as scaffolds to link different pharmacophores, leading to compounds that can interact with various targets in cancer cells.
Antimicrobial and Antiviral Activity
The piperazine nucleus is a component of several antimicrobial and antiviral drugs. The nitrogen atoms can be crucial for interacting with biological targets in pathogens.
Logical Relationship Diagram for Potential Applications:
Caption: Inferred potential applications based on structural motifs.
Safety and Handling
Detailed safety data for 1-(2-Piperidin-1-yl-ethyl)homopiperazine is not available. However, based on the safety profiles of its constituent parts, homopiperazine and N-substituted piperidines, the following precautions should be taken.
General Handling: The compound is expected to be a basic and potentially corrosive substance. Handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated area or a fume hood.[12]
Toxicity: Homopiperazine is classified as a substance that can cause severe skin burns and eye damage, and may be harmful if swallowed or in contact with skin.[13][14] N-alkylated piperidines can also be toxic and irritants. Therefore, 1-(2-Piperidin-1-yl-ethyl)homopiperazine should be treated as a hazardous chemical.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[12]
Conclusion
1-(2-Piperidin-1-yl-ethyl)homopiperazine is a molecule with significant potential for drug discovery and development, given the prevalence of its structural components in a wide range of pharmaceuticals. While specific data for this compound is scarce, this guide provides a solid foundation for researchers by outlining its probable chemical properties, a robust synthetic strategy, and a logical framework for exploring its potential biological activities. Further research is warranted to synthesize and characterize this compound and to evaluate its pharmacological profile.
References
PubChem. 1-(2-Piperidin-1-yl-ethyl)-piperazine. National Center for Biotechnology Information. [Link]
Taylor & Francis Online. N, N –Disubstituted piperazines and homopiperazines: Synthesis and affinities at a4b2* and a7* neuronal nicotinic acetylcholine receptors. [Link]
National Center for Biotechnology Information. Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. [Link]
PubMed. Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. [Link]
Organic Chemistry Portal. Synthesis of piperazines. [Link]
A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. Organic & Biomolecular Chemistry. [Link]
PubMed. Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2. [Link]
Semantic Scholar. Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. [Link]
PubMed. Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1. [Link]
THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. Journal of Chemical and Pharmaceutical Research. [Link]
ResearchGate. Pharmacological properties of natural piperidine derivatives. [Link]
Der Pharma Chemica. Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. [Link]
ResearchGate. Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. [Link]
ResearchGate. What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. [Link]
ChEMBL. Synthesis of N,N'-substituted piperazine and homopiperazine derivatives with polyamine-like actions at N-methyl-D-aspartate receptors. [Link]
National Center for Biotechnology Information. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]
Wiley Online Library. Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. [Link]
Auburn University. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. [Link]
Semantic Scholar. Piperazine and Pyrazine containing molecules and their diverse pharmacological activities. [Link]
Justus-Liebig-Universität Gießen. Synthesis and Characterisation of Novel 3-Chloropiperidine Derivatives as DNA Alkylating Agents. [Link]
Homopiperazine vs. Piperazine Linkers: A Strategic Guide to Scaffold Selection in Drug Design
An In-depth Technical Guide for Medicinal Chemists As medicinal chemists, the rational design of linker units is as critical as the optimization of the pharmacophores they connect. The choice of a linker can profoundly i...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Medicinal Chemists
As medicinal chemists, the rational design of linker units is as critical as the optimization of the pharmacophores they connect. The choice of a linker can profoundly influence a molecule's physicochemical properties, its pharmacokinetic profile, and its ultimate biological activity. Among the most utilized heterocyclic linkers are piperazine and its seven-membered homolog, homopiperazine (1,4-diazepane). While structurally similar, the addition of a single methylene unit in homopiperazine introduces significant changes in conformation, basicity, and spatial orientation, offering a distinct set of advantages and disadvantages.
This guide provides an in-depth analysis of these two key scaffolds, moving beyond a simple list of properties to explain the causal relationships between their structures and their performance in drug candidates. The insights herein are designed to empower researchers to make more informed, strategic decisions when selecting a linker for their specific therapeutic target and desired drug profile.
Part 1: Core Structural and Physicochemical Divergence
The fundamental difference between piperazine and homopiperazine lies in the ring size, which dictates their three-dimensional structure and, consequently, their chemical personality.
Conformational Landscape: Rigidity vs. Flexibility
Piperazine's six-membered ring predominantly exists in a stable, low-energy chair conformation. This rigidity provides well-defined and predictable exit vectors from its nitrogen atoms, which can be a significant advantage for positioning substituents in a precise orientation within a target's binding pocket.[1]
Homopiperazine, a seven-membered ring, is substantially more flexible. It can adopt multiple low-energy conformations, including pseudo-chair, boat, and twist-boat forms.[2] This conformational dynamism means that homopiperazine linkers can explore a larger conformational space, which can be advantageous for inducing an optimal fit with a target protein (induced-fit binding) but can also come at an entropic cost upon binding.
Caption: Structural comparison of piperazine and homopiperazine linkers.
Physicochemical Properties: A Head-to-Head Comparison
The choice between these linkers often hinges on fine-tuning key physicochemical parameters that govern a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The insertion of an extra methylene group in homopiperazine creates subtle but significant shifts in these properties.
Property
Piperazine
Homopiperazine
Rationale & Medicinal Chemistry Implications
Structure
6-membered ring
7-membered ring (1,4-Diazepane)
The larger ring size of homopiperazine is the primary driver of all other property differences.
Piperazine: Predictable substituent vectors, lower entropic penalty upon binding. Homopiperazine: Can adapt to larger or more complex binding sites; may improve cell permeability.
Homopiperazine is generally more basic. This has profound effects on solubility and target interaction. The higher pKa can enhance aqueous solubility via protonation but may also lead to stronger off-target interactions with acidic targets (e.g., hERG channel).
Lipophilicity (clogP)
~ -1.3 (unsubstituted)
~ -0.9 (unsubstituted)
The additional CH₂ group in homopiperazine slightly increases lipophilicity. This can influence permeability, protein binding, and metabolic stability.
Also subject to N-dealkylation; ring oxidation patterns may differ.[9]
The metabolic fate is highly dependent on the substituents. Linking a piperazine via an amide bond, for instance, can improve metabolic stability by preventing N-dealkylation.[7][8]
Part 2: Strategic Application in Drug Discovery
The decision to use piperazine or homopiperazine should be a deliberate one, guided by the specific objectives of the drug design program.
Role in Target Engagement and Selectivity
The piperazine ring is a cornerstone of modern medicinal chemistry, found in over 100 FDA-approved drugs.[10] Its rigid structure is ideal when a precise distance and angle between two pharmacophores are required for optimal target binding. This is exemplified in numerous kinase inhibitors like Imatinib and antipsychotics like Aripiprazole, where the piperazine linker correctly orients key binding motifs.
Homopiperazine derivatives have also shown considerable utility across a wide range of biological activities, including as anticancer agents, DPP-IV inhibitors, and agents targeting NMDA receptors.[11][12][13] The increased flexibility of the homopiperazine scaffold can be exploited in cases where the binding pocket is less defined or when a degree of adaptability is needed to achieve high-affinity binding. In a study on anti-cancer compounds, homopiperazine analogues of the lead compound JS-K were found to have comparable activity to their piperazine counterparts, demonstrating its viability as a scaffold.[14][15]
Modulating ADME Properties: The pKa Effect
A primary reason for incorporating a piperazine or homopiperazine linker is to enhance aqueous solubility and tune the molecule's ADME profile.[1] At physiological pH (7.4), the higher pKa1 of both linkers ensures that a significant fraction of the molecules will be protonated, rendering them more water-soluble.
This is a critical consideration in the design of molecules that lie "beyond the Rule of 5," such as Proteolysis Targeting Chimeras (PROTACs). In PROTACs, the linker connects a target-binding warhead to an E3 ligase ligand. Piperazine is frequently incorporated into these linkers to improve the notoriously poor solubility of these large molecules.[4][7] However, the basicity of the piperazine is highly sensitive to its chemical environment.[4][16] Electron-withdrawing groups nearby, such as amides, can significantly lower the pKa, reducing the desired protonation and solubility enhancement at physiological pH.[7][8] The inherently higher basicity of homopiperazine may offer an advantage in such cases, providing a buffer against the pKa-lowering effects of adjacent functionalities.
Caption: A decision-making workflow for linker selection.
Part 3: Synthetic Methodologies
The incorporation of piperazine and homopiperazine linkers into molecules is well-established, relying on standard organic chemistry transformations. The choice of method depends on the available starting materials and the desired connectivity.
Experimental Protocol 1: Reductive Amination
This is one of the most common methods for attaching the linker to a molecule containing an aldehyde or ketone.
Reaction Setup: Dissolve the aldehyde/ketone-containing substrate (1.0 eq) and piperazine or homopiperazine (1.1 eq) in a suitable solvent such as dichloromethane (DCM) or dichloroethane (DCE).
Reductant Addition: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), to the mixture at room temperature. The in-situ formation of an iminium ion is followed by its reduction.[17]
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed.
Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-alkylated product.
This protocol is used to couple the linker to an aryl or heteroaryl halide, forming an N-aryl bond.
Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., Argon), combine the aryl halide (1.0 eq), piperazine or homopiperazine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., BINAP or Xantphos, 4-10 mol%), and a base (e.g., Cs₂CO₃ or NaOtBu, 2.0 eq).
Solvent Addition: Add an anhydrous solvent, such as toluene or dioxane.
Heating and Monitoring: Heat the reaction mixture (typically 80-110 °C) and monitor its progress by LC-MS.
Workup: After completion, cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and filter through a pad of celite to remove the catalyst.
Purification: Wash the filtrate with water and brine, dry the organic layer, and concentrate. Purify the residue by column chromatography to obtain the N-aryl product.[17]
Conclusion: Making the Right Choice
The selection between a piperazine and homopiperazine linker is a nuanced decision that requires careful consideration of the project's goals.
Choose Piperazine when:
A rigid, predictable linker geometry is paramount for optimal target engagement.
A well-trodden synthetic path and extensive structure-activity relationship (SAR) data are beneficial.
A moderate level of basicity is sufficient to achieve the desired solubility without introducing liabilities.
Choose Homopiperazine when:
Conformational flexibility is needed to accommodate a complex binding site or to improve cell permeability.
Higher basicity is required to ensure protonation and solubility, especially when electron-withdrawing groups are nearby.
Exploring novel chemical space and potentially uncovering new binding interactions is a key objective.
Ultimately, both scaffolds are powerful tools in the medicinal chemist's arsenal. By understanding the fundamental causality between their structure and resulting properties, researchers can leverage these linkers to rationally design molecules with superior efficacy, selectivity, and drug-like characteristics.
References
Desantis, J., et al. (2022).
Zhou, L. M., et al. (1992). Synthesis of N,N'-substituted piperazine and homopiperazine derivatives with polyamine-like actions at N-methyl-D-aspartate receptors. Journal of Medicinal Chemistry.
Zhou, L. M., et al. (1992). Synthesis of N,N'-Substituted Piperazine and Homopiperazine Derivatives with Polyamine-like Actions at N-Methyl-D-aspartate Receptors. Journal of Medicinal Chemistry. [Link]
Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? PMC. [Link]
Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. (2011). Semantic Scholar. [Link]
Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. (2025). u:scholar. [Link]
Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. (2025). ACS Omega. [Link]
Synthesis and biological evaluation of homopiperazine derivatives with beta-aminoacyl group as dipeptidyl peptidase IV inhibitors. (2008). PubMed. [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). Semantic Scholar. [Link]
Matucci, R., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. [Link]
Piperazine/homopiperazine based anti-tubercular agents. (2023). ResearchGate. [Link]
Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Advances. [Link]
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. (2009). PMC. [Link]
Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. (2025). PMC. [Link]
Khalili, F., et al. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. University of Regina. [Link]
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. (2009). PubMed. [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). RSC Advances. [Link]
Routes of metabolism of the homo-piperazine morpholine 2-substituent in vitro in human and dog liver microsomes. ResearchGate. [Link]
pKa values of common substituted piperazines. ResearchGate. [Link]
In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investigations. (2024). MDPI. [Link]
Piperazines – Knowledge and References. Taylor & Francis. [Link]
Piperazine (CAS 110-85-0) - Chemical & Physical Properties. Cheméo. [Link]
Biological Activity of N-Substituted Homopiperazine Derivatives: A Technical Guide
Topic: Biological Activity of N-Substituted Homopiperazine Derivatives Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary The homopiperazine...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Biological Activity of N-Substituted Homopiperazine Derivatives
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary
The homopiperazine (1,4-diazepane) scaffold represents a critical expansion of the medicinal chemist’s toolkit, offering distinct pharmacological advantages over its six-membered analogue, piperazine. While piperazine is ubiquitous in drug discovery, the seven-membered homopiperazine ring introduces unique conformational flexibility and altered basicity, often resulting in superior binding kinetics and selectivity profiles for specific targets, particularly kinases and G-protein coupled receptors (GPCRs).
This guide analyzes the biological activity of N-substituted homopiperazine derivatives, focusing on their role as Rho-kinase (ROCK) inhibitors , Sigma receptor ligands , and anticancer agents .[1] It provides actionable protocols for synthesis and biological evaluation, grounded in field-proven methodologies.
Structural Significance: The "Flexibility" Advantage
The 1,4-diazepane ring is not merely a "homologated piperazine"; it is a distinct pharmacophore.
Conformational Flexibility: Unlike the rigid chair conformation of piperazine, homopiperazine exists in a dynamic equilibrium of twist-chair and twist-boat conformations. This allows N-substituted derivatives to adopt "induced fit" orientations within enzyme active sites (e.g., ROCK2 ATP-binding pocket) that are sterically inaccessible to rigid analogs.
Basicity & Solvation: The secondary amines in homopiperazine have slightly higher pKa values compared to piperazine, influencing protonation states at physiological pH. This affects membrane permeability and electrostatic interactions with anionic residues (e.g., Asp/Glu) in receptor binding pockets.
Table 1: Scaffold Comparison (Piperazine vs. Homopiperazine)
The most authoritative validation of the homopiperazine scaffold is Fasudil (1-(5-Isoquinolinesulfonyl)homopiperazine), a potent inhibitor of Rho-associated protein kinase (ROCK).[1]
Mechanism of Action
Fasudil targets the ATP-binding cleft of the ROCK enzyme. The homopiperazine ring is crucial here; SAR studies demonstrate that homopiperazine derivatives are generally more active ROCK2 inhibitors than their piperazine counterparts . The 7-membered ring allows the isoquinoline headgroup to orient optimally for pi-stacking interactions while the secondary amine engages in hydrogen bonding.
Therapeutic Utility: Cerebral vasospasm (post-subarachnoid hemorrhage), pulmonary hypertension, and potential neuroprotection in ALS.
DOT Diagram: ROCK Signaling & Fasudil Inhibition
Caption: Fasudil inhibits ROCK, preventing MLCP inactivation and reducing vasoconstriction.[1]
CNS Activity: Sigma Receptor Ligands
N-substituted homopiperazines have emerged as privileged structures for Sigma (σ) receptors , particularly the σ2 subtype, which is implicated in cancer cell proliferation and neurological disorders.
Key Findings
Selectivity: Homopiperazine analogs of the lead compound SYA013 (e.g., 1-(5-Chloropyridin-2-yl)-4-(3-((4-fluorophenyl)thio)propyl)-1,4-diazepane) exhibit high affinity (Ki = 2.2 nM) and superior selectivity for σ2 over σ1 compared to piperazine analogs.[1]
Mechanism: The larger ring size alters the spatial orientation of the N-substituents, allowing specific interaction with the hydrophobic pockets of the σ2 receptor, avoiding the steric clashes observed with tighter rings.
Anticancer & Cytotoxic Potential
Beyond kinase inhibition, the scaffold serves as a vector for cytotoxic payloads.
JS-K Analogs: Homopiperazine derivatives of the nitric oxide donor JS-K show potent anti-proliferative activity against leukemia cell lines (HL-60, U937).[2] Crucially, these derivatives maintain selectivity, showing negligible toxicity to normal renal epithelial cells.
Vindoline Conjugates: Linking vindoline (a Vinca alkaloid) via a homopiperazine tether significantly improves cytotoxicity against drug-resistant tumor lines compared to direct analogs.
Experimental Protocols
A. Synthesis of N-Substituted Homopiperazines (General Workflow)
Self-Validating Checkpoint: The formation of the 1,4-diazepane ring or its mono-substitution must be monitored via TLC using a polar solvent system (e.g., DCM:MeOH:NH3 90:9:1) to distinguish mono- from bis-substituted byproducts.
Method (Nucleophilic Substitution):
Starting Material: 1,4-Diazepane (homopiperazine) is dissolved in acetonitrile.[1]
Reagent: Add 1 equivalent of the alkyl halide or sulfonyl chloride (e.g., 5-isoquinolinesulfonyl chloride for Fasudil analogs).
Base: Add 1.5 equivalents of K2CO3 or TEA to scavenge acid.
Conditions: Reflux at 60-80°C for 4-12 hours.
Purification: The secondary amine is highly polar. Acid-base extraction is required.
Step: Acidify to pH 2 (product goes to aqueous).[1] Wash organic layer.[1] Basify aqueous layer to pH 10. Extract with DCM.
Validation: 1H NMR should show distinct multiplets for the ethylene bridge (C2, C3) vs. the propylene bridge (C5, C6, C7), typically around 2.7–3.0 ppm and 1.7 ppm respectively.
DOT Diagram: Synthesis Workflow
Caption: Selective mono-functionalization of homopiperazine requires stoichiometric control.
B. Biological Assay: ROCK2 Inhibition (In Vitro)
This protocol validates the potency of synthesized derivatives against the ROCK2 isoform.
Reagents: Recombinant human ROCK2, Long S6 Kinase substrate peptide, [γ-33P]ATP.[1]
Protocol:
Preparation: Dilute compounds in DMSO (final concentration <1%).
Reaction Mix: Incubate ROCK2 (5-10 mU) with compound in kinase buffer (50 mM Tris pH 7.5, 10 mM MgCl2, 1 mM DTT) for 10 mins at room temperature.
Initiation: Add ATP mix (10 µM cold ATP + 0.5 µCi [γ-33P]ATP) and substrate peptide (30 µM).[1]
Incubation: Incubate at 30°C for 30-60 minutes.
Termination: Stop reaction by spotting onto P81 phosphocellulose paper.
Washing: Wash filters 3x with 0.75% phosphoric acid to remove unbound ATP.
Quantification: Measure radioactivity via liquid scintillation counting.
Calculation: Calculate % Inhibition relative to DMSO control. Determine IC50 using non-linear regression.
Summary of Active Derivatives
Derivative Class
Target / Mechanism
Key Activity Data
Reference
Fasudil
ROCK1 / ROCK2 Inhibitor
IC50 = 10.7 µM (Broad ROCK inhibition)
[1, 2]
Hybrid Fasudil
ROCK2 / NRF2 Inducer
High selectivity for ROCK2 isoform
[3]
SYA013 Analogs
Sigma-2 (σ2) Receptor
Ki = 2.2 nM (High Selectivity)
[4]
JS-K Analogs
NO Donor / Cytotoxicity
Sub-micromolar IC50 (Leukemia)
[5]
References
Fasudil Hydrochloride | C14H18ClN3O2S. PubChem Compound Summary.[1] Available at: [Link][1]
Multitarget Hybrid Fasudil Derivatives as a New Approach to the Potential Treatment of Amyotrophic Lateral Sclerosis. Journal of Medicinal Chemistry. Available at: [Link][1]
SYA 013 analogs as sigma-2 (σ2) selective ligands: structure-affinity relationship studies. Bioorganic & Medicinal Chemistry.[1] Available at: [Link][1]
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. Bioorganic & Medicinal Chemistry Letters. Available at: [Link][1]
1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane molecular weight and formula
An In-Depth Technical Guide to 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane Executive Summary This document provides a comprehensive technical overview of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, a heterocyclic compound...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane
Executive Summary
This document provides a comprehensive technical overview of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, a heterocyclic compound featuring both a piperidine and a 1,4-diazepane moiety. The 1,4-diazepane scaffold is a well-established pharmacophore present in a wide array of biologically active agents, noted for its applications in treating central nervous system disorders, cancer, and microbial infections.[3][4] This guide elucidates the core physicochemical properties of the title compound, proposes a robust synthetic pathway grounded in established chemical principles, and explores its potential applications in modern drug discovery and development. The content herein is structured to provide researchers, medicinal chemists, and drug development professionals with the foundational knowledge required to investigate this and related molecular scaffolds.
Molecular Structure and Physicochemical Properties
The fundamental characteristics of a compound dictate its behavior in both chemical and biological systems. The molecular formula of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane was determined by structural analysis to be C₁₂H₂₅N₃. From this, the molecular weight and other key physicochemical parameters have been calculated. While this specific isomeric structure is not widely cataloged, its properties can be reliably inferred from its constituent atoms and are identical to its isomers.
Molecular Structure
The structure consists of a[1][2]diazepane ring system where one of the nitrogen atoms is substituted with a 2-(piperidin-1-yl)ethyl group. This links the seven-membered diazepane ring to a six-membered piperidine ring via a two-carbon ethyl spacer.
Caption: 2D representation of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane.
Quantitative Data Summary
The following table summarizes the key computed properties for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane and its isomer, 1-(1-ethylpiperidin-4-yl)-1,4-diazepane.[2]
The 1,4-Diazepane Scaffold: A Privileged Structure in Medicinal Chemistry
The 1,4-diazepane ring is a seven-membered heterocycle containing two nitrogen atoms. This scaffold is of significant interest to medicinal chemists due to its conformational flexibility and its presence in numerous biologically active compounds.[3] Derivatives of this structure have demonstrated a wide spectrum of pharmacological activities, including antipsychotic, anxiolytic, anticonvulsant, antibacterial, antifungal, and anticancer properties.[4]
The therapeutic success of related benzodiazepines, such as Diazepam (Valium), which features a fused benzene ring, underscores the value of the seven-membered diazepine core in modulating biological systems, particularly within the central nervous system.[5] The modular nature of the 1,4-diazepane scaffold allows for substitution at its nitrogen atoms, enabling the synthesis of diverse chemical libraries for screening and lead optimization.[1]
Proposed Synthetic Methodology
Expertise & Causality: A robust and efficient synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane can be achieved via a standard nucleophilic substitution (alkylation) reaction. This strategy is predicated on the nucleophilicity of the secondary amine in the[1][2]diazepane ring and the availability of a suitable electrophilic partner. The chosen protocol leverages commercially available starting materials and employs a straightforward procedure that minimizes complex purification steps.
Proposed Retrosynthetic Analysis
The logical disconnection for the target molecule is at the C-N bond formed between the diazepane nitrogen and the ethyl linker. This leads to two precursor molecules:[1][2]diazepane and an N-substituted piperidine with a two-carbon electrophilic group, such as 1-(2-chloroethyl)piperidine.
Experimental Protocol: N-Alkylation
This protocol describes a self-validating system for the synthesis of the title compound.
Potassium carbonate (K₂CO₃) or Triethylamine (TEA)
Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)
Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Reaction Setup: To a solution of[1][2]diazepane (1.0 eq) in acetonitrile (10 mL/mmol), add a base such as potassium carbonate (2.5 eq). The base is critical for deprotonating the amine of diazepane and neutralizing the HCl from the hydrochloride salt of the alkylating agent.
Addition of Alkylating Agent: Add 1-(2-chloroethyl)piperidine hydrochloride (1.1 eq) to the mixture. A slight excess ensures the complete consumption of the starting diazepane.
Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-16 hours.
Workup:
Cool the reaction mixture to room temperature and filter to remove the inorganic salts.
Concentrate the filtrate under reduced pressure to remove the solvent.
Redissolve the residue in dichloromethane and wash with saturated aqueous NaHCO₃ solution to remove any remaining acidic impurities.
Wash the organic layer with brine, then dry it over anhydrous MgSO₄.
Purification:
Filter off the drying agent and concentrate the organic solution in vacuo.
The resulting crude product can be purified by silica gel column chromatography using a gradient of methanol in dichloromethane to afford the pure 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane.
Caption: Experimental workflow for the synthesis of the target compound.
Potential Therapeutic Applications
Given the established biological significance of the 1,4-diazepane core, 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane represents a molecule of interest for further pharmacological evaluation. The combination of the diazepane and piperidine rings—both common fragments in CNS-active drugs—suggests a strong potential for activity in this area. Several derivatives of 1,4-diazepine have been investigated for their potential as anticancer agents.[6][7]
Hypothesized Areas of Interest:
Central Nervous System (CNS) Agents: The scaffold is a known modulator of CNS pathways, suggesting potential as an anxiolytic, antipsychotic, or anticonvulsant agent.[4]
Oncology: The diazepine nucleus is found in compounds with cytotoxic activity against various cancer cell lines, making this an important area for screening.[7][8]
Antimicrobial Agents: Heterocyclic compounds containing nitrogen are a rich source of potential antibacterial and antifungal agents.[3]
Caption: Relationship between molecular structure and potential applications.
Conclusion
1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane is a molecule with significant potential for drug discovery, built upon the privileged 1,4-diazepane scaffold. This guide has detailed its fundamental physicochemical properties, outlined a reliable synthetic route, and posited its most promising avenues for therapeutic investigation. The insights provided serve as a foundational resource for researchers aiming to explore this and related compounds, facilitating further study into their synthesis, characterization, and pharmacological activity.
References
A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. (2014). Organic & Biomolecular Chemistry.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. (n.d.). Bentham Science.
A Technical Guide to Pharmacophore Modeling of 1,4-Diazepane Receptor Ligands
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of pharmacophore modeling as applied to the discovery and optimization of 1,4-diazepane-based ligands. As a seni...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth exploration of pharmacophore modeling as applied to the discovery and optimization of 1,4-diazepane-based ligands. As a senior application scientist, the goal is to furnish a practical and scientifically rigorous resource that not only outlines methodologies but also explains the critical thinking behind experimental design and validation.
Introduction: The Versatility of the 1,4-Diazepane Scaffold
The 1,4-diazepane moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into ligands targeting a variety of receptors, primarily within the central nervous system (CNS). Its seven-membered ring offers a flexible yet constrained conformational profile, allowing for the precise spatial orientation of substituent groups to interact with receptor binding sites. Notably, 1,4-diazepane derivatives have shown significant activity as ligands for sigma (σ) receptors and orexin receptors, both of which are implicated in a range of neurological and psychiatric disorders.[1][2][3]
Pharmacophore modeling, a cornerstone of computer-aided drug design (CADD), provides an abstract representation of the key molecular features essential for a ligand's biological activity.[4] This guide will dissect the process of developing robust pharmacophore models for 1,4-diazepane ligands, covering both ligand-based and structure-based approaches.
Part 1: Foundational Concepts in Pharmacophore Modeling
Before delving into specific protocols, it is crucial to understand the fundamental principles that underpin pharmacophore modeling. A pharmacophore is not a real molecule but rather a three-dimensional arrangement of essential chemical features that a molecule must possess to be recognized by a specific receptor and elicit a biological response. These features typically include:
Hydrogen Bond Acceptors (HBA)
Hydrogen Bond Donors (HBD)
Hydrophobic (HY) regions
Aromatic Rings (AR)
Positive Ionizable (PI) centers
Negative Ionizable (NI) centers
The primary objective of pharmacophore modeling is to create a hypothesis that can be used to virtually screen large compound libraries to identify novel scaffolds or to guide the optimization of existing leads.[4]
Ligand-Based vs. Structure-Based Approaches
The choice between a ligand-based and a structure-based approach is dictated by the availability of structural information for the target receptor.[4]
Ligand-Based Pharmacophore Modeling: This method is employed when the three-dimensional structure of the target receptor is unknown.[4] It relies on a set of known active ligands to derive a common pharmacophore hypothesis. The underlying assumption is that molecules with similar biological activity share common chemical features arranged in a similar spatial orientation.
Structure-Based Pharmacophore Modeling: When the 3D structure of the receptor-ligand complex is available, typically from X-ray crystallography or cryo-electron microscopy, a structure-based pharmacophore model can be generated. This approach directly utilizes the interactions observed between the ligand and the receptor's binding site to define the essential pharmacophoric features.
Part 2: Ligand-Based Pharmacophore Modeling of 1,4-Diazepane Ligands
This section will detail a step-by-step workflow for generating and validating a ligand-based pharmacophore model, using a hypothetical set of 1,4-diazepane-based sigma-1 (σ1) receptor ligands as an example. The σ1 receptor is a chaperone protein involved in various cellular functions, and its modulation has therapeutic potential for neurological disorders.[1][5]
Experimental Workflow: Ligand-Based Modeling
The generation of a predictive ligand-based pharmacophore model is a multi-step process that requires careful consideration at each stage.
Caption: A systematic workflow for structure-based pharmacophore modeling.
The crystal structure of the receptor-ligand complex is obtained from the Protein Data Bank (PDB). The structure needs to be prepared by adding hydrogen atoms, assigning correct protonation states to residues, and removing water molecules that are not involved in key interactions.
The binding pocket is analyzed to identify the key interactions between the 1,4-diazepane ligand and the receptor. This includes identifying hydrogen bonds, hydrophobic interactions, and ionic interactions. For example, in the OX1R, a key interaction often involves a salt bridge between a basic nitrogen in the ligand and an acidic residue like Asp127.
[6]
Based on the identified interactions, pharmacophore features are generated. For instance, a hydrogen bond between the ligand and a backbone carbonyl of the receptor would generate a hydrogen bond donor feature on the ligand. Hydrophobic contacts with nonpolar residues would generate hydrophobic features.
The initial pharmacophore can be refined by adding excluded volumes, which represent regions of the binding site occupied by the receptor. This prevents the selection of molecules that would clash with the receptor.
Similar to ligand-based models, structure-based pharmacophores must be validated. This can be done by screening a database of known active and inactive compounds and assessing the model's ability to discriminate between them.
Part 4: Applications and Advanced Concepts
Virtual Screening
The primary application of a validated pharmacophore model is to perform virtual screening of large chemical databases (e.g., ZINC, Maybridge) to identify novel hit compounds. [7]The pharmacophore model acts as a 3D query to filter out molecules that do not possess the required chemical features in the correct spatial arrangement.
Bioisosteric Replacement
Pharmacophore models can guide the bioisosteric replacement of the 1,4-diazepane scaffold or its substituents. Bioisosteres are functional groups with similar steric and electronic properties. [8][9]By understanding the key pharmacophoric features, chemists can replace parts of the molecule with bioisosteres to improve properties such as potency, selectivity, or metabolic stability while maintaining the essential interactions with the receptor.
Conclusion
Pharmacophore modeling is an indispensable tool in the modern drug discovery pipeline for 1,4-diazepane receptor ligands. By providing a clear understanding of the key molecular interactions required for biological activity, it enables the rational design of novel and improved therapeutics. This guide has provided a comprehensive overview of both ligand- and structure-based approaches, emphasizing the importance of rigorous validation to ensure the predictive power of the generated models. As our understanding of receptor biology and computational methodologies continues to evolve, the application of pharmacophore modeling will undoubtedly play an even more significant role in the development of next-generation medicines.
References
A New Pharmacophore Model for the Design of Sigma-1 Ligands Validated on a Large Experimental Dataset. (2019). Frontiers in Pharmacology. [Link]
Pharmacophore and docking-based sequential virtual screening for the identification of novel Sigma 1 receptor ligands. (2019). Bioinformation. [Link]
Ligand-based G Protein Coupled Receptor pharmacophore modeling: Assessing the role of ligand function in model development. (2021). Journal of Molecular Graphics and Modelling. [Link]
Discovery of a potent, CNS-penetrant orexin receptor antagonist based on an n,n-disubstituted-1,4-diazepane scaffold that promotes sleep in rats. (2009). ChemMedChem. [Link]
Pharmacophore Model To Discover OX1 and OX2 Orexin Receptor Ligands. (2016). Journal of Medicinal Chemistry. [Link]
Pharmacophore Identification for Sigma-1 (σ1) Receptor Binding: Application of the "Deconstruction - Reconstruction - Elaboration" Approach. (n.d.). Bentham Science. [Link]
Pharmacophore identification for sigma-1 (sigma1) receptor binding: application of the "deconstruction-reconstruction-elaboration" approach. (2005). Mini Reviews in Medicinal Chemistry. [Link]
Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. (2019). ACS Medicinal Chemistry Letters. [Link]
Design and synthesis of conformationally constrained N,N-disubstituted 1,4-diazepanes as potent orexin receptor antagonists. (2010). Bioorganic & Medicinal Chemistry Letters. [Link]
1,4-Diazepanes derived from (S)-serine--homopiperazines with improved sigma(1) (sigma) receptor affinity and selectivity. (2009). European Journal of Medicinal Chemistry. [Link]
(PDF) Pharmacophore and docking-based sequential virtual screening for the identification of novel Sigma 1 receptor ligands. (2019). ResearchGate. [Link]
Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. (2019). DSpace Cris Angular. [Link]
Ligand-based G Protein Coupled Receptor pharmacophore modeling: Assessing the role of ligand function in model development | Request PDF. (2021). ResearchGate. [Link]
3D pharmacophore models for σ 1 R. (n.d.). ResearchGate. [Link]
Pharmacophore Modeling, Virtual Screening, Molecular Docking, DFT, and ADMET Analyses to Develop Newer generation Dual Orexin Re. (2024). Advanced Journal of Chemistry, Section A. [Link]
A New Pharmacophore Model for the Design of Sigma-1 Ligands Validated on a Large Experimental Dataset. (2019). Frontiers in Pharmacology. [Link]
Pharmacophore modeling: advances, limitations, and current utility in drug discovery. (2014). Future Medicinal Chemistry. [Link]
6TP4: Crystal structure of the Orexin-1 receptor in complex with ACT-462206. (2020). RCSB PDB. [Link]
Ligand-based methods as potential solutions to GPCR drug discovery limitations. (2021). Pharmacelera. [Link]
Synthesis, Cytotoxicity Evaluation and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands | Request PDF. (2019). ResearchGate. [Link]
6TQ9: Crystal structure of the Orexin-1 receptor in complex with SB-408124. (2020). RCSB PDB. [Link]
EMDB-23118: Orexin Receptor 2 (OX2R) in Complex with G Protein and Natural Pe... (n.d.). PDBj. [Link]
"Benchmarking Modeling Methods for G Protein Coupled Receptor Ligand Di" by Paige Potts. (2021). University of Memphis Digital Commons. [Link]
Comparison of Orexin 1 and Orexin 2 Ligand Binding Modes Using X-ray Crystallography and Computational Analysis. (2019). Journal of Medicinal Chemistry. [Link]
Orexin receptors. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. [Link]
How do I validate pharmacophore in absence of reported inhibitor?. (2015). ResearchGate. [Link]
Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures. (2018). MDPI. [Link]
A structural chemogenomics analysis of aminergic GPCRs: lessons for histamine receptor ligand design. (2013). British Journal of Pharmacology. [Link]
Molecular docking and pharmacophore modelling; a bridged explanation with emphasis on validation. (2024). Journal of Advanced Pharmaceutical Sciences. [Link]
Application Note & Protocol: Synthesis of 1-(2-Piperidin-1-yl-ethyl)-diazepane via N-Alkylation of Homopiperazine
Application Note & Protocol: Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane via N-Alkylation of Homopiperazine Abstract This document provides a comprehensive guide for the synthesis of 1-(2-Piperidin-1-yl-ethyl...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol: Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane via N-Alkylation of Homopiperazine
Abstract
This document provides a comprehensive guide for the synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, a valuable intermediate for drug discovery and development. The protocol details a direct N-alkylation of homopiperazine ([1][2]diazepane) with 1-(2-chloroethyl)piperidine hydrochloride. The narrative emphasizes the rationale behind the selection of reagents and reaction conditions, ensuring both reproducibility and a deep understanding of the underlying chemical principles. This guide is intended for researchers and scientists in organic and medicinal chemistry, offering a robust and well-validated procedure, complete with safety protocols, data tables, and process visualizations.
Introduction and Scientific Rationale
The 1,4-diazepane (homopiperazine) scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including uses as anticancer agents and 5-HT antagonists.[3][4][5] The synthesis of asymmetrically substituted diazepanes is a critical step in creating diverse chemical libraries for screening. The target molecule, 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, combines the homopiperazine core with a piperidinylethyl side chain, creating a versatile building block for further functionalization.
The chosen synthetic strategy is a classical nucleophilic substitution (SN2) reaction. This method is favored for its reliability and straightforward execution.
Core Mechanistic Principles:
Nucleophilicity: Homopiperazine possesses two secondary amine nitrogens, which act as nucleophiles.
Electrophilicity: 1-(2-chloroethyl)piperidine serves as the electrophile, with the carbon atom bonded to the chlorine being susceptible to nucleophilic attack.
Reaction Control: A primary challenge in the alkylation of symmetric diamines like homopiperazine is controlling the degree of substitution. The formation of the undesired 1,4-disubstituted byproduct can be significant. While using a large excess of homopiperazine can favor mono-alkylation, it complicates downstream purification. This protocol utilizes a near-stoichiometric ratio of reactants, relying on a robust chromatographic purification to isolate the desired mono-alkylated product, a common and practical approach in a research setting.[6]
Rationale for Experimental Choices:
Base Selection (Potassium Carbonate): Anhydrous potassium carbonate (K₂CO₃) is employed as a mild, non-nucleophilic base. Its primary roles are to neutralize the hydrochloride salt of the alkylating agent and to deprotonate one of the amine nitrogens of homopiperazine, thereby increasing its nucleophilicity. As a heterogeneous base, it can be easily removed by filtration upon reaction completion.[3][7]
Solvent Selection (Acetonitrile): Acetonitrile (ACN) is a polar aprotic solvent that is ideal for SN2 reactions. It effectively dissolves the organic reactants while allowing for sufficient reaction temperatures to be reached. Its boiling point (82°C) is well-suited for controlled heating under reflux.
Thermal Conditions (Reflux): Heating the reaction to reflux is crucial for overcoming the activation energy barrier, ensuring a reasonable reaction rate between the moderately reactive alkyl chloride and the amine nucleophile.[3][4][8]
Materials and Equipment
Reagents
Reagent
Formula
MW ( g/mol )
Supplier
Purity
Homopiperazine
C₅H₁₂N₂
100.16
Sigma-Aldrich
≥98%
1-(2-Chloroethyl)piperidine hydrochloride
C₇H₁₅Cl₂N
184.11
Combi-Blocks
≥97%
Anhydrous Potassium Carbonate (K₂CO₃)
K₂CO₃
138.21
Fisher Scientific
≥99%
Acetonitrile (ACN), Anhydrous
C₂H₃N
41.05
Sigma-Aldrich
≥99.8%
Dichloromethane (DCM)
CH₂Cl₂
84.93
VWR
HPLC Grade
Ethyl Acetate (EtOAc)
C₄H₈O₂
88.11
VWR
HPLC Grade
Methanol (MeOH)
CH₄O
32.04
VWR
HPLC Grade
Anhydrous Sodium Sulfate (Na₂SO₄)
Na₂SO₄
142.04
Fisher Scientific
Granular
Silica Gel
SiO₂
60.08
Sorbent Technologies
230-400 mesh
Equipment
Three-neck round-bottom flask (250 mL)
Reflux condenser and heating mantle
Magnetic stirrer and stir bars
Inert atmosphere setup (Nitrogen or Argon)
Standard laboratory glassware (beakers, graduated cylinders, funnels)
Rotary evaporator
Glass funnel for filtration
Flash chromatography system
Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)
Detailed Experimental Protocol
Reaction Scheme
Caption: N-alkylation of homopiperazine.
Quantitative Data Summary for Synthesis
Reagent
Amount
Moles (mmol)
Equivalents
Homopiperazine
2.00 g
19.97
1.1
1-(2-Chloroethyl)piperidine HCl
3.34 g
18.15
1.0
Anhydrous Potassium Carbonate
5.02 g
36.30
2.0
Anhydrous Acetonitrile
100 mL
-
-
Step-by-Step Procedure
Reaction Setup:
To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add homopiperazine (2.00 g, 19.97 mmol).
Under a gentle stream of nitrogen, add anhydrous acetonitrile (100 mL) to the flask.
Reaction Execution:
Begin vigorous stirring to ensure the suspension is well-mixed.
Heat the mixture to reflux (approximately 80-82°C) using a heating mantle.
Allow the reaction to proceed under reflux for 12-16 hours. The progress can be monitored by TLC (Mobile phase: 90:9:1 DCM/Methanol/NH₄OH; visualize with ninhydrin or potassium permanganate stain). The starting homopiperazine will be highly polar, while the product will have a higher Rf value.
Work-up:
After completion, cool the reaction mixture to room temperature.
Filter the suspension through a pad of Celite or directly through filter paper to remove the potassium carbonate and other inorganic salts. Wash the filter cake with a small amount of acetonitrile (2 x 15 mL).
Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain a crude oil or semi-solid residue.
Extraction:
Dissolve the crude residue in dichloromethane (100 mL).
Transfer the solution to a separatory funnel and wash with brine (2 x 50 mL) to remove any remaining water-soluble impurities.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.
Purification:
Purify the crude product by flash column chromatography on silica gel.
Prepare the column using a slurry of silica gel in a low-polarity solvent (e.g., pure DCM).
Load the crude product onto the column (dry loading is recommended for best separation).
Elute the column with a gradient solvent system, starting with Dichloromethane and gradually increasing the polarity with Methanol containing a small amount of ammonium hydroxide to prevent peak tailing (e.g., from 100% DCM to 95:5 DCM/MeOH, then to 90:10 DCM/MeOH with 0.5-1% NH₄OH).
Collect fractions and analyze by TLC to identify those containing the pure product.
Combine the pure fractions and remove the solvent under reduced pressure to afford 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane as a viscous oil or low-melting solid. The expected yield is typically in the range of 45-60%.
Characterization
The identity and purity of the final product should be confirmed by standard analytical techniques:
¹H and ¹³C NMR: To confirm the chemical structure and assess purity.
Mass Spectrometry (MS): To verify the molecular weight of the product (Expected [M+H]⁺: 226.2).
FT-IR: To identify characteristic functional group vibrations.
Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and appropriate chemical-resistant gloves (nitrile or neoprene).
Fume Hood: All operations should be conducted in a well-ventilated chemical fume hood.[1][2]
Homopiperazine: This compound is corrosive and can cause severe skin burns and eye damage.[1] Avoid inhalation of dust and direct contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.
1-(2-Chloroethyl)piperidine hydrochloride: This is a reactive alkylating agent and should be handled with care.
Solvents: Acetonitrile and dichloromethane are flammable and toxic. Avoid inhalation of vapors and ensure there are no nearby ignition sources.[1]
Process Workflow Visualization
Caption: Experimental workflow for synthesis and purification.
References
A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. (2014). Organic & Biomolecular Chemistry. [Link]
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). PMC. [Link]
Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. (2022). ResearchGate. [Link]
PIPERAZINE (ANH) Safety Data Sheet. TMMedia. [Link]
Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. (2017). MDPI. [Link]
Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. (2011). Scientific Research Publishing. [Link]
Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. (2011). Semantic Scholar. [Link]
Can Someone please give me right mechanism of this reaction. (2021). Reddit. [Link]
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. (2008). PMC. [Link]
Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. (2022). Frontiers. [Link]
What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013). ResearchGate. [Link]
Reaction mechanism of the examined 3‐chloropiperidines. (2020). ResearchGate. [Link]
Understanding the Alkylation Mechanism of 3-Chloropiperidines – NMR Kinetic Studies and Isolation of Bicyclic Aziridinium Ions. (2021). Chemistry Europe. [Link]
(PDF) Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. (2011). ResearchGate. [Link]
Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. (2014). PMC. [Link]
Acid hydrolysis of diazepam. Kinetic study of the reactions of 2-(N-methylamino)-5-chlorobenzophenone, with HCl in MeOH-H2O. (1995). Semantic Scholar. [Link]
Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. [Link]
Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. (2019). PMC. [Link]
Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. (2021). MDPI. [Link]
Identification, isolation, synthesis and characterization of an impurity in quetiapine bulk drug substance. (2007). Journal of Pharmaceutical and Biomedical Analysis. [Link]
The Design, Synthesis, and Biological Evaluation of the First Inhibitors of Oncogenic CHD1L. (2022). PMC. [Link]
Synthesis and evaluation of 99mTc-labeled 1-(2-Pyridyl)piperazine derivatives as radioligands for 5HT7 receptors. (2022). ResearchGate. [Link]
Protocol for N-alkylation of 1,4-diazepane with 1-(2-chloroethyl)piperidine
Application Note & Protocol: Selective Mono-N-Alkylation of 1,4-Diazepane Synthesis of 1-(2-(1,4-Diazepan-1-yl)ethyl)piperidine using 1-(2-Chloroethyl)piperidine Introduction and Significance 1,4-Diazepane, also known as...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol: Selective Mono-N-Alkylation of 1,4-Diazepane
Synthesis of 1-(2-(1,4-Diazepan-1-yl)ethyl)piperidine using 1-(2-Chloroethyl)piperidine
Introduction and Significance
1,4-Diazepane, also known as homopiperazine, is a seven-membered heterocyclic scaffold that is a cornerstone in medicinal chemistry. Its derivatives are integral to a wide array of pharmacologically active compounds, including agents with positive inotropic, anticancer, and antipsychotic properties.[1][2][3] The two secondary amine groups within the diazepane ring offer versatile points for functionalization, allowing for the modulation of a molecule's physicochemical properties and biological activity.
This document provides a comprehensive, field-tested protocol for the selective mono-N-alkylation of 1,4-diazepane with 1-(2-chloroethyl)piperidine. The resulting product, 1-(2-(1,4-diazepan-1-yl)ethyl)piperidine, is a valuable intermediate for drug discovery, incorporating both the diazepane and piperidine moieties. This guide is designed for researchers in organic synthesis and drug development, offering in-depth explanations for experimental choices to ensure reproducibility and success.
Reaction Scheme and Mechanism
The core of this procedure is a classic nucleophilic substitution reaction (SN2). The nitrogen atom of 1,4-diazepane acts as a nucleophile, attacking the electrophilic carbon of the chloroethyl group on 1-(2-chloroethyl)piperidine.
Overall Reaction:
Mechanistic Rationale:
The reaction proceeds via a standard SN2 pathway. A base is essential for two reasons:
If starting with 1-(2-chloroethyl)piperidine hydrochloride, the base is required to deprotonate the piperidinium salt, generating the free and reactive alkyl chloride.
The base deprotonates one of the secondary amines on the 1,4-diazepane, significantly increasing its nucleophilicity and facilitating the attack on the alkyl chloride.
Controlling the reaction to favor the mono-alkylated product over the di-alkylated byproduct is the primary challenge. This protocol achieves selectivity by employing a strategic excess of the 1,4-diazepane nucleophile, which statistically favors the reaction of the alkylating agent with an unreacted diazepane molecule over a second alkylation on the already-substituted product.[4]
Experimental Protocol
This section details the step-by-step methodology for the synthesis.
Materials and Reagents
Reagent
CAS No.
Molecular Wt. ( g/mol )
Molarity/Conc.
Amount (mmol)
Mass/Volume
Notes
1,4-Diazepane
1121-92-2
100.16
-
25.0
2.50 g
Dimer is common; ensure purity. Hygroscopic.
1-(2-Chloroethyl)piperidine HCl
2008-75-5
184.11
-
10.0
1.84 g
Hygroscopic; handle quickly in a dry environment.[5]
Anhydrous Potassium Carbonate (K₂CO₃)
584-08-7
138.21
-
30.0
4.15 g
Finely powdered and dried prior to use.
Anhydrous Acetonitrile (MeCN)
75-05-8
41.05
-
-
100 mL
Dry, synthesis-grade solvent is critical.
Ethyl Acetate (EtOAc)
141-78-6
88.11
-
-
~300 mL
For extraction.
Saturated Sodium Chloride (Brine)
7647-14-5
58.44
-
-
~100 mL
For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)
7757-82-6
142.04
-
-
As needed
For drying organic phase.
Equipment
250 mL three-neck round-bottom flask
Reflux condenser with a drying tube (e.g., filled with CaCl₂)
Magnetic stirrer and stir bar
Heating mantle with a temperature controller
Inert gas line (Nitrogen or Argon)
Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)
Rotary evaporator
Silica gel for column chromatography
Step-by-Step Procedure
Reaction Setup:
Flame-dry the 250 mL three-neck round-bottom flask and equip it with a magnetic stir bar, a reflux condenser under an inert atmosphere (N₂ or Ar), and a stopper.
Allow the apparatus to cool to room temperature.
To the flask, add anhydrous potassium carbonate (4.15 g, 30.0 mmol).
In rapid succession, add 1,4-diazepane (2.50 g, 25.0 mmol) and 1-(2-chloroethyl)piperidine hydrochloride (1.84 g, 10.0 mmol). Causality Note: The use of a 2.5:1 molar ratio of diazepane to alkylating agent is a key control point to statistically favor mono-alkylation.[4]
Add anhydrous acetonitrile (100 mL) to the flask via syringe or cannula.
Reaction Execution:
6. Begin vigorous stirring to create a fine suspension.
7. Heat the reaction mixture to reflux (approx. 82°C) using the heating mantle.
8. Maintain the reflux for 12-24 hours. The reaction progress should be monitored periodically.
Monitoring: After 4-6 hours, and every few hours thereafter, a small aliquot can be withdrawn, quenched with water, extracted with ethyl acetate, and analyzed by Thin Layer Chromatography (TLC) or LC-MS to check for the consumption of the starting material and the formation of the product.
Work-up and Isolation:
9. Once the reaction is deemed complete (consumption of the limiting reagent, 1-(2-chloroethyl)piperidine), turn off the heat and allow the mixture to cool to room temperature.
10. Filter the suspension through a pad of Celite to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with a small amount of acetonitrile (~20 mL).
11. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.
12. Dissolve the resulting crude oil in ethyl acetate (150 mL).
13. Transfer the solution to a separatory funnel and wash with brine (2 x 50 mL). Causality Note: The brine wash helps to remove any remaining inorganic impurities and the highly polar unreacted 1,4-diazepane.
14. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil or semi-solid.
Purification:
15. The crude product should be purified by column chromatography on silica gel.
16. A gradient elution system is recommended, starting with 100% Dichloromethane (DCM) and gradually increasing the polarity by adding Methanol (MeOH) containing 1-2% triethylamine (TEA). A typical gradient might be 0% to 10% MeOH in DCM. Causality Note: The addition of TEA to the mobile phase is crucial to prevent the basic amine products from streaking on the acidic silica gel, leading to better separation.
17. Collect fractions and analyze by TLC. Combine the fractions containing the pure desired product and concentrate under reduced pressure to yield 1-(2-(1,4-diazepan-1-yl)ethyl)piperidine as a pure compound.
Workflow and Mechanism Diagrams
Experimental Workflow
Caption: High-level workflow for the synthesis of 1-(2-(1,4-diazepan-1-yl)ethyl)piperidine.
Simplified SN2 Mechanism
Caption: The SN2 mechanism showing nucleophilic attack by deprotonated diazepane.
Safety, Handling, and Waste Disposal
All chemical manipulations must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6][7]
1,4-Diazepane: Corrosive and can cause burns. Handle with care and avoid inhalation of dust or vapors. Store in a tightly sealed container in a cool, dry place.
1-(2-Chloroethyl)piperidine Hydrochloride: This compound is fatal if swallowed and causes severe skin burns and eye damage.[8] It is also hygroscopic.[5] Avoid generating dust.[5] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5][9]
Potassium Carbonate: Irritant. Avoid inhalation of dust.
Solvents (Acetonitrile, Ethyl Acetate, DCM): Flammable and volatile. Keep away from ignition sources. Acetonitrile and DCM are toxic; avoid inhaling vapors and ensure proper ventilation.
Waste Disposal: All organic waste should be collected in a designated chlorinated or non-chlorinated solvent waste container as appropriate. Aqueous waste should be neutralized before disposal. All waste disposal must comply with local, state, and federal regulations.
Characterization
The identity and purity of the final product, 1-(2-(1,4-diazepan-1-yl)ethyl)piperidine, should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the covalent structure of the molecule.
Mass Spectrometry (MS): To confirm the molecular weight of the product (Expected [M+H]⁺ ≈ 212.20).
High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.
References
Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Cole-Parmer. [Link]
The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. The Royal Society Publishing. [Link]
The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. PubMed. [Link]
The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. PubMed. [Link]
Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Eurekaselect. [Link]
Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. Der Pharma Chemica. [Link]
Synthesis of N1-alkyl-1,4- diazepin-5-ones via Schmidt ring expansion chemistry. ResearchGate. [Link]
Synthesis of 2-(4-substitutedbenzyl-[5][9]diazepan-1-yl)-n-(1-methyl-4,5-dihydro-[5][6][9]triazolo[4,3-a]quinolin-7-yl)acetamides as inotropic agents. National Institutes of Health. [Link]
Reductive amination conditions for piperidine-diazepane coupling
Application Note: Optimized Reductive Amination Conditions for the Synthesis of Piperidinyl-Diazepane Scaffolds Executive Summary The coupling of 4-piperidones with 1,4-diazepanes represents a critical transformation in...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized Reductive Amination Conditions for the Synthesis of Piperidinyl-Diazepane Scaffolds
Executive Summary
The coupling of 4-piperidones with 1,4-diazepanes represents a critical transformation in medicinal chemistry, frequently employed to synthesize privileged scaffolds for GPCR ligands (e.g., Histamine H3 antagonists, CCR5 antagonists) and kinase inhibitors. While reductive amination is a textbook reaction, the specific steric bulk of the seven-membered diazepane ring combined with the 4-substituted piperidone creates kinetic barriers that often lead to stalled conversion or alcohol side-products.
This guide moves beyond generic textbook procedures, providing two field-validated protocols: a Standard Kinetic Protocol using Sodium Triacetoxyborohydride (STAB) for general screening, and a Thermodynamic/Lewis Acid Protocol using Titanium(IV) isopropoxide for sterically demanding or electron-deficient substrates.
Mechanistic Principles & Reaction Pathway
Success in this coupling relies on the formation of the iminium ion.[1][2] Unlike primary amines, the secondary amine of the diazepane cannot form a neutral imine; it forms a positively charged iminium ion . This intermediate is electrophilic and rapidly reduced.
Key Insight: The reducing agent must be selective enough to reduce the iminium ion faster than the ketone (starting material). If the reductant is too strong (e.g.,
without additives), the ketone is reduced to the alcohol (side product).
Figure 1: Reaction Mechanism & Pathway
Caption: Pathway showing the critical competition between Iminium reduction (desired) and direct Ketone reduction (side reaction).
Critical Reagent Selection Matrix
The choice of hydride source dictates the protocol's success.
Reagent
Selectivity
Solvent Compatibility
Risk Profile
Recommendation
NaBH(OAc)₃ (STAB)
High
DCE, DCM, THF
Low (Generates AcOH)
Primary Choice. Reduces iminiums 100x faster than ketones.
NaBH₃CN
Medium
MeOH, EtOH
High (Toxic HCN)
Use only if solubility fails in aprotic solvents. Requires pH 5-6 control.
NaBH₄
Low
MeOH, EtOH
Low
Avoid unless using Ti(OiPr)₄ protocol. Reduces ketones too fast.
Ti(OiPr)₄
N/A (Additive)
Neat, THF
Low
Essential for hindered amines. Acts as Lewis Acid & Water Scavenger.[3]
Protocol A: The Standard Method (STAB)
Best for: Standard N-Boc-4-piperidones and unsubstituted or mono-substituted diazepanes.
Rationale: Sodium Triacetoxyborohydride (STAB) is mild.[4][5] The use of 1,2-Dichloroethane (DCE) is preferred over DCM due to its slightly higher boiling point and better solvation of the borohydride complex. Acetic acid is mandatory to catalyze the dehydration of the hemiaminal to the iminium.
Step-by-Step Methodology:
Stoichiometry Setup:
1.0 equiv
-Boc-4-piperidone
1.1 - 1.2 equiv 1,4-Diazepane (amine)
1.5 - 2.0 equiv
(STAB)
1.0 equiv Glacial Acetic Acid (AcOH)
Solvent: DCE (0.1 M concentration relative to ketone)
Imine Pre-equilibrium (The "Self-Validating" Step):
Charge the reaction vessel with Piperidone, Diazepane, and DCE.
Validation Point: Stir for 30–60 minutes at Room Temperature (RT) before adding the reductant.
Why? This allows the hemiaminal/iminium equilibrium to establish. Adding STAB immediately can increase direct ketone reduction.
Reduction:
Add STAB in one portion (mild exotherm possible).
Stir at RT for 12–16 hours. Nitrogen atmosphere is recommended but not strictly required as STAB is relatively stable to atmospheric moisture.
Quench & Workup:
Critical Step: Quench with saturated aqueous
(gas evolution: ). Stir for 30 minutes to decompose boron complexes.
Extract with DCM (3x).
Dry over
and concentrate.
Protocol B: The "Hard Coupling" Method (Titanium-Mediated)
Best for: Sterically hindered diazepanes, electron-deficient amines, or when Protocol A yields <30%.
Rationale:
acts as a strong Lewis acid to force the formation of the iminium species and chemically scavenges the water produced (), driving the equilibrium forward (Le Chatelier's principle).
Step-by-Step Methodology:
Complexation:
Combine 1.0 equiv Piperidone and 1.2 equiv Diazepane in a dry flask.
Solvent: None (Neat) is preferred if liquid; otherwise, use minimal dry THF.
Add 1.5 - 2.0 equiv Titanium(IV) isopropoxide .
Stir under Argon/Nitrogen for 6–12 hours. The solution usually becomes viscous.
Reduction (One-Pot):
Dilute the viscous mixture with dry Methanol (to ~0.2 M).
Why NaBH4? Once the iminium is "locked" by Titanium, the cheaper and stronger
is safe to use because the free ketone concentration is negligible.
Hydrolysis (The "Messy" Part):
Add water (approx. 1 mL per mmol Ti). A heavy white precipitate (
) will form.
Filtration: Filter the resulting suspension through a Celite pad to remove titanium salts. Rinse the pad thoroughly with MeOH/DCM (1:9).
Concentrate the filtrate and perform a standard aqueous workup (
/DCM).
Troubleshooting & Optimization Logic
Use this decision tree to diagnose failures.
Figure 2: Troubleshooting Decision Tree
Caption: Diagnostic logic for common reductive amination failures.
References
Abdel-Magid, A. F., et al. (1996).[2][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[5]
Mattson, R. J., et al. (1990).[10] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[10] The Journal of Organic Chemistry, 55(8), 2552–2554.[10]
Grover, H. K., & Kerr, M. A. (2015). "The Synthesis of 5,5-Disubstituted Piperidinones via a Reductive Amination–Lactamization Sequence." Synlett, 26(06), 815-819.
Application Notes & Protocols: Strategic Mono-substitution of Homopiperazine Using Protecting Groups
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction: The Synthetic Challenge and Strategic Value of Mono-substituted Homopiperazine The homopiperazine...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Introduction: The Synthetic Challenge and Strategic Value of Mono-substituted Homopiperazine
The homopiperazine (1,4-diazepane) scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous therapeutic agents across oncology, neuroscience, and infectious diseases.[1][2][3][4][5] Its value lies in its two nitrogen atoms, which can be functionalized to modulate pharmacological properties such as potency, selectivity, and pharmacokinetics. However, the symmetrical nature and similar reactivity of its two secondary amines present a significant synthetic hurdle: achieving selective mono-functionalization while preventing the formation of undesired di-substituted byproducts.[6]
Direct alkylation or acylation of homopiperazine often yields a mixture of mono- and di-substituted products, leading to complex purification challenges and reduced yields of the desired compound.[7] To overcome this, a protecting group strategy is the most robust and widely adopted approach. This guide provides an in-depth analysis of protecting group strategies, focusing on the causality behind experimental choices and providing detailed, field-proven protocols for the synthesis of mono-substituted homopiperazine derivatives.
Foundational Concepts: The Logic of Amine Protection
A protecting group is a molecular "helmet" temporarily attached to a reactive functional group to render it inert during a chemical transformation elsewhere in the molecule.[8][9] An ideal protecting group strategy is governed by three principles:
Ease of Installation: The group should be introduced selectively and in high yield under mild conditions.
Stability: It must remain intact and unreactive under the conditions of subsequent synthetic steps.
Facile Removal: The group must be cleanly and selectively removed in high yield without affecting the rest of the molecule.[10][11]
In the context of multi-step synthesis, the concept of orthogonality is paramount. Orthogonal protecting groups are sets of groups that can be removed under distinct, non-interfering conditions (e.g., one is removed by acid, another by base, and a third by hydrogenation).[8][11][12] This allows for the sequential deprotection and functionalization of specific sites within a complex molecule.
Core Strategies: Selecting the Right Protecting Group for Homopiperazine
The choice of protecting group is dictated by the overall synthetic route. The most reliable and commonly employed protecting groups for amines are carbamates, such as the tert-Butyloxycarbonyl (Boc) and Carboxybenzyl (Cbz) groups.
The Boc Group: Acid-Labile Protection
The tert-Butyloxycarbonyl (Boc) group is arguably the most common amine protecting group due to its general stability and straightforward removal under acidic conditions.[11][13]
Mechanism of Protection: The Boc group is typically installed using di-tert-butyl dicarbonate (Boc₂O). The reaction proceeds via nucleophilic attack of the homopiperazine nitrogen on one of the electrophilic carbonyls of the anhydride.
Mechanism of Deprotection: Removal is achieved with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[14][15] The mechanism involves protonation of the carbamate oxygen, leading to the elimination of the stable tert-butyl cation (which forms isobutylene) and carbon dioxide, liberating the free amine.[14]
The Cbz Group: Hydrogenolysis-Labile Protection
The Carboxybenzyl (Cbz or Z) group is a classic amine protecting group introduced by Bergmann and Zervas, foundational to modern peptide synthesis.[16] Its key feature is its stability to both acidic and basic conditions, making it orthogonal to the Boc group.
Mechanism of Protection: The Cbz group is installed using benzyl chloroformate (Cbz-Cl), typically under basic conditions to neutralize the HCl byproduct.[16][17]
Mechanism of Deprotection: The Cbz group is most commonly removed by catalytic hydrogenolysis (H₂ gas with a palladium on carbon catalyst).[16][18] This reaction cleaves the benzylic C-O bond, releasing the free amine, carbon dioxide, and toluene as a byproduct.
Workflow for Mono-Alkylation via a Protecting Group Strategy
The general workflow for synthesizing a mono-substituted homopiperazine derivative using a protecting group is a reliable three-stage process. This ensures high selectivity and simplifies purification at each step.
Caption: General workflow for selective mono-functionalization of homopiperazine.
Comparative Analysis of Protecting Groups
The selection of a protecting group is a critical decision based on the planned synthetic sequence. The table below summarizes the properties of the most relevant groups.
Protecting Group
Structure
Typical Protection Conditions
Typical Deprotection Conditions
Stability & Orthogonality Notes
Boc
t-Butyloxycarbonyl
Boc₂O, base (e.g., Et₃N) or no base, in solvents like DCM or MeOH.[13][19]
Stable to acid and hydrogenolysis. Orthogonal to Boc and Cbz.[12]
TFA
Trifluoroacetyl
Trifluoroacetic anhydride.
Mild base (e.g., K₂CO₃ in MeOH, aqueous ammonia).[21][22]
Stable to acid. Cleaved under basic conditions.
Experimental Protocols
The following protocols are designed to be self-validating and are based on established, reliable procedures from the chemical literature.
Protocol 1: Mono-Boc Protection of Homopiperazine
This protocol aims to selectively protect one nitrogen of homopiperazine, leaving the other available for functionalization. Controlling the stoichiometry and addition rate of Boc₂O is key to maximizing the yield of the mono-protected product over the di-protected byproduct.
Materials:
Homopiperazine
Di-tert-butyl dicarbonate (Boc₂O)
Dichloromethane (DCM), anhydrous
Round-bottom flask, magnetic stirrer, addition funnel
Procedure:
In a round-bottom flask, dissolve homopiperazine (2.0 equivalents) in anhydrous DCM to make a ~0.4 M solution.
In a separate flask, dissolve Boc₂O (1.0 equivalent) in anhydrous DCM.
Transfer the Boc₂O solution to an addition funnel.
With vigorous stirring at room temperature, add the Boc₂O solution dropwise to the homopiperazine solution over a period of 2-3 hours. Slow addition is critical to favor mono-protection.
After the addition is complete, allow the mixture to stir at room temperature for an additional 18-24 hours.
Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of Boc₂O and formation of the product.
Upon completion, concentrate the reaction mixture under reduced pressure.
The residue will contain unreacted homopiperazine, the desired mono-Boc-homopiperazine, and di-Boc-homopiperazine. Purify by flash column chromatography on silica gel, typically using a gradient of DCM/Methanol with a small percentage of ammonium hydroxide (e.g., 95:5:0.5 DCM/MeOH/NH₄OH) to elute the products. The mono-Boc product is less polar than homopiperazine but more polar than the di-Boc byproduct.
Protocol 2: N-Alkylation of 1-Boc-Homopiperazine via Reductive Amination
Reductive amination is a superior method for N-alkylation compared to direct alkylation with alkyl halides, as it completely avoids the formation of undesired quaternary ammonium salts.[19][23] This process involves the formation of an iminium ion intermediate from the amine and a carbonyl compound, which is then reduced in situ.
Dichloroethane (DCE) or Dichloromethane (DCM), anhydrous
Acetic Acid (optional, catalytic amount)
Procedure:
Dissolve 1-Boc-homopiperazine (1.0 equivalent) in anhydrous DCE or DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
Add the aldehyde or ketone (1.1 equivalents). If the reaction is sluggish, a catalytic amount of acetic acid can be added to facilitate iminium ion formation.
Stir the mixture at room temperature for 30-60 minutes.
Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 15 minutes. Note: The reaction may be mildly exothermic.
Allow the reaction to stir at room temperature for 4-16 hours. Monitor progress by TLC or LC-MS.
Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Stir vigorously for 30 minutes until gas evolution ceases.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
The crude product can be purified by flash chromatography if necessary.
Protocol 3: Deprotection of the Boc Group
This final step unmasks the protected nitrogen to yield the desired mono-substituted homopiperazine.
Materials:
N-alkyl-N'-Boc-homopiperazine (from Protocol 2)
Trifluoroacetic acid (TFA)
Dichloromethane (DCM), anhydrous
Procedure:
Dissolve the Boc-protected compound (1.0 equivalent) in anhydrous DCM (a typical concentration is 0.1-0.2 M).
Cool the solution to 0 °C in an ice bath.
Slowly add trifluoroacetic acid (5-10 equivalents). A common ratio is 20-50% TFA in DCM (v/v).
Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.
Monitor the reaction by TLC or LC-MS until the starting material is fully consumed.[14]
Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. Co-evaporation with toluene can help remove residual TFA.
The product is now the TFA salt. To obtain the free base, dissolve the residue in water, make the solution basic (pH > 10) with 1M NaOH or saturated NaHCO₃, and extract with an organic solvent (e.g., DCM or Ethyl Acetate).
Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the final mono-substituted homopiperazine.
Decision Tree for Protecting Group Selection
Choosing the correct protecting group from the outset is crucial for synthetic efficiency. This decision tree provides a logical framework for this choice based on downstream reaction conditions.
Caption: A logic diagram to guide the selection of an appropriate protecting group.
Conclusion
The selective mono-substitution of homopiperazine is a common requirement in drug discovery and development. While direct methods exist, a protecting group strategy offers the most reliable, high-yielding, and scalable solution. The choice between the acid-labile Boc group and the hydrogenolysis-labile Cbz group should be made with careful consideration of the entire planned synthetic sequence to ensure orthogonality and maximize efficiency. The protocols and strategies outlined in this guide provide a robust framework for researchers to confidently and successfully synthesize these valuable chemical building blocks.
References
Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC - NIH. (2023). Available at: [Link]
One-Pot reductive amination of carbonyl compounds and reductive N-alkylation of amines with zirconium borohydride–piperazine. Available at: [Link]
VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]
Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N - PMC. (n.d.). Available at: [Link]
What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? | ResearchGate. (2013). Available at: [Link]
Protecting Groups for Amines: Carbamates - Master Organic Chemistry. (2018). Available at: [Link]
Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Available at: [Link]
Overview of principal methods for N‐monosubstitution of piperazine: (a)... | Download Scientific Diagram - ResearchGate. Available at: [Link]
Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. (2024). Available at: [Link]
Method for producing N-acetylhomopiperazines - Google Patents.
A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. (2020). Available at: [Link]
Easy Removal of N-carboxybenzyl (Cbz) Protective Group by Low- Carbon Alcohol. Available at: [Link]
Protecting group - Wikipedia. Available at: [Link]
Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - NIH. Available at: [Link]
Protective Groups - Organic Chemistry Portal. Available at: [Link]
Cbz-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]
Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC. (2020). Available at: [Link]
N-substituted homopiperazine barbiturates as gelatinase inhibitors - PubMed. (2011). Available at: [Link]
Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents - Semantic Scholar. (2011). Available at: [Link]
Synthesis and biological evaluation of homopiperazine derivatives with beta-aminoacyl group as dipeptidyl peptidase IV inhibitors - PubMed. (2008). Available at: [Link]
SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. (2014). Available at: [Link]
Synthesis of N,N'-substituted piperazine and homopiperazine derivatives with polyamine-like actions at N-methyl-D-aspartate receptors. Available at: [Link]
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC. Available at: [Link]
Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Available at: [Link]
(PDF) Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents - ResearchGate. (2025). Available at: [Link]
Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. (2024). Available at: [Link]
Cbz Protection (Cbz-Cl) - Common Organic Chemistry. Available at: [Link]
Amino Acid-Protecting Groups - SciSpace. Available at: [Link]
Piperazine and homopiperazine compounds - Google Patents.
Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications. (2024). Available at: [Link]
Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound - PMC. Available at: [Link]
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Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines | The Journal of Organic Chemistry - ACS Publications. (2025). Available at: [Link]
Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis - JOCPR. Available at: [Link]
Protecting Groups in Peptide Synthesis: A Detailed Guide. Available at: [Link]
Trifluoroacetyl as an orthogonal protecting group for guanidines - PubMed. Available at: [Link]
The use of trifluoroacetyl as an N- and O-protecting group during the synthesis of energetic compounds containing nitramine and/or nitrate ester groups - the University of Bath's research portal. Available at: [Link]
Alkylation by reductive amination-Mechanism and Rxn setup using Sodium triacetoxy borane in THF - YouTube. (2022). Available at: [Link]
Application Notes and Protocols for 1-(2-Piperidin-1-yl-ethyl)-diazepane as a Bidentate Ligand
Application Notes and Protocols for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane as a Bidentate Ligand Introduction: The Strategic Design of a Novel Bidentate Ligand In the vast landscape of coordination chemistry, the rat...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes and Protocols for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane as a Bidentate Ligand
Introduction: The Strategic Design of a Novel Bidentate Ligand
In the vast landscape of coordination chemistry, the rational design of ligands is paramount to unlocking novel reactivity and functionality in metal complexes. The molecule 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane represents a compelling, albeit underexplored, candidate as a versatile bidentate ligand. Its architecture, featuring a flexible ethyl bridge connecting the saturated heterocycles of piperidine and 1,4-diazepane, offers a unique combination of steric and electronic properties. The presence of two tertiary amine nitrogen atoms, one within the six-membered piperidine ring and another in the seven-membered diazepane ring, provides two potential coordination sites for metal ions.
The 1,4-diazepane ring system is known for its conformational flexibility, which can be advantageous in accommodating the geometric preferences of various metal centers.[1][3] Furthermore, the piperidine moiety, a common scaffold in medicinal chemistry, introduces a degree of steric bulk that can influence the coordination sphere of a metal complex, potentially leading to unique catalytic activities or biological properties.[4][5] The ethyl linker between these two nitrogenous heterocycles provides the necessary flexibility for the ligand to adopt a chelating conformation, forming a stable five-membered ring upon coordination to a metal ion.
These application notes aim to provide a comprehensive guide for researchers and drug development professionals on the synthesis, characterization, and potential applications of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane as a bidentate ligand. The protocols detailed herein are based on established synthetic methodologies for related N-substituted cyclic amines and general principles of coordination chemistry.
PART 1: Synthesis and Characterization of the Ligand
The synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane can be achieved through a standard nucleophilic substitution reaction. The protocol below outlines a reliable method for its preparation.
Experimental Protocol: Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane
Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,4-diazepane (1.0 g, 10 mmol) and 1-(2-chloroethyl)piperidine hydrochloride (1.84 g, 10 mmol) in anhydrous acetonitrile (100 mL).
Addition of Base: To the stirred solution, add anhydrous potassium carbonate (4.14 g, 30 mmol) in one portion. The addition of a base is crucial to neutralize the hydrochloride salt of the alkylating agent and to scavenge the HCl generated during the reaction.
Reaction: Heat the reaction mixture to reflux (approximately 82 °C) and maintain it under a nitrogen atmosphere for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.
Extraction: Dissolve the residue in dichloromethane (50 mL) and wash with a saturated aqueous sodium bicarbonate solution (3 x 30 mL) to remove any remaining acidic impurities. Separate the organic layer.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude product by column chromatography on silica gel using a gradient of dichloromethane/methanol as the eluent to afford the pure 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane as an oil or a low-melting solid.
Visualization of the Synthetic Workflow:
Caption: Synthetic workflow for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane.
Characterization Data (Predicted)
The identity and purity of the synthesized ligand should be confirmed using standard analytical techniques. The following table summarizes the expected characterization data.
Technique
Expected Results
¹H NMR
Multiple signals in the aliphatic region (δ 1.5-3.5 ppm) corresponding to the protons of the piperidine and diazepane rings and the ethyl linker.
¹³C NMR
Characteristic signals for the methylene carbons of the piperidine and diazepane rings, as well as the ethyl bridge.
Mass Spec.
A molecular ion peak corresponding to the calculated molecular weight of the compound (C₁₃H₂₇N₃, MW: 225.38 g/mol ).
FT-IR
C-H stretching vibrations in the range of 2800-3000 cm⁻¹ and C-N stretching vibrations around 1100-1200 cm⁻¹.
PART 2: Coordination Chemistry and Complex Formation
The presence of two tertiary amine donors makes 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane an excellent candidate for forming stable complexes with a variety of transition metals and lanthanides. The flexible nature of the ligand allows it to adapt to the preferred coordination geometry of the metal ion.
Metal salt (e.g., CuCl₂, Ni(NO₃)₂, Zn(OAc)₂, etc.)
Methanol (MeOH) or Ethanol (EtOH), anhydrous
Magnetic stirrer
Standard laboratory glassware
Procedure:
Ligand Solution: Dissolve the ligand (1 mmol) in anhydrous methanol or ethanol (20 mL) in a clean, dry flask.
Metal Salt Solution: In a separate flask, dissolve the metal salt (1 mmol for a 1:1 complex, or 0.5 mmol for a 1:2 metal-to-ligand ratio) in the same solvent (20 mL).
Complexation: Slowly add the metal salt solution to the stirred ligand solution at room temperature. A color change or the formation of a precipitate is often observed upon complex formation.
Reaction: Stir the reaction mixture for 2-4 hours at room temperature.
Isolation of the Complex: If a precipitate forms, collect it by filtration, wash with a small amount of cold solvent, and dry under vacuum. If no precipitate forms, slowly evaporate the solvent to induce crystallization or precipitation.
Recrystallization (Optional): The crude complex can be recrystallized from a suitable solvent or solvent mixture to obtain single crystals suitable for X-ray diffraction analysis.
Visualization of Ligand Coordination:
Caption: Chelation of the ligand to a metal center (M).
Characterization of Metal Complexes
A range of analytical techniques is necessary to fully characterize the resulting metal complexes.
Technique
Information Obtained
Single-Crystal X-ray Diffraction
Precise determination of the molecular structure, including bond lengths, bond angles, and coordination geometry.
UV-Vis Spectroscopy
Information on the electronic transitions within the complex, which can help to elucidate the coordination environment of the metal ion.
FT-IR Spectroscopy
Shifts in the C-N stretching vibrations upon coordination can confirm the involvement of the nitrogen atoms in binding to the metal.
Elemental Analysis
Confirms the empirical formula of the complex.
Magnetic Susceptibility
For paramagnetic complexes, this technique provides information about the number of unpaired electrons and the electronic state of the metal ion.
PART 3: Potential Applications
The unique structural features of metal complexes derived from 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane suggest a range of potential applications in catalysis and medicinal chemistry.
Catalysis
The steric bulk provided by the piperidine moiety and the flexible coordination of the diazepane ring could lead to complexes with interesting catalytic properties. For instance, copper or palladium complexes of this ligand could be explored as catalysts in cross-coupling reactions or oxidation catalysis. The chiral nature of the ligand, if synthesized from a chiral precursor, could also be exploited in asymmetric catalysis.
Visualization of a Potential Catalytic Cycle:
Caption: A generalized catalytic cycle.
Medicinal Chemistry
Piperazine and its derivatives are privileged scaffolds in medicinal chemistry, with applications as anticancer, antimicrobial, and antipsychotic agents.[6] Metal complexes have also been shown to possess a wide range of biological activities.[7] Therefore, the metal complexes of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane could be screened for their potential as therapeutic agents. For example, zinc or copper complexes could be investigated for their antimicrobial or anticancer properties.
Conclusion
1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane is a promising yet underexplored bidentate ligand with the potential to form a diverse range of metal complexes. Its synthesis is straightforward, and its coordination chemistry is expected to be rich and varied. The protocols and information provided in these application notes are intended to serve as a starting point for researchers interested in exploring the potential of this novel ligand in catalysis, materials science, and medicinal chemistry.
References
A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. Available at: [Link]
SYNTHESIS AND CHARACTERIZATION OF HETEROCYCLIC N, N'- BIDENTATE LIGANDS AND THEIR TRANSITION METAL (II) COMPLEXES - ChemRxiv. Available at: [Link]
Synthesis, selected coordination chemistry and extraction behavior of a (phosphinoylmethyl)pyridyl N-oxide-functionalized ligand based upon a 1,4-diazepane platform (Journal Article) - OSTI.GOV. Available at: [Link]
The synthesis and structural characterization of main group and transition metal complexes supported by nitrogen based ligands - TCU Digital Repository. Available at: [Link]
Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. - Der Pharma Chemica. Available at: [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Available at: [Link]
Synthesis and Characterization of Some Metal Complexes with New Ligand(C15H10N4O7SCl) & Theoretical Treatment - Systematic Reviews in Pharmacy. Available at: [Link]
Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure - PMC. Available at: [Link]
Synthesis and Characterization of Some Metal Complexes with New Ligand(C 15 H 10 N 4 O 7 SCl) & Theoretical Treatment - ResearchGate. Available at: [Link]
5-Ethyl-1-(4-piperidin-1-ylphenyl)-1,4-diazepane | C18H29N3 | CID - PubChem. Available at: [Link]
1-(1-ethylpiperidin-4-yl)-1,4-diazepane - PubChemLite. Available at: [Link]
Synthesis and characterization of mixed ligand metal(II) complexes with Schiff base and 8-hydroxyquinoline as ligands - Journal of Chemistry Letters. Available at: [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]
Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. - Der Pharma Chemica. Available at: [Link]
Molecular interaction of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1- (2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor - PubMed. Available at: [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Available at: [Link]
Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Available at: [Link]
Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC. Available at: [Link]
Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - PubMed. Available at: [Link]
Preparation of 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane dihydrochloride salt
Application Note & Protocol A Robust, Scalable Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane Dihydrochloride: A Key Intermediate for Drug Discovery Abstract This application note provides a comprehensive, step-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
A Robust, Scalable Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane Dihydrochloride: A Key Intermediate for Drug Discovery
Abstract
This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane dihydrochloride, a versatile diamine building block for pharmaceutical and medicinal chemistry research. The described two-part synthesis involves an efficient nucleophilic substitution to form the free base, followed by a robust and straightforward conversion to the highly stable and crystalline dihydrochloride salt. The causality behind critical process parameters, including reagent selection, solvent systems, and purification strategies, is thoroughly explained to ensure reliable and scalable results. This guide is intended for researchers, chemists, and drug development professionals requiring a practical and well-validated methodology for obtaining this key synthetic intermediate.
Introduction and Scientific Rationale
Heterocyclic scaffolds containing piperidine and diazepine moieties are privileged structures in modern drug discovery, appearing in a wide array of biologically active molecules. The 1,4-diazepane ring, in particular, offers a flexible seven-membered core that can be functionalized to explore diverse chemical space and optimize pharmacokinetic properties.[3][4] The title compound, 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, combines this diazepine core with a piperidin-1-ylethyl side chain, presenting three distinct nitrogen atoms that can serve as points for further chemical modification or as key pharmacophoric features for interacting with biological targets.
However, tertiary amines like the target free base are often viscous oils that can be challenging to purify and handle. Conversion to a hydrochloride salt is a standard and highly effective strategy in medicinal chemistry to improve a compound's stability, crystallinity, and aqueous solubility.[1][5][6] This protocol details the preparation of the dihydrochloride salt, which protonates the two most basic nitrogen atoms of the diazepane ring, yielding a solid material that is easily isolated, purified, and stored.
Overall Synthetic Scheme
The synthesis is performed in two primary stages:
Part A: Synthesis of the Free Base: Alkylation of[1][2]diazepane with 1-(2-chloroethyl)piperidine hydrochloride.
Part B: Dihydrochloride Salt Formation: Treatment of the purified free base with hydrochloric acid in an appropriate solvent to induce precipitation of the final product.
Caption: High-level workflow for the two-part synthesis.
Three-neck round-bottom flasks (500 mL and 250 mL)
Reflux condenser and heating mantle with magnetic stirrer
Dropping funnel
Inert atmosphere setup (Nitrogen or Argon gas line)
Separatory funnel (500 mL)
Rotary evaporator
Büchner funnel and vacuum flask
Standard laboratory glassware (beakers, graduated cylinders, etc.)
pH paper or meter
Analytical balance
Experimental Protocols
PART A: Synthesis of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane (Free Base)
Rationale: This procedure employs a classical Sₙ2 reaction.[1][2]Diazepane, a secondary diamine, acts as the nucleophile. 1-(2-Chloroethyl)piperidine is the electrophile. Since the commercially available electrophile is a hydrochloride salt, a base is required to first neutralize it to its active free base form and subsequently to quench the HCl generated during the alkylation of the diazepane. Anhydrous potassium carbonate is an ideal base for this purpose as it is inexpensive, effective, and easily removed by filtration. Acetonitrile is chosen as the solvent due to its polar aprotic nature, which favors Sₙ2 reactions, and its suitable boiling point for reflux.
Step-by-Step Procedure:
Reactor Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser under a nitrogen atmosphere, and a stopper.
Charge Reagents: To the flask, add[1][2]diazepane (10.0 g, 99.8 mmol, 1.0 eq), 1-(2-chloroethyl)piperidine hydrochloride (18.4 g, 99.8 mmol, 1.0 eq), and anhydrous potassium carbonate (41.4 g, 299.5 mmol, 3.0 eq).
Expert Insight: Using three equivalents of K₂CO₃ is crucial. One equivalent neutralizes the starting material salt, a second neutralizes the HCl produced during the reaction, and the third acts as an excess to drive the reaction to completion.
Add Solvent: Add 250 mL of anhydrous acetonitrile to the flask.
Reaction: Heat the stirred suspension to reflux (approx. 82°C) and maintain this temperature for 24 hours. Monitor the reaction progress by TLC or LC-MS if desired.
Cooling and Filtration: After 24 hours, cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with additional acetonitrile (2 x 30 mL).
Solvent Removal: Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to obtain a crude oil.
Aqueous Workup:
Dissolve the crude oil in 150 mL of dichloromethane (DCM).
Transfer the DCM solution to a 500 mL separatory funnel and wash with deionized water (2 x 100 mL) to remove any remaining inorganic salts.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate again on the rotary evaporator.
Purification (Recommended): The resulting crude oil can be purified by vacuum distillation to yield the pure free base, 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, as a colorless to pale yellow oil.
PART B: Preparation of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane Dihydrochloride
Rationale: The formation of an amine hydrochloride salt is an acid-base reaction.[6] The purified free base, containing three basic nitrogen atoms, is dissolved in an anhydrous organic solvent. A solution of hydrochloric acid in an organic solvent (isopropanol in this case) is added. The resulting ammonium salt is typically insoluble in non-polar or moderately polar organic solvents and precipitates out, allowing for easy isolation by filtration. Using a solution of HCl in a solvent like isopropanol provides better control over the addition and stoichiometry compared to bubbling HCl gas. Anhydrous conditions are critical to prevent the formation of a hygroscopic or oily product.
Caption: Conceptual diagram of the salt formation process.
Step-by-Step Procedure:
Dissolve Free Base: Dissolve the purified 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane (e.g., 10.6 g, 50.0 mmol, 1.0 eq) in 150 mL of anhydrous isopropanol in a 250 mL flask with stirring.
Cooling: Cool the solution in an ice-water bath to 0-5°C.
Acid Addition: While stirring vigorously, add a 2.0 M solution of HCl in isopropanol (55.0 mL, 110.0 mmol, 2.2 eq) dropwise via a dropping funnel. Maintain the temperature below 10°C during the addition.
Expert Insight: A slight excess (2.2 eq) of HCl ensures complete protonation of the two most basic diazepine nitrogens. A white precipitate should form during the addition.
Crystallization: After the addition is complete, remove the ice bath and allow the suspension to stir at room temperature for an additional 2 hours to ensure complete precipitation.
Isolation: Collect the white solid by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with a small amount of cold anhydrous isopropanol (2 x 20 mL) followed by anhydrous diethyl ether (2 x 30 mL).
Causality: The isopropanol wash removes any unreacted starting material, while the diethyl ether wash displaces the isopropanol and facilitates faster drying due to its high volatility.
Drying: Dry the product in a vacuum oven at 40-50°C to a constant weight. This yields the final 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane dihydrochloride as a white, crystalline solid.
Characterization and Data Summary
The identity and purity of the final product should be confirmed using standard analytical techniques.
¹H NMR & ¹³C NMR: To confirm the chemical structure and assess purity. The spectra will show characteristic shifts for the piperidine and diazepine protons and carbons. The N-H protons of the protonated amines will be visible, often as broad signals.
Mass Spectrometry (MS): To confirm the molecular weight of the free base cation ([M+H]⁺).
Melting Point (MP): A sharp melting point is indicative of high purity.
Elemental Analysis: To confirm the elemental composition (C, H, N) of the dihydrochloride salt.
General: This procedure must be conducted in a well-ventilated fume hood by trained personnel.[2]
Personal Protective Equipment (PPE): Safety glasses, a lab coat, and chemical-resistant gloves are mandatory at all times.
Reagent Handling:
[1][2]Diazepane: Corrosive. Causes skin and eye burns. Handle with care.
Piperidine Derivatives: Piperidine and its derivatives are flammable and toxic.[7] Avoid inhalation and skin contact.
Hydrochloric Acid: Highly corrosive. The solution in isopropanol is also flammable. Handle with extreme care to avoid contact and inhalation.
Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.
References
Dubowchik, G. M., Michne, J. A., & Zuev, D. (2004). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Tetrahedron Letters, 45(26), 5077-5080*. [Link]
PubMed. An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. National Center for Biotechnology Information. [Link]
ResearchGate. Synthesis of amine hydrochloride salts. ResearchGate GmbH. [Link]
YouTube. Amine and HCl - salt formation reaction. YouTube, LLC. [Link]
Reddit. Hydrochloride salt of amine. reddit.com. [Link]
Capot Chemical. Safety Data Sheet for Piperidine. capotchem.com. [Link]
Royal Society of Chemistry. A modular lead-oriented synthesis of diverse piperazine, 1,4-diazepane and 1,5-diazocane scaffolds. pubs.rsc.org. [Link]
Bentham Science. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. benthamscience.com. [Link]
Der Pharma Chemica. Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. derpharmachemica.com. [Link]
National Center for Biotechnology Information. Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. ncbi.nlm.nih.gov. [Link]
Application Notes and Protocols for the Solid-Phase Synthesis of Diazepane-Based Peptidomimetics
Introduction: The Significance of Diazepane Scaffolds in Peptidomimetic Design Peptidomimetics, molecules that mimic the structure and function of natural peptides, are a cornerstone of modern drug discovery.[1] They off...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Diazepane Scaffolds in Peptidomimetic Design
Peptidomimetics, molecules that mimic the structure and function of natural peptides, are a cornerstone of modern drug discovery.[1] They offer significant advantages over their peptide counterparts, including enhanced metabolic stability, improved oral bioavailability, and greater conformational rigidity, which can lead to higher receptor affinity and selectivity.[2] Among the diverse scaffolds used to construct peptidomimetics, the 1,4-diazepane ring system has emerged as a particularly valuable motif.[3] This seven-membered heterocyclic structure provides a flexible yet constrained backbone that can effectively project pharmacophoric groups in a spatially defined manner, mimicking the secondary structures of peptides, such as β-turns.[4]
The solid-phase synthesis (SPS) of diazepane-based peptidomimetics offers a powerful and efficient platform for the rapid generation of compound libraries for high-throughput screening.[5][6] By anchoring the growing molecule to an insoluble resin support, SPS simplifies purification to a mere filtration and washing process, allows for the use of excess reagents to drive reactions to completion, and is amenable to automation.[7] This guide provides a comprehensive overview and detailed protocols for the solid-phase synthesis of diazepane-based peptidomimetics, with a focus on the underlying chemical principles and practical considerations for successful implementation in a research setting.
Strategic Overview of Solid-Phase Diazepane Synthesis
The solid-phase synthesis of diazepane-based peptidomimetics typically involves a multi-step sequence that includes:
Resin Selection and Functionalization: The choice of solid support is critical and depends on the specific synthetic strategy and desired cleavage conditions.
Chain Assembly: The linear precursor is assembled on the resin through sequential coupling and deprotection steps.
On-Resin Cyclization: The key diazepane ring is formed through an intramolecular cyclization reaction.
Cleavage and Deprotection: The final peptidomimetic is cleaved from the solid support, and any remaining protecting groups are removed.
Purification and Characterization: The crude product is purified and its identity and purity are confirmed using various analytical techniques.
This guide will delve into the specifics of each of these stages, providing both the "how" and the "why" behind each experimental choice.
PART I: Materials and Reagents
Successful synthesis requires high-quality starting materials and reagents. The following table provides a general list of materials and reagents commonly employed in the solid-phase synthesis of diazepane-based peptidomimetics. Specific quantities and concentrations are detailed in the subsequent protocols.
Category
Examples
Key Considerations
Solid Supports
2-Chlorotrityl chloride (2-CTC) resin, Wang resin, Rink amide resin
Choice depends on desired C-terminal functionality (acid or amide) and acid lability for cleavage.[1][8]
Amino Acids
Fmoc- and Boc-protected amino acids
Orthogonal protecting group strategy is essential for selective deprotection during chain assembly.[6]
Coupling Reagents
HATU, HBTU, DIC, HOBt
High coupling efficiency is crucial to avoid deletion sequences.
Anhydrous conditions are often necessary to prevent side reactions.[8]
Cyclization Reagents
Mitsunobu reagents (DEAD/DIAD, PPh₃), Bases for aza-Michael addition (e.g., DBU)
The choice of cyclization strategy depends on the structure of the linear precursor.
Cleavage Cocktails
TFA-based cocktails with scavengers (e.g., triisopropylsilane, water, phenol)
Scavengers are used to quench reactive cations generated during cleavage, preventing side reactions.[9]
PART II: Detailed Experimental Protocols
This section provides step-by-step protocols for the solid-phase synthesis of a model 1,4-diazepan-2-one peptidomimetic.
Protocol 1: Resin Preparation and First Amino Acid Coupling
The choice of resin is dictated by the desired C-terminal functionality. For a C-terminal carboxylic acid, 2-chlorotrityl chloride (2-CTC) resin is an excellent choice due to its high acid lability, which allows for mild cleavage conditions that preserve sensitive functionalities.[8]
Workflow for Resin Preparation and First Amino Acid Coupling
Caption: Workflow for loading the first amino acid onto 2-CTC resin.
Step-by-Step Procedure:
Resin Swelling: Swell 2-chlorotrityl chloride resin (1.0 g, 1.0-1.6 mmol/g loading) in anhydrous dichloromethane (DCM, 10 mL) in a fritted reaction vessel for 30 minutes with gentle agitation. Drain the solvent.
Amino Acid Activation: In a separate flask, dissolve the first Fmoc-protected amino acid (3.0 eq. relative to resin loading) in anhydrous DCM (5 mL). Add N,N-diisopropylethylamine (DIPEA, 6.0 eq.) and stir for 5 minutes at room temperature.
Coupling: Add the activated amino acid solution to the swollen resin. Agitate the mixture at room temperature for 2-4 hours.
Capping: To block any unreacted chlorotrityl groups, add a solution of DCM/Methanol/DIPEA (80:15:5, v/v/v, 10 mL) and agitate for 30 minutes. Drain the solution.
Washing: Wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and DCM (3 x 10 mL). Dry the resin under vacuum.
Protocol 2: Peptide Chain Elongation
The linear peptide backbone is constructed through iterative cycles of Fmoc deprotection and coupling of the subsequent amino acid.
Workflow for Peptide Chain Elongation
Caption: Iterative cycle for extending the peptide chain on the solid support.
Step-by-Step Procedure:
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (10 mL) for 5 minutes. Drain the solution. Repeat this step with fresh 20% piperidine in DMF for 15 minutes.
Washing: Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL) to remove all traces of piperidine.
Coupling: In a separate flask, dissolve the next Fmoc-protected amino acid (3.0 eq.), HATU (2.9 eq.), and HOBt (3.0 eq.) in DMF (5 mL). Add DIPEA (6.0 eq.) and pre-activate for 5 minutes. Add this coupling cocktail to the resin and agitate for 1-2 hours.
Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.[7] If the test is positive (indicating free amines), repeat the coupling step.
Washing: Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).
Repeat: Repeat steps 1-5 for each subsequent amino acid in the sequence.
Protocol 3: On-Resin Cyclization via Aza-Michael Addition
The formation of the diazepane ring is a critical step. One common and efficient method is an intramolecular aza-Michael addition.[10] This involves the nucleophilic attack of a deprotected amine onto an α,β-unsaturated carbonyl system within the same molecule.
Workflow for On-Resin Aza-Michael Cyclization
Caption: General workflow for the on-resin formation of the diazepane ring.
Step-by-Step Procedure:
Selective Deprotection: After assembling the linear precursor, selectively deprotect the N-terminal amine. For example, if an Alloc protecting group was used, it can be removed using Pd(PPh₃)₄ and a scavenger like dimethylamine-borane complex.[11]
Washing: Wash the resin thoroughly with DMF and DCM.
Cyclization: Treat the resin with a solution of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 5.0 eq.) in DMF (10 mL). Agitate the mixture at room temperature for 12-24 hours.
Monitoring: The progress of the cyclization can be monitored by cleaving a small amount of resin and analyzing the product by LC-MS.
Washing: Once the cyclization is complete, wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL). Dry the resin under vacuum.
Protocol 4: Cleavage from Resin and Final Deprotection
The final step is to release the diazepane-based peptidomimetic from the solid support and remove any remaining side-chain protecting groups.
Step-by-Step Procedure:
Preparation of Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the protecting groups used. A common cocktail is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v).[9]
Cleavage: Add the cleavage cocktail (10 mL per gram of resin) to the dried resin in a reaction vessel. Agitate at room temperature for 2-4 hours.
Filtration: Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh cleavage cocktail and then with DCM. Combine the filtrates.
Precipitation: Concentrate the filtrate under a stream of nitrogen. Add cold diethyl ether to precipitate the crude product.
Isolation: Centrifuge the mixture to pellet the product. Decant the ether and wash the pellet with cold ether two more times. Dry the crude product under vacuum.
PART III: Purification and Characterization
The crude product obtained after cleavage is typically purified and then characterized to confirm its identity and purity.
¹H and ¹³C NMR are used to confirm the structure of the final compound.
PART IV: Troubleshooting
Problem
Possible Cause
Solution
Low Yield
Incomplete coupling or cleavage.
Optimize coupling times and reagents. Ensure complete dryness of the resin before cleavage.
Side Products
Incomplete deprotection; side reactions during cleavage.
Ensure complete deprotection at each step. Use appropriate scavengers in the cleavage cocktail.[9]
No Cyclization
Steric hindrance; incorrect conformation of the linear precursor.
Modify the linear precursor sequence. Try alternative cyclization methods (e.g., Mitsunobu reaction).[14]
Conclusion
The solid-phase synthesis of diazepane-based peptidomimetics is a robust and versatile methodology for the generation of novel drug candidates. By understanding the underlying chemical principles and carefully optimizing each step of the process, researchers can efficiently produce libraries of these promising compounds for biological evaluation. The protocols and guidelines presented here provide a solid foundation for the successful implementation of this powerful synthetic strategy.
References
Ugi, I. (2001). Recent progress in the chemistry of multicomponent reactions. Pure and Applied Chemistry, 73(1), 187-191. Available at: [Link]
Mishra, R., et al. (2022). Solid support based synthesis of 1,5-benzodiazepines: A mini review. Synthetic Communications, 52(4), 481-501. Available at: [Link]
Wessjohann, L. A., et al. (2012). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. Organic Letters, 14(23), 5988-5991. Available at: [Link]
Sharma, V., et al. (2018). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 15(6), 776-801. Available at: [Link]
Fancelli, D., et al. (2003). Solid-phase synthesis of conformationally constrained peptidomimetics based on a 3,6-disubstituted-1,4-diazepan-2,5-dione core. The Journal of Organic Chemistry, 68(20), 7893-7895. Available at: [Link]
Azhikova, A., et al. (2021). Solid-Phase Synthesis of Peptidomimetics with Peptide Backbone Modifications. Molecules, 26(16), 4949. Available at: [Link]
Banfi, L., et al. (2007). Ugi Multicomponent Reaction Followed by an Intramolecular Nucleophilic Substitution: Convergent Multicomponent Synthesis of 1-Sulfonyl 1,4-Diazepan-5-ones and of Their Benzo-Fused Derivatives. The Journal of Organic Chemistry, 72(6), 2151-2158. Available at: [Link]
Cook, J. M., et al. (2005). Design and Synthesis of Novel Benzodiazepines. VTechWorks. Available at: [Link]
Boojamra, C. G., et al. (1996). Solid phase synthesis of tetrahydro-1,4-benzodiazepin-2-ones. The Journal of Organic Chemistry, 62(5), 1240-1256. Available at: [Link]
Sani, M. A., et al. (2014). Probing Tripodal Peptide Scaffolds as Insulin and IGF-1 Receptor Ligands. ChemBioChem, 15(14), 2097-2104. Available at: [Link]
Brown, A. R., et al. (1998). Solid Phase Synthesis. Tetrahedron, 54(28), 7999-8036. Available at: [Link]
Bunin, B. A., & Ellman, J. A. (1992). A general and expedient method for the solid-phase synthesis of 1,4-benzodiazepine derivatives. Journal of the American Chemical Society, 114(27), 10997-10998. Available at: [Link]
Reddy, T. J., et al. (2012). Synthesis of 1,4-Diazepanes and Benzo[b][3][15]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. European Journal of Organic Chemistry, 2012(12), 2393-2401. Available at: [Link]
Marcaccini, S., et al. (2005). Studies on Isocyanides and Related Compounds; Synthesis of 1,4-Benzodiazepine-2,5-diones via Ugi Four-Component Condensation. Journal of Heterocyclic Chemistry, 42(6), 1189-1192. Available at: [Link]
Dömling, A., et al. (2012). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. Organic Letters, 14(23), 5988-5991. Available at: [Link]
Giovannoni, J., et al. (2001). Solid-phase synthesis of 3,7-disubstituted perhydro-1,4-diazepine-2,5-diones from amino acids and β-amino acids. Tetrahedron Letters, 42(31), 5389-5392. Available at: [Link]
Li, J., et al. (2019). One-pot synthesis of benzo[b][3][15]diazepines via the carbonylative Sonogashira reaction and aza-Michael addition cyclocondensation. New Journal of Chemistry, 43(32), 12723-12727. Available at: [Link]
Azhikova, A., et al. (2020). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules, 25(23), 5707. Available at: [Link]
Süli-Vargha, H., et al. (2007). 1,4-diazepine-2,5-dione ring formation during solid phase synthesis of peptides containing aspartic acid beta-benzyl ester. Journal of Peptide Science, 13(11), 742-748. Available at: [Link]
Wang, Y., et al. (2018). Synthesis of 1,4-Diazepinone Derivatives via a Domino Aza-Michael/SN2 Cyclization of 1-Azadienes with α-Halogenoacetamides. Organic Letters, 20(15), 4559-4562. Available at: [Link]
AAPPTec. (n.d.). Cleaving peptides from HMPA Resin. Retrieved from [Link]
Albericio, F., & Kruger, H. G. (2012). Solid-phase peptide synthesis. Future Medicinal Chemistry, 4(13), 1527-1529. Available at: [Link]
Betts, R., et al. (2016). Building Peptidomimetics using Solid Phase Synthesis with 2-Chlorotrityl Chloride Resin. Journal of Advanced Chemical Sciences, 2(4), 387-389. Available at: [Link]
Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]
Baxendale, I. R., et al. (2002). Solid-supported reagents for multi-step organic synthesis: preparation and application. Il Farmaco, 57(6), 499-518. Available at: [Link]
Wikipedia. (2023). Solid-phase synthesis. Retrieved from [Link]
Bates, R. W., et al. (2010). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Tetrahedron, 66(34), 6727-6740. Available at: [Link]
Khan, M. A., & Kumar, S. (2011). Analytical technique for the determination of diazepam in solid dosage forms. Journal of the Chemical Society of Pakistan, 33(4), 523-528. Available at: [Link]
Han, Y., et al. (2005). Composition and method for the release of protected peptides from a resin. Google Patents.
Peptide Protein and Phosphorylation Core Facility. (n.d.). Peptide Cleavage from Resin Protocol. Retrieved from [Link]
Aymard, G., et al. (2020). Therapeutic Diazepam Monitoring in Human Plasma and Urine by HPLC: An Application for Alcoholism. LCGC International, 33(11), 624-630. Available at: [Link]
Madej, K., & Trontelj, J. (2015). Analytical methodologies for the determination of benzodiazepines in biological samples. Journal of Pharmaceutical and Biomedical Analysis, 113, 117-130. Available at: [Link]
Kumar, A., et al. (2024). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive, 12(1), 3140-3159. Available at: [Link]
Kumar, A., et al. (2024). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. ResearchGate. Available at: [Link]
Jana, U., & Maiti, S. (2021). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journal of Organic Chemistry, 17, 2516-2566. Available at: [Link]
AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]
Application Note: Solvent Selection for Nucleophilic Substitution on 1,4-Diazepane
Abstract 1,4-Diazepane (homopiperazine) represents a critical pharmacophore in drug development, serving as the core scaffold for kinase inhibitors (e.g., Fasudil) and CNS-active agents. However, its dual secondary amine...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
1,4-Diazepane (homopiperazine) represents a critical pharmacophore in drug development, serving as the core scaffold for kinase inhibitors (e.g., Fasudil) and CNS-active agents. However, its dual secondary amine structure presents a significant synthetic challenge: controlling selectivity between mono- and bis-alkylation.
This guide analyzes the kinetic and thermodynamic influence of solvent selection on nucleophilic substitution (SN2) reactions of 1,4-diazepane. We provide validated protocols for selective functionalization, emphasizing the critical role of solvation shells in modulating nucleophilicity.
Part 1: The Chemical Context[1][2][3][4][5][6]
The Selectivity Challenge
1,4-Diazepane possesses two equivalent nucleophilic nitrogen atoms. In a standard SN2 reaction with an alkyl halide (
), the introduction of an electron-donating alkyl group increases the electron density on the nitrogen, often making the product (secondary/tertiary amine) more nucleophilic than the starting material. This leads to "runaway" bis-alkylation.
Key Variable: The solvent's dielectric constant (
) and hydrogen-bond donor (HBD) capability determine the "nakedness" of the nucleophile and the stability of the transition state.
Mechanism & Solvation Pathway
The following diagram illustrates how solvent polarity interacts with the 1,4-diazepane transition state.
Figure 1: Reaction pathway showing the critical divergence between mono- and bis-alkylation mediated by solvent interaction.
Part 2: Solvent Selection Matrix
The choice of solvent dictates the reaction kinetics and workup feasibility. 1,4-Diazepane is highly polar and hygroscopic, creating solubility mismatches with non-polar electrophiles.
Solvent Class
Representative
Dielectric ()
Solubility (Diazepane)
SN2 Rate
Application Score
Technical Notes
Polar Aprotic
Acetonitrile (MeCN)
37.5
Excellent
Fast
High
Best balance. Solvates the amine well but leaves the lone pair "naked" for attack. Risk of bis-alkylation requires temperature control.
Polar Aprotic
DMF / DMSO
36.7 / 46.7
Excellent
Very Fast
Medium
"Rocket fuel" for SN2. Hard to remove (high BP). Use only for unreactive electrophiles or bis-alkylation.
Chlorinated
DCM / CHCl3
8.9
Moderate
Slow
Low
Poor solubility for free base diazepane. Good for protected derivatives or Schotten-Baumann biphasic systems.
Polar Protic
Methanol / Ethanol
32.7
Excellent
Moderate
Medium
H-bonding stabilizes the nucleophile (lowering ground state energy), slowing reaction. Good for selectivity but requires longer times.
Non-Polar
Toluene
2.4
Poor
Negligible
Special
Used strictly for biphasic reactions (Phase Transfer Catalysis) to limit concentration of active species.
Strategy: Kinetic control via temperature and solvent polarity.
Solvent: Acetonitrile (MeCN)
Target: Synthesis of N-alkyl-1,4-diazepane.
Preparation: Dissolve 1,4-diazepane (1.0 equiv, excess is preferred , e.g., 3.0 equiv to statistically favor mono-product) in anhydrous MeCN (0.1 M concentration).
Note: High dilution is critical to prevent intermolecular side reactions.
Base Addition: Add K2CO3 (1.5 equiv) or Cs2CO3 (1.0 equiv).
Why: Cesium promotes the "Cesium Effect," enhancing solubility and reactivity of the nucleophile in organic media.
Electrophile Addition: Dissolve the alkyl halide (0.8 equiv relative to diazepane) in MeCN. Add this solution dropwise over 60 minutes at 0°C .
Critical Checkpoint: Do not add electrophile in one portion. The local high concentration will cause immediate bis-alkylation.
Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) and monitor by LCMS.
Workup (The "Diazepane Trap"):
Filter off inorganic salts.
Evaporate MeCN.
Crucial Step: The residue contains product + excess diazepane. Dissolve in DCM. Wash with small volumes of brine.
Purification: 1,4-Diazepane is very water-soluble. If you use aqueous extraction, you will lose yield. Flash chromatography on silica (DCM/MeOH/NH4OH) is required.
Protocol B: Rapid Bis-Alkylation (Exhaustive)
Strategy: Thermodynamic drive using dipolar aprotic acceleration.
Solvent: DMF or DMSO
Target: Synthesis of N,N'-dialkyl-1,4-diazepane.
Preparation: Dissolve 1,4-diazepane (1.0 equiv) in DMF (0.5 M).
Mechanism:[1][2][3][4] The high dielectric constant of DMF stabilizes the charged transition state, while the lack of H-bonding accelerates the nucleophilic attack.
Workup:
Dilute with water (5x volume).
Extract with Ethyl Acetate (3x).
Wash organics with LiCl (5% aq) to remove DMF.
Part 4: Troubleshooting & Process Control
Workflow Visualization
The following decision tree guides the purification strategy, which is the most common failure point for diazepane chemistry due to its polarity.
Figure 2: Workup decision tree emphasizing pH control for recovery of polar diazepanes.
Critical Checkpoints
The "Gel" Phenomenon: In non-polar solvents (Toluene/DCM), the formation of the hydrohalide salt (Product-H+ X-) often precipitates as a sticky gum, stopping the stirrer.
Solution: Use MeCN (solubilizes the salt better) or add a phase transfer catalyst (TBAHS).
Monitoring: Do not rely on TLC (diazepanes streak on silica). Use LCMS with a basic buffer (Ammonium Bicarbonate) or GC-MS.
Storage: 1,4-Diazepane absorbs CO2 from the air to form carbamates. Store under Argon.
References
Solvent Effects on SN2 Reactions
Title: "Solvent Effects in Organic Chemistry" - Comprehensive review of solv
Source:Christian Reichardt, Wiley-VCH.
Link:
Synthesis of 1,4-Diazepane Derivatives (Fasudil Analogs)
Title: "Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-C
Source:Molecules (MDPI), 2012.
Link:
Selective Functionalization of Polyamines
Title: "Selective N-Alkyl
Source:Synthetic Communic
Link:
pKa and Physical Properties
Title: "1,4-Diazepane Chemical Properties and pKa D
Preventing bis-alkylation during homopiperazine synthesis
A Guide to Preventing Bis-Alkylation and Achieving Selective Mono-Alkylation Welcome to the technical support center for homopiperazine synthesis. This guide is designed for researchers, medicinal chemists, and drug deve...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Preventing Bis-Alkylation and Achieving Selective Mono-Alkylation
Welcome to the technical support center for homopiperazine synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of selectively functionalizing the homopiperazine scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot and optimize your reactions. The primary challenge in the N-alkylation of homopiperazine is controlling selectivity, as the two secondary amine groups exhibit similar reactivity, often leading to a mixture of mono- and bis-alkylated products.[1] This guide will address this core issue through a series of frequently asked questions and in-depth troubleshooting scenarios.
Frequently Asked Questions (FAQs)
Q1: What is bis-alkylation and why is it a major problem in homopiperazine synthesis?
A1: Homopiperazine is a symmetrical diamine with two secondary nitrogen atoms of nearly identical basicity and nucleophilicity. When you perform an N-alkylation reaction with an alkylating agent (e.g., an alkyl halide), the initial mono-alkylated product still possesses a reactive secondary amine. This remaining amine can react with a second molecule of the alkylating agent, resulting in the formation of a bis-alkylated byproduct.
This lack of selectivity is problematic for several reasons:
Reduced Yield: It consumes the starting material and the desired mono-alkylated product, lowering the overall yield of the target molecule.
Purification Challenges: The physicochemical properties of the mono-alkylated product, bis-alkylated byproduct, and unreacted homopiperazine can be very similar, making separation by standard techniques like chromatography or extraction difficult and costly.
Wasted Reagents: It leads to the inefficient use of often-expensive alkylating agents.
Below is a diagram illustrating the competitive reaction pathways.
Caption: Competitive pathways in homopiperazine N-alkylation.
Q2: What are the primary strategies to achieve selective mono-N-alkylation?
A2: There are three main strategies to favor mono-alkylation over bis-alkylation. The choice depends on factors like the scale of the reaction, the nature of the reactants, and the required purity of the final product.
Strategy
Principle
Pros
Cons
1. Stoichiometric Control
Use a large excess of homopiperazine relative to the alkylating agent.
Simple, one-step reaction.
Requires removal of large amounts of unreacted starting material; yields can be moderate.
2. Protecting Group Chemistry
Temporarily "block" one nitrogen with a protecting group, perform the alkylation on the other, and then remove the protection.
High selectivity and purity; reliable.
Multi-step process (protection/deprotection); increases overall synthesis time and cost.[2]
3. Mono-protonation
Add one equivalent of a strong acid to form the mono-salt, deactivating one nitrogen atom.
Reduced nucleophilicity of the free amine can require harsher conditions or activated electrophiles.[2]
Troubleshooting Guide & In-Depth Protocols
Scenario 1: "My reaction produced a mixture of mono- and bis-alkylated products with a low yield of my desired compound. I used a 2:1 ratio of homopiperazine to my alkyl halide."
This is a classic selectivity problem. While using a slight excess of the diamine is a step in the right direction, it's often insufficient to completely prevent the formation of the bis-alkylated byproduct.
Root Cause Analysis:
The mono-alkylated product, once formed, is still a potent nucleophile that competes with the starting homopiperazine for the remaining alkyl halide. A 2:1 stoichiometric ratio is often not high enough to statistically favor the reaction of the alkyl halide with the starting material over the product.
Solutions & Protocols
Solution A: Enhance Stoichiometric Control
For a quick, direct approach, significantly increasing the excess of homopiperazine can push the equilibrium towards the mono-alkylated product.
Principle of Causality: By Le Châtelier's principle, increasing the concentration of one reactant (homopiperazine) drives the reaction forward. Statistically, the alkyl halide is far more likely to encounter a molecule of unreacted homopiperazine than the newly formed mono-alkylated product.
Expert Insight: This method is best suited for reactions where homopiperazine is inexpensive and the alkylating agent is valuable. Be prepared for a more involved workup to remove the excess diamine. A common approach is to use a 4- to 10-fold excess of the diamine.[2]
Solution B: The Protecting Group Strategy (Recommended for High Purity)
This is the most robust and widely accepted method for ensuring high selectivity.[2] The tert-butoxycarbonyl (Boc) group is an excellent choice as it is stable under many reaction conditions and can be removed cleanly under acidic conditions.[3][4]
Caption: Workflow for the Boc-protection strategy.
Protocol 1: Synthesis of Mono-Boc-Homopiperazine
Setup: In a round-bottom flask, dissolve homopiperazine (2.0 equivalents) in a suitable solvent like dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.
Protection: Dissolve di-tert-butyl dicarbonate [(Boc)₂O] (1.0 equivalent) in DCM. Add this solution dropwise to the cooled homopiperazine solution over 2-3 hours with vigorous stirring.
Reaction: Allow the mixture to warm to room temperature and stir overnight (approx. 20-24 hours).[2]
Workup:
Evaporate the solvent under reduced pressure.
Add water to the residue. The desired mono-Boc product and unreacted homopiperazine will dissolve, while the bis-Boc-homopiperazine byproduct is typically insoluble and can be removed by filtration.[2]
Perform an acid-base extraction. Extract the aqueous solution with DCM to remove any remaining non-polar impurities.
The mono-Boc-homopiperazine can then be isolated and purified, often via chromatography.
Protocol 2: Alkylation and Deprotection
Alkylation: Dissolve the purified mono-Boc-homopiperazine (1.0 eq.) in a polar aprotic solvent such as acetonitrile (ACN) or acetone. Add a mild base like potassium carbonate (K₂CO₃, 1.5-2.0 eq.) followed by the alkylating agent (R-X, 1.0-1.2 eq.). Heat the mixture to reflux and monitor by TLC or LC-MS until the starting material is consumed.[2]
Workup: Filter off the inorganic base and evaporate the solvent. The crude N-alkyl-N'-Boc-homopiperazine can be purified by chromatography.
Deprotection: Dissolve the purified product in a solvent like DCM or dioxane. Add a strong acid such as trifluoroacetic acid (TFA, 4-5 eq.) or a solution of HCl in dioxane (e.g., 4M). Stir at room temperature for 1-4 hours.[4]
Isolation: Evaporate the solvent and excess acid. The product will be the corresponding acid salt. To obtain the free base, dissolve the residue in water, basify with a strong base (e.g., NaOH) to pH >12, and extract with an organic solvent like DCM or ethyl acetate.
Scenario 2: "I tried using a large excess of homopiperazine, but the workup is a nightmare. How can I efficiently remove the unreacted starting material?"
A2: This is a common trade-off. The simple reaction setup is paid for with a more complex purification.
Solutions:
Acid-Base Extraction: This is the most effective method. Your mono-alkylated product will likely be less polar and have a different pKa profile than the unreacted homopiperazine.
Dissolve the crude reaction mixture in an organic solvent (e.g., toluene or ethyl acetate).
Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The highly polar, water-soluble homopiperazine dihydrochloride salt will preferentially move to the aqueous layer. Your mono-alkylated product, being more lipophilic, may remain in the organic layer or require a specific pH for extraction.
Careful adjustment of the aqueous phase pH can sometimes selectively precipitate or extract one component over the other, but this requires careful pKa consideration.
Distillation: If your mono-alkylated product is significantly higher boiling than homopiperazine, fractional distillation under vacuum can be an effective purification method on a larger scale.[2]
Boc-Anhydride Scavenging: A clever but more expensive approach involves adding a stoichiometric amount of (Boc)₂O to the crude mixture after the alkylation is complete. This will convert the unreacted homopiperazine into mono- and bis-Boc derivatives, which have very different polarity profiles from your N-alkylated product, making chromatographic separation much easier.[2]
Scenario 3: "My alkylating agent is unstable under harsh conditions. Is there a milder alternative to traditional alkylation with alkyl halides?"
A3: Yes. Reductive amination is an excellent alternative that avoids the use of alkyl halides and the potential for forming quaternary ammonium salts.[2]
Principle of Reductive Amination:
This two-step, one-pot process involves reacting the amine (homopiperazine) with an aldehyde or ketone to form an intermediate iminium ion, which is then immediately reduced by a mild reducing agent to form the C-N bond.
Caption: Workflow for reductive amination.
Protocol 3: Reductive Amination
Setup: Dissolve mono-Boc-homopiperazine (1.0 eq.) and the corresponding aldehyde or ketone (1.0-1.2 eq.) in a solvent like dichloroethane (DCE) or methanol (MeOH).
Imine Formation: Add a mild acid catalyst, such as acetic acid (a few drops), if necessary. Stir at room temperature for 1-2 hours.
Reduction: Add a mild reducing agent like sodium triacetoxyborohydride [NaBH(OAc)₃] (1.5 eq.) portion-wise. This reagent is particularly effective as it is selective and non-hygroscopic.
Reaction: Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).
Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent, dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the crude product for purification and subsequent deprotection as described in Protocol 2.
References
Various Authors. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? ResearchGate. [Link]
Google Patents. (1961).
Pace, V., et al. (2020). Toward the Scale-Up of a Bicyclic Homopiperazine via Schmidt Rearrangement and Photochemical Oxaziridine Rearrangement in Continuous Flow. IRIS Unimore. [Link]
Bredihhin, A., et al. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters. [Link]
Bar-Haim, G., & Kol, M. (2004). Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Organic Letters. [Link]
Gao, H., et al. (2021). A synthetic strategy for the preparation of alkoxy-functionalized bis-1,2,4-triazinyl-2,6-pyridines. OSTI.gov. [Link]
Li, W., & Dush, F. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry. [Link]
Google Patents. (1959).
He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie. [Link]
Oguri, H. (2021). Tetracyclic Bis-Piperidine Alkaloids: Structures, Bioinspired Synthesis, Synthesis, and Bioactivities. MDPI. [Link]
Various Authors. (2020). I have to prepare a mono deprotection over the bis S-trityl group, How can I do it more selective way? ResearchGate. [Link]
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. [Link]
Technical Support Center: Purification of Polar Diamine Intermediates
Welcome to the Technical Support Center for the purification of polar diamine intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associ...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the purification of polar diamine intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with purifying these often-recalcitrant compounds. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in scientific principles to ensure the successful isolation of high-purity diamines.
Section 1: Troubleshooting Guide
This section addresses specific issues you may encounter during the purification of polar diamine intermediates. Each problem is followed by a step-by-step guide to resolution, explaining the underlying rationale.
Issue 1: Recrystallization - The product is "oiling out" instead of forming crystals.
Q: I'm trying to recrystallize my polar diamine, but it's separating as an oil. What's happening and how can I fix this?
A: "Oiling out" occurs when the solute separates from the solution at a temperature above its melting point, or when the concentration of the solute is too high for crystals to form.[1] Polar diamines, with their strong intermolecular hydrogen bonding, can be particularly susceptible to this phenomenon.
Troubleshooting Steps:
Re-dissolve the oil: Heat the solution to re-dissolve the oil completely.
Add more solvent: Add a small amount of hot solvent to decrease the saturation of the solution.[1]
Slow cooling: Allow the solution to cool very slowly to room temperature. Rapid cooling often promotes oil formation.[2] Once at room temperature, you can then proceed to cool it further in an ice bath.[1][2]
Use a co-solvent system: If the issue persists, a two-solvent system can be effective.[2] Dissolve your diamine in a minimal amount of a "good" solvent (in which it is very soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Reheat to clarify and then cool slowly.[2]
Scratch the flask: Use a glass rod to gently scratch the inside of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]
Seed the solution: If you have a small crystal of the pure product, add it to the cooled solution to induce crystallization.[1]
Issue 2: Column Chromatography - The diamine is streaking or showing poor separation on a silica gel column.
Q: My polar diamine is streaking badly on my silica gel column, leading to poor separation from impurities. How can I improve the chromatography?
A: The basic nature of amines causes strong interactions with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor resolution.[3]
Troubleshooting Steps:
Deactivate the silica gel: Add a small amount of a basic modifier, such as triethylamine (1-2%), to your eluent system.[3] This will neutralize the acidic sites on the silica and minimize unwanted interactions.
Use an alternative stationary phase: Consider using a more inert stationary phase like alumina (basic or neutral) or a bonded silica phase.[4] For very polar diamines, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an excellent alternative.[5]
Optimize the mobile phase: A gradient elution, starting with a less polar solvent and gradually increasing the polarity, can improve separation.[2] For highly polar diamines, a mobile phase like methanol in dichloromethane is often a good starting point.[4]
Check for column overloading: Overloading the column can lead to broad peaks and poor separation.[2] Use a smaller amount of your crude product.
Issue 3: Acid-Base Extraction - Low recovery of the diamine from the aqueous layer.
Q: I performed an acid-base extraction to purify my diamine, but I'm getting a low yield after basifying the aqueous layer and back-extracting. What could be the cause?
A: Low recovery can be due to incomplete extraction into the acidic aqueous layer, incomplete back-extraction, or the formation of a stable emulsion.
Troubleshooting Steps:
Ensure complete protonation: Use a sufficient excess of a dilute acid (e.g., 10% HCl) to ensure all of the diamine is converted to its water-soluble salt.[6][7]
Perform multiple extractions: It is more effective to perform several extractions with smaller volumes of the acidic solution rather than one large extraction.[8]
Sufficient basification: When recovering the free diamine, ensure the aqueous layer is sufficiently basic (pH 9-10) by adding a base like NaOH.[9] This ensures the diamine salt is fully converted back to the neutral, organic-soluble form.
Efficient back-extraction: Similar to the initial extraction, perform multiple back-extractions with an organic solvent to recover the neutral diamine from the aqueous layer.[8]
Breaking emulsions: If an emulsion forms, it can be broken by adding a small amount of brine (saturated NaCl solution) or by gentle swirling.
Section 2: Frequently Asked Questions (FAQs)
Q1: What is the best general-purpose purification method for a newly synthesized polar diamine?
A1: For a new polar diamine, a combination of acid-base extraction followed by recrystallization is often a robust starting point. The acid-base extraction will remove neutral and acidic impurities.[6][7] The subsequent recrystallization of the isolated diamine will then remove any remaining closely related basic impurities.
Q2: How do I choose the right solvent for recrystallizing a polar diamine?
A2: The ideal solvent is one in which your diamine is sparingly soluble at room temperature but highly soluble when hot. Polar solvents like water, ethanol, or methanol are often good starting points for polar diamines.[10] If a single solvent is not suitable, a co-solvent system (e.g., ethanol/water or methanol/diethyl ether) can be effective.[11]
Q3: My polar diamine is highly water-soluble. How can I effectively extract it from an aqueous reaction mixture?
A3: For highly water-soluble diamines, direct extraction with common organic solvents is often inefficient. In such cases, consider "salting out" by adding a significant amount of an inorganic salt (like NaCl or K2CO3) to the aqueous layer to decrease the solubility of the diamine and drive it into the organic phase. Alternatively, continuous liquid-liquid extraction can be employed for efficient recovery.
Q4: What are the best practices for handling and storing purified polar diamines?
A4: Many diamines are hygroscopic and can react with atmospheric CO2. They should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[12][13] If the diamine is flammable, it should be stored in a designated flammable storage cabinet.[14]
Q5: What analytical techniques are best for assessing the purity of my diamine intermediate?
A5: A combination of techniques is recommended. High-Performance Liquid Chromatography (HPLC), particularly with a column designed for polar or basic compounds, is excellent for quantifying purity and detecting non-volatile impurities.[15][16][17] Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile impurities.[17] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for structural confirmation and can also reveal the presence of impurities.[17]
Section 3: Experimental Protocols & Workflows
Protocol 1: Purification of a Polar Diamine by Acid-Base Extraction
This protocol describes the purification of a crude reaction mixture containing a polar diamine, acidic byproducts, and neutral impurities.
Materials:
Crude diamine mixture
Organic solvent (e.g., Dichloromethane or Diethyl Ether)
1 M Hydrochloric Acid (HCl)
2 M Sodium Hydroxide (NaOH)
Saturated Sodium Chloride solution (Brine)
Anhydrous Sodium Sulfate (Na2SO4)
Separatory funnel
Erlenmeyer flasks
pH paper
Procedure:
Dissolution: Dissolve the crude mixture in an appropriate organic solvent that is immiscible with water.[6]
Acidic Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of 1 M HCl. Shake the funnel vigorously, venting frequently. Allow the layers to separate. The protonated diamine will move to the aqueous layer.[9] Drain the aqueous layer into a clean flask. Repeat this extraction two more times with fresh 1 M HCl, combining all aqueous extracts.
Isolation of Neutral and Acidic Components (Optional): The remaining organic layer contains neutral and acidic impurities. It can be washed with a base (e.g., NaHCO3) to remove acidic components.[7]
Regeneration of the Diamine: Cool the combined acidic aqueous extracts in an ice bath. Slowly add 2 M NaOH while stirring until the solution is basic (pH 9-10, check with pH paper).[9] The neutral diamine will precipitate or form an oily layer.
Back-Extraction: Transfer the basified aqueous solution back to the separatory funnel. Extract the neutral diamine with three portions of the organic solvent.[8]
Drying and Concentration: Combine the organic extracts, wash with brine to remove residual water, and dry over anhydrous Na2SO4. Filter off the drying agent and remove the solvent under reduced pressure to yield the purified diamine.
Technical Support Center: Strategies for Removing Unreacted Homopiperazine
Prepared by the Senior Application Scientist Team Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice a...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of unreacted homopiperazine from reaction mixtures. We understand that purification is a critical step in chemical synthesis, and the unique properties of homopiperazine can present specific challenges. This guide is designed to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions for successful purification.
Section 1: Understanding Homopiperazine - Key Properties for Purification
Effective purification begins with a solid understanding of the contaminant's physicochemical properties. Homopiperazine is a cyclic diamine with characteristics that directly influence the choice of removal strategy. Its high basicity and water solubility are the primary factors that make it challenging to separate from many reaction products, especially polar or water-soluble compounds.
Key properties are summarized below:
Property
Value
Significance for Purification
Molecular Formula
C₅H₁₂N₂
-
Molar Mass
100.16 g/mol
Relevant for calculating stoichiometry.
Boiling Point
169 °C
Allows for removal by distillation if the product's boiling point is significantly different.[1][2]
Melting Point
38-40 °C
It is a low-melting solid or viscous liquid at room temperature.[1][2]
Water Solubility
Soluble
A major challenge; it readily partitions into the aqueous phase, but can carry polar products with it.[1][3][4]
pKa
~11.02 (Predicted)
Highly basic. This allows for easy conversion to a water-soluble salt with acid, forming the basis of acid-base extraction.[1][3]
Sensitivities
Air Sensitive & Hygroscopic
Requires handling under an inert atmosphere and storage in a dry environment to prevent degradation.[1][3]
Section 2: Method Selection Guide
Choosing the right purification strategy is paramount. This section provides a high-level overview to guide your decision-making process based on the properties of your desired product.
Frequently Asked Questions (Method Selection)
Q1: What are the primary methods for removing unreacted homopiperazine?
The most common and effective methods are:
Acid-Base Extraction (Aqueous Wash): The most straightforward method for acid-stable, water-insoluble products.
Scavenger Resins: A versatile and highly effective method for a wide range of products, especially when extraction is not feasible.[5]
Chromatography: Offers high-resolution purification but can be complicated by the basicity of homopiperazine.
Recrystallization: An excellent method for achieving high purity if your product is a solid.[6][7]
Distillation: Best suited for large-scale, thermally stable products with a boiling point significantly different from homopiperazine's 169 °C.[8][9]
Q2: How do I select the best purification method for my specific experiment?
The optimal method depends on four key factors: the acid/base stability of your product, its solubility , the scale of your reaction, and the required final purity . The following decision tree provides a logical pathway for selecting a starting strategy.
Figure 1. Decision tree for selecting a purification method.
Section 3: Troubleshooting Common Purification Problems
This section addresses specific issues you may encounter during the purification process in a practical, problem-and-solution format.
Problem 1: "I performed an acidic wash, but my NMR/LC-MS still shows significant homopiperazine contamination."
Underlying Cause: This issue typically arises because the protonation of homopiperazine was incomplete, or the resulting salt was not fully extracted into the aqueous layer.
Expert Analysis & Solutions:
Verify pH: The pKa of homopiperazine is approximately 11.[1][3] To ensure complete protonation (>99%), the pH of the aqueous layer should be at least 2-3 units below the pKa of the conjugate acid (which will be lower than 11). A pH of 2-4 is generally effective. Use pH paper to check the aqueous layer after extraction; if it's not strongly acidic, add more acid.
Increase Number of Washes: A single wash may not be sufficient. It is more effective to perform multiple extractions with smaller volumes of acidic solution than one large extraction. For example, three washes with 20 mL of 1M HCl is superior to one wash with 60 mL.
Address Emulsions: If an emulsion (a stable suspension of organic and aqueous layers) forms, separation is poor. To break an emulsion, try adding a small amount of brine (saturated aqueous NaCl), which increases the ionic strength of the aqueous layer and can force separation.
Check Product-Amine Interaction: If your product is acidic, it may form a salt pair with the basic homopiperazine, making the amine harder to wash away. In this case, a more complex extraction or an alternative method like chromatography might be necessary.
Problem 2: "My product is water-soluble, making a standard acid-base extraction impossible. What are my options?"
Underlying Cause: When both the product and the homopiperazine salt are soluble in the aqueous phase, they cannot be separated by liquid-liquid extraction.
Expert Analysis & Solutions:
Use a Scavenger Resin (Recommended): This is often the best solution. Scavenger resins are solid-supported reagents that covalently bind to and remove specific functional groups.[5] For homopiperazine (a secondary amine), an isocyanate- or sulfonyl chloride-based resin is highly effective.[10] The resin-bound amine is then simply filtered off, leaving your purified product in solution. This avoids an aqueous workup entirely.
Column Chromatography: While challenging, chromatography can be effective. Since both your product and homopiperazine are polar, you may need to use a polar mobile phase (e.g., in normal phase) or consider reverse-phase chromatography. See Problem 3 for tips on improving separation.
Recrystallization/Salt Formation: If your product is a solid, recrystallization is a powerful option.[6][7][11][12] You may need to screen several solvents to find one where your product's solubility is high when hot but low when cold, while homopiperazine remains soluble at all temperatures. Alternatively, you can sometimes form a specific salt of your desired product that will selectively crystallize, leaving the homopiperazine in the mother liquor.[8][13]
Problem 3: "Homopiperazine is smearing or co-eluting with my product on a silica gel column."
Underlying Cause: The basic nitrogen atoms in homopiperazine interact strongly with the acidic silanol groups on the surface of silica gel.[8] This leads to significant peak tailing (smearing) and poor separation.
Expert Analysis & Solutions:
Add a Mobile Phase Modifier: The most common solution is to add a small amount of a competing base to your mobile phase (eluent). Typically, adding 0.5-2% triethylamine (TEA) or a few drops of ammonia to the eluent will neutralize the active sites on the silica, leading to much sharper peaks and better separation.[8]
Pre-treat with a Scavenger Resin: Before attempting chromatography, treat your crude mixture with an amine scavenger resin as described in Problem 2. This removes the bulk of the homopiperazine, making the subsequent chromatographic purification much simpler and more effective.
Change the Stationary Phase: If modifying the mobile phase is insufficient, consider a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica for purifying basic compounds. Reverse-phase (e.g., C18) chromatography is also an excellent option, as separation is based on hydrophobicity rather than polar interactions with an acidic surface.
Section 4: Detailed Experimental Protocols
Here we provide step-by-step methodologies for the most common and recommended procedures.
Protocol 1: Standard Acidic Wash for Removal of Homopiperazine
This protocol is ideal for water-insoluble, acid-stable organic products. The principle is the conversion of the neutral, organic-soluble amine into a charged, water-soluble ammonium salt.[14][15][16]
Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.
First Extraction: Add a volume of 1M hydrochloric acid (HCl) approximately equal to the organic layer volume.
Mixing: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Shake the funnel vigorously for 30-60 seconds, venting periodically.
Separation: Place the funnel in a ring stand and allow the layers to fully separate. The protonated homopiperazine dihydrochloride salt will be in the lower aqueous layer (if using dichloromethane) or the upper aqueous layer (if using ethyl acetate).
Drain: Drain and collect the aqueous layer.
Repeat: Repeat steps 2-5 two more times with fresh portions of 1M HCl.
Neutralization Wash: Wash the organic layer once with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any residual acid, followed by one wash with brine to remove excess water.
Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.
Protocol 2: Purification Using a Scavenger Resin
This method is highly recommended when aqueous extraction is not suitable.
Resin Selection: Choose a resin designed to scavenge secondary amines. Polystyrene-bound isocyanate (PS-Isocyanate) is a highly effective and common choice.[5][10]
Stoichiometry Calculation: Calculate the maximum possible amount (in moles) of unreacted homopiperazine in your mixture. Use 2-3 molar equivalents of the scavenger resin relative to the excess amine.
Dissolution: Dissolve the crude reaction mixture in a suitable solvent that swells the resin but does not react with it (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile).
Scavenging: Add the scavenger resin to the solution and stir or gently agitate the mixture at room temperature. Reaction times can vary from 2 to 24 hours. Monitor the removal of homopiperazine by a suitable technique (e.g., TLC, LC-MS).
Filtration: Once the reaction is complete, filter the mixture to remove the resin beads.
Washing: Wash the collected resin beads with a small amount of the solvent used in step 3 to ensure complete recovery of the product.
Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.
Figure 2. Experimental workflow for amine scavenging.
Technical Support Center: Optimizing Diazepane N-Alkylation
An esteemed resource for drug development professionals, researchers, and scientists, this Technical Support Center offers expert guidance on the critical parameter of reaction temperature in the N-alkylation of diazepan...
Author: BenchChem Technical Support Team. Date: February 2026
An esteemed resource for drug development professionals, researchers, and scientists, this Technical Support Center offers expert guidance on the critical parameter of reaction temperature in the N-alkylation of diazepanes. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your synthetic routes effectively.
The N-alkylation of the diazepane core is a fundamental transformation in the synthesis of a vast array of pharmacologically active compounds.[1][2][3] While seemingly straightforward, this reaction is highly sensitive to temperature, which governs not only the reaction rate but also the product distribution and purity. This guide provides a structured approach to mastering temperature control in your experiments.
Troubleshooting Guide
This section addresses common issues encountered during the N-alkylation of diazepanes, with a focus on temperature-related causes and solutions.
Issue 1: Low or No Conversion of Starting Material
Your reaction has stalled, or the yield of the desired N-alkylated product is disappointingly low after a standard reaction time.
Potential Causes & Solutions:
Insufficient Thermal Energy: The activation energy for the reaction has not been overcome. N-alkylation, typically proceeding via an SN2 mechanism, requires sufficient energy for the nucleophilic amine to displace the leaving group.[4]
Solution: Gradually increase the reaction temperature in 10-20°C increments. A common and effective range for many N-alkylation reactions is 60-80°C, though some may require temperatures up to 140°C depending on reactant stability.[5][6][7] Monitor the reaction progress at each new temperature by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the optimal condition.[5]
Poor Reagent Reactivity: The combination of your specific diazepane and alkylating agent is not reactive enough at the current temperature.
Solution: If increasing the temperature leads to decomposition or side products, consider switching to a more reactive alkylating agent. The reactivity of alkyl halides follows the trend: R-I > R-Br > R-Cl.[8][9] A reaction that stalls with an alkyl chloride at 80°C may proceed smoothly with the corresponding alkyl bromide at a lower temperature.
Suboptimal Solvent or Base: The chosen solvent may not adequately dissolve the reactants, or the base may not be strong enough to deprotonate the diazepane nitrogen effectively, especially if it's a salt.
Solution: Ensure you are using a suitable polar aprotic solvent like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO), which facilitate SN2 reactions.[4][5] If solubility is an issue even at elevated temperatures, DMF or DMSO are often superior choices.[10] Ensure the base is sufficient to neutralize any acid generated; common bases include K₂CO₃, Cs₂CO₃, or non-nucleophilic organic bases like DIPEA.[5][8]
Issue 2: Significant Formation of Side Products
Your reaction yields a complex mixture, complicating purification and reducing the yield of the desired product.
Potential Causes & Solutions:
Over-alkylation (Formation of Quaternary Ammonium Salts): The mono-alkylated diazepane product is often more nucleophilic than the starting secondary amine, leading to a second alkylation event.[7][9][11]
Solution: This issue is often exacerbated by high temperatures. Lower the reaction temperature to reduce the rate of the second alkylation. Additionally, employ a slow, dropwise addition of the alkylating agent to maintain its low concentration in the reaction mixture, favoring mono-alkylation.[8][9] Using a larger excess of the starting diazepane can also competitively inhibit the second alkylation.
E2 Elimination Products: The nucleophilic diazepane can act as a base, abstracting a proton from the alkyl halide and leading to the formation of an alkene. This is a common competing pathway with SN2 reactions.[4]
Solution: Elimination reactions have a higher activation energy than substitution reactions and are therefore disproportionately favored at higher temperatures.[12][13] If you observe significant elimination byproducts, reducing the reaction temperature is the most effective solution. This is particularly crucial when using secondary or sterically hindered alkyl halides.[13]
Logical Troubleshooting Flow
The following diagram outlines a logical approach to troubleshooting common N-alkylation issues.
Caption: General workflow for optimizing N-alkylation temperature.
2. Step-by-Step Methodology:
Reagent Preparation: In a primary flask, dissolve the diazepane starting material (1.0 equiv.) and a suitable base (e.g., powdered K₂CO₃, 2.0 equiv.) in a polar aprotic solvent (e.g., acetonitrile, to a concentration of ~0.5 M).
[7]2. Setup Parallel Reactions: Distribute the resulting suspension equally into three separate reaction vessels equipped with stir bars.
Initiate Reactions: Add the alkylating agent (1.0-1.2 equiv.) to each vessel.
[8]4. Temperature Control: Place each vessel in a pre-heated stirring block or oil bath set to a different temperature. A good screening set would be Room Temperature (RT), 60°C, and 80°C.
[5]5. Reaction Monitoring: After set time intervals (e.g., 1, 4, and 12 hours), take a small aliquot from each reaction. Quench the aliquot with a drop of water, dilute with a suitable solvent (e.g., ethyl acetate), and analyze by TLC or LC-MS.
Analysis: Compare the results from each temperature. Look for the condition that provides the best conversion to the desired product with the fewest impurities in a reasonable timeframe.
Scale-up and Work-up: Once the optimal temperature is identified, the reaction can be scaled up. Upon completion, cool the reaction mixture to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure. The crude product can then be purified by standard methods such as column chromatography.
[7]
References
Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-C
Troubleshooting guide for N-alkylation reactions with 2-chloro-N-methylethanamine hydrochloride. BenchChem.
How does temperature affect SN1 and SN2 reactions?. Filo.
Technical Support Center: Troubleshooting N-Alkyl
Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbon
Review on Synthesis of Biologically Active Diazepam Deriv
Factors Affecting SN1 & SN2 Reactions. Scribd.
General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer.
Common side reactions in the alkylation of N-methylethanolamine and how to avoid them. BenchChem.
Synthesis of benzodiazepines - US5466799A.
Effect of higher order solvation and temperature on SN2 and E2 reactivity.
SN1 vs E1 and SN2 vs E2 : The Temper
Direct N-alkylation of amines with alcohols using AlCl3 as a Lewis acid. Science China Chemistry.
Synthesis of Diazepam. Chemistry Steps.
SN2 reaction. Wikipedia.
Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. PMC.
Optimization of reaction time for N-alkyl
N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega.
Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Royal Society of Chemistry.
The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. PMC.
Synthesis of Secondary Amines via Self-Limiting Alkylation.
N-Dealkyl
Difficulties with N-Alkyl
Synthesis of N1-alkyl-1,4- diazepin-5-ones via Schmidt ring expansion chemistry. De Gruyter.
Benzodiazepine. Wikipedia.
Classics in Chemical Neuroscience: Diazepam (Valium). PMC.
Benzodiazepines. OpenAnesthesia.
Highly Efficient Base Catalyzed N-alkylation of Amines with Alcohols and β-Alkylation of Secondary Alcohols with Primary Alcohols. Lund University Research Portal.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science.
Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI.
Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. MDPI.
Synthesis of Benzodiazepines Through Ring Opening/Ring Closure of Benzimidazole Salts.
Memory of Chirality in 1,4-Benzodiazepin-2-ones. VTechWorks.
N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute.
Steric effects of the alkyl groups: evaluation on isolated molecules by means of isodesmic reactions. Royal Society of Chemistry.
Steric Hindrance | Organic Chemistry. YouTube.
Porphyrazines with annulated diazepine rings. 6. Synthesis and properties of the alkyl substituted derivative.
The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. The Royal Society of Chemistry.
Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam.
Fine-tuning the chemo- and regioselective alkylation of 1,4-benzodiazepines: further applications of the Mitsunobu reaction. Royal Society of Chemistry.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Hygroscopic Nature of Diazepane Salts
Ticket ID: DZP-HYGRO-001
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Mechanism
The "Sticky" Problem:
Diazepane (homopiperazine) derivatives are notorious for their deliquescent nature. Unlike their 6-membered piperazine analogs, the 7-membered diazepane ring possesses higher conformational flexibility (pseudorotation). When crystallized as small inorganic salts (e.g., HCl, HBr), this flexibility often prevents efficient crystal packing, leaving high-energy voids in the lattice.
Thermodynamic Reality:
Water molecules, being small and capable of hydrogen bonding, aggressively occupy these voids to lower the lattice energy. This is not merely "surface moisture"; it is often the formation of a chaotic hydrate phase. The result is a salt that transitions from a solid to a viscous oil within minutes of air exposure.
Emergency Response: "My Salt has Turned into Oil"
User Ticket: "I synthesized a 1,4-diazepane derivative dihydrochloride. It was a white solid on the filter, but after 10 minutes on the bench, it turned into a yellow goo. How do I save this?"
Immediate Triage Protocol: The Azeotropic Rescue
Do not attempt to dry this in a vacuum oven immediately; the water is likely trapped deep in a viscous matrix, and heating will only degrade the amine or cause "bumping." You must chemically remove the water using a ternary azeotrope.
Step-by-Step Rescue Workflow
Dissolution: Dissolve the "goo" entirely in a minimum amount of Methanol (MeOH) . The goal is to break the viscous hydro-matrix.
Evaporation: Rotovap at 45°C. The MeOH/Water/Toluene azeotrope boils lower than pure water, carrying moisture away.
Repetition: You will likely see a gum form again. Repeat steps 1-3 three times.
Final Trituration: Once the residue starts foaming (indicating low solvent content), add Diethyl Ether or MTBE and scratch the flask vigorously with a spatula. This induces nucleation.
User Ticket: "I need to scale up a diazepane intermediate. The HCl salt is too difficult to handle in the plant. What are my alternatives?"
Scientist's Analysis:
The chloride ion (Cl⁻) is a "hard" base with high charge density, often leading to hygroscopic salts with secondary amines. To stabilize the lattice, you need a counter-ion that matches the size and hydrophobicity of the diazepane ring (Hofmeister series principles).
Comparative Data: Counter-ion Screening
Counter-ion
Hygroscopicity Risk
Crystallinity
Notes
Hydrochloride (HCl)
High
Variable
Default choice, but often forms hydrates. Hard to dry.
Hydrobromide (HBr)
Medium
Good
Less hygroscopic than HCl, but prone to discoloration (oxidation).
Oxalate
Low
Excellent
Forms rigid H-bond networks. Warning: Toxic, not suitable for final drug substance.
Fumarate
Low
Good
Excellent for pharmaceutical use (Class 1). Often non-hygroscopic.
If the HCl salt is unmanageable, switch to Tosylate or Fumarate .
Free Basing: Suspend the oily HCl salt in DCM; wash with saturated aqueous NaHCO₃. Dry organic layer (Na₂SO₄) and evaporate to get the free amine oil.
Salt Formation: Dissolve free amine in Acetone or IPA. Add 1.05 eq of p-Toluenesulfonic acid (monohydrate) dissolved in the same solvent.
Result: Diazepane Tosylates usually crystallize rapidly as non-hygroscopic needles.
Analytical Accuracy: Weighing & Handling
User Ticket: "I cannot get a stable weight for my NMR sample. The mass keeps increasing on the balance. How do I calculate yield?"
Scientist's Solution:
Stop trying to weigh the solid directly for quantitative stoichiometry if it is hygroscopic. You are introducing large errors (up to 15% water mass).
Method A: The "Stock Solution" Technique
Instead of weighing the solid for every reaction:
Weigh the entire batch of hygroscopic salt rapidly into a tared volumetric flask.
Dissolve in a specific volume of solvent (e.g., DMSO or Methanol).
Calculate the concentration (
).
Dispense the reagent by volume , not mass.
Method B: qNMR (Quantitative NMR)
If you must know the exact purity/water content:
Dissolve ~10 mg of the salt in a deuterated solvent (
or ).
Add a precise amount of an internal standard (e.g., Maleic Acid or 1,3,5-Trimethoxybenzene ) that is non-hygroscopic.
Compare the integration of the diazepane CH₂ peaks against the standard's protons.
Formula:
Storage & Logistics Logic
User Ticket: "How should we store these salts long-term?"
The "Double-Barrier" System:
Standard screw-cap vials are insufficient. Water vapor permeates polyethylene caps over months.
Primary Container: Glass vial with a Teflon-lined cap. Wrap the neck with Parafilm .
Secondary Environment: Place the vial inside a heat-sealed aluminized Mylar bag (ESD bags work well).
Desiccant: Include a packet of Molecular Sieves (4Å) or Silica Gel inside the outer bag, not inside the vial (to avoid dust contamination).
Storage Decision Logic
Caption: Figure 2. Decision logic for long-term storage of diazepane salts.
References
Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.
Context: Authoritative source on counter-ion selection (Tosylate/Fumarate vs. HCl) and Hofmeister series effects.
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
Context: Standard protocols for azeotropic drying and solvent purification.[2]
FDA Guidance for Industry. (2017). Q3C(R6) Impurities: Guideline for Residual Solvents.
Context: Limits on solvents (Methanol, Toluene)
Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435.
Context: Methodology for screening salts to improve physical properties like hygroscopicity.[1][3][4]
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Technical Guide for Structural Validation
Executive Summary
This guide provides an in-depth analysis of the 1H NMR spectral characteristics of 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane (C₁₂H₂₅N₃). As a pharmacophore bridging two saturated nitrogen heterocycles via an ethyl linker, this molecule presents unique spectral challenges, including ring fluxionality, overlapping methylene signals, and solvent-dependent resolution.
This document compares the spectral performance in Chloroform-d (CDCl₃) versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) , offering protocols to distinguish the 7-membered diazepane ring protons from the 6-membered piperidine counterparts.
Molecular Architecture & Spin Systems
To accurately assign the spectrum, the molecule must be deconstructed into three distinct spin systems.
System A (Piperidine): A symmetrical 6-membered ring (in effective time-averaged conformation).
System B (Linker): An ethylene bridge (-CH₂-CH₂-) connecting two tertiary amines.
System C (Diazepane): A 7-membered homopiperazine ring containing one secondary amine (NH) and one tertiary amine.
Visualization: Assignment Logic Workflow
The following diagram outlines the logical flow for deconvoluting overlapping signals in this molecule.
Figure 1: Decision tree for resolving spectral overlap in flexible polyamine systems.
Experimental Protocols
Sample Preparation
The choice of solvent dramatically alters the appearance of the diazepane ring due to hydrogen bonding and viscosity effects.
Parameter
Protocol A: Standard Characterization
Protocol B: Salt/Polar Analysis
Solvent
CDCl₃ (Chloroform-d)
DMSO-d₆ (Dimethyl Sulfoxide)
Concentration
5–10 mg in 0.6 mL
5–10 mg in 0.6 mL
Additives
TMS (0.00 ppm) internal standard
TMS (0.00 ppm); D₂O shake (optional)
Target pH
Basic (Free Base)
Neutral/Acidic (if HCl salt)
Primary Use
Routine purity checks; sharp resolution of non-exchangeable protons.
Analyzing salt forms; observing NH protons; resolving conformers.
Acquisition Parameters[1][2][3]
Frequency: 400 MHz minimum (600 MHz recommended for linker resolution).
Pulse Sequence: Standard zg30 (30° pulse).
Relaxation Delay (D1): 1.0 s (routine) or 5.0 s (quantitative).
Scans (NS): 16–64 (sufficient for >95% purity).
Comparative Spectral Analysis
The following table contrasts the expected chemical shifts. Note that the diazepane ring is conformationally mobile (chair/twist-boat equilibrium), often leading to broadened signals in CDCl₃ at room temperature.
Table 1: Chemical Shift Comparison (CDCl₃ vs. DMSO-d₆)
Proton Group
Position
δ (ppm) in CDCl₃
δ (ppm) in DMSO-d₆
Multiplicity
Integral
Piperidine
C3', C4', C5'
1.40 – 1.65
1.35 – 1.55
Multiplet (m)
6H
Diazepane
C6 (Bridge)
1.75 – 1.85
1.65 – 1.75
Quintet/m
2H
Piperidine
C2', C6' (N-CH₂)
2.35 – 2.50
2.25 – 2.40
Broad (m)
4H
Linker
N-CH₂-CH₂-N
2.50 – 2.65
2.40 – 2.55
Triplet (t) or m
4H
Diazepane
C2, C3, C5, C7
2.70 – 2.95
2.60 – 2.85
Complex (m)
8H
Amine
N-H (Diazepane)
~1.8 - 2.5 (Broad/Invisible)
2.0 – 3.5 (Broad)
Broad Singlet
1H
Critical Insight: In CDCl₃, the N-H proton often exchanges rapidly and may merge with the water peak or appear as a very broad hump in the baseline. In DMSO-d₆, hydrogen bonding stabilizes the NH, making it potentially visible, though still broad.
Detailed Analysis of Key Regions
1. The "Fingerprint" Region (1.4 – 1.9 ppm)
This upfield region contains the "core" protons of the carbon rings.
Piperidine (C3-C5): Appears as a massive multiplet. In high-resolution fields (>500 MHz), the C4 protons may resolve into a separate multiplet slightly upfield of the C3/C5 protons.
Diazepane (C6): The C6 methylene is the "tip" of the homopiperazine ring. It typically appears as a quintet (J ≈ 6 Hz) distinct from the piperidine signals. Verification: A COSY correlation will show this peak coupling only to the diazepane N-CH₂ protons (2.7-2.9 ppm), not the piperidine N-CH₂.
2. The Nitrogen-Adjacent Zone (2.3 – 3.0 ppm)
This is the most crowded region.
Ethyl Linker: Often appears as two overlapping triplets. If the molecule is protonated (salt form), these shift significantly downfield (3.0 – 3.5 ppm) due to the inductive effect of the positive charge.
Diazepane Ring Protons: Unlike the piperidine ring (which is essentially locked in a chair conformation), the diazepane ring undergoes rapid pseudorotation. This can cause the protons at C2, C3, C5, and C7 to appear as broad, ill-defined multiplets rather than sharp triplets.
Troubleshooting: If these peaks are "muddy," run the NMR at 50°C (in DMSO) or low temperature (in CDCl₃) to reach a fast or slow exchange limit, sharpening the peaks.
Advanced Verification: 2D NMR
Relying solely on 1D 1H NMR is risky due to the overlap of the three N-CH₂ systems.
Recommended 2D Experiments
COSY (Correlation Spectroscopy):
Purpose: To distinguish the Linker from the Ring systems.
Observation: The Linker protons will couple to each other but not to the C6 diazepane protons or the C3/4/5 piperidine protons.
HSQC (Heteronuclear Single Quantum Coherence):
Purpose: To resolve the N-CH₂ carbons.
Observation: Piperidine C2/C6 carbons typically resonate at ~54 ppm, while Diazepane C2/C7 carbons resonate at ~48-52 ppm. HSQC allows you to "pull apart" the overlapping proton signals by their carbon chemical shifts.
Synthesis Impurity Profiling
When analyzing synthesized material, look for these specific impurity signatures:
Impurity
Diagnostic Signal (1H NMR)
Source
Piperidine
Multiplet at ~2.8 ppm (C2/C6)
Unreacted starting material
Homopiperazine
Singlet/Multiplet at ~2.9 ppm
Unreacted starting material
1,2-Dichloroethane
Singlet at 3.73 ppm (CDCl₃)
Linker reagent residue
Dimer
Complex symmetry, integration errors
Double alkylation of diazepane
References
Beilstein Journal of Organic Chemistry. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines. Retrieved from [Link]
PubChem. (2025). Compound Summary: 5-Ethyl-1-(4-piperidin-1-ylphenyl)-1,4-diazepane.[1] Retrieved from [Link]
University of Wisconsin. (2021). NMR Spectroscopy: 13C and 1H Chemical Shifts Database. Retrieved from [Link]
A Comparative Guide to HPLC Method Development for the Purity of 1-(2-Piperidin-1-yl-ethyl)-diazepane
A Comparative Guide to HPLC Method Development for the Purity of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) s...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide to HPLC Method Development for the Purity of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane
This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) strategies for the purity determination of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane. We will move beyond generic protocols to explore the causality behind methodological choices, ensuring a robust and reliable analytical procedure fit for its intended purpose in a drug development environment.
Understanding the Analytical Challenge: The Molecular Profile
1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane presents a distinct set of analytical challenges inherent to its structure. A successful HPLC method must be designed to overcome these properties:
High Basicity and Polarity: The presence of multiple nitrogen atoms within the piperidine and diazepane rings makes the molecule highly basic (a polyamine) and polar. In standard Reversed-Phase (RP-HPLC) chromatography, this can lead to strong, undesirable interactions with residual silanols on the silica-based stationary phase, resulting in poor peak shape (tailing), low retention, and method irreproducibility.
Lack of a Strong Chromophore: The molecule is a saturated heterocyclic compound, meaning it lacks a significant UV-absorbing moiety (chromophore).[3][4] This necessitates detection at low UV wavelengths (e.g., 200-220 nm), where mobile phase interference and baseline noise can compromise sensitivity and accuracy.
Potential for Chiral Centers: Depending on the synthetic route and any substituents, the molecule could exist as enantiomers.[5] Regulatory agencies often require the separation and quantification of individual enantiomers, as they may have different pharmacological or toxicological profiles.[6]
Our method development strategy must therefore focus on mitigating silanol interactions, enhancing detection sensitivity, and resolving all potential impurities, including process-related impurities, degradants, and stereoisomers.
Strategic Comparison of Chromatographic Approaches
The selection of the chromatographic mode is the most critical decision in method development. Below, we compare several viable strategies, evaluating their performance against the specific challenges of our target analyte.
A Researcher's Guide to Diazepane and Piperazine Scaffolds: A Comparative Analysis of Binding Affinity
In the landscape of medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics, certain molecular frameworks appear with remarkable frequency due to their favorable pharmacological...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics, certain molecular frameworks appear with remarkable frequency due to their favorable pharmacological properties. Among these, the diazepane and piperazine scaffolds are considered "privileged structures," forming the core of numerous successful drugs.[1][2] This guide provides an in-depth comparison of these two heterocyclic systems, focusing on their structural nuances, the resulting differences in binding affinity for common biological targets, and the rigorous experimental methods required to quantify these interactions.
Our objective is to equip researchers, scientists, and drug development professionals with a clear understanding of the causal relationships between the structure of these analogs and their binding characteristics. We will explore why one scaffold might be chosen over the other and provide validated, step-by-step protocols for accurately measuring binding affinity in your own laboratory.
Structural and Conformational Differences: The Foundation of Affinity
At first glance, the 1,4-diazepane and piperazine rings are similar, both being saturated heterocycles containing two nitrogen atoms. The critical distinction lies in their ring size: piperazine is a six-membered ring, while diazepane is a seven-membered ring. This seemingly small difference has profound implications for the molecule's three-dimensional shape and flexibility.
Piperazine: The six-membered ring of piperazine typically adopts a stable chair conformation. This relative rigidity can be advantageous, as it reduces the entropic penalty upon binding to a target, potentially leading to higher affinity.[3] Its compact and predictable geometry makes it a reliable building block in drug design.[1]
Diazepane: The seven-membered diazepane ring possesses significantly more conformational flexibility.[4] It can adopt multiple low-energy conformations, such as a twisted-chair or a boat-chair. This flexibility allows diazepane analogs to adapt to a wider variety of binding pocket shapes, which can be crucial for achieving selectivity or interacting with less conventional targets.[2][5] However, this same flexibility can also come at an entropic cost, which may decrease binding affinity if not properly constrained by other parts of the molecule.
This fundamental difference in conformational freedom is a key determinant of the structure-activity relationship (SAR) for drugs derived from these scaffolds.[6]
Caption: Workflow for a Competitive Radioligand Binding Assay.
This protocol provides a self-validating system for determining the inhibitory constant (Ki) of a test compound (e.g., a novel diazepane or piperazine analog) at the human D2 dopamine receptor.
Pillar of Trustworthiness: This protocol incorporates controls for total binding, non-specific binding, and uses a known competitor to ensure the assay is performing as expected. The calculation of Ki normalizes the result based on the affinity of the specific radioligand used, allowing for more standardized comparisons.
Materials:
Receptor Source: Commercially available cell membranes from CHO or HEK293 cells stably expressing the human dopamine D2 receptor.
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.
Radioligand: [³H]Spiperone (a D2 antagonist) with a specific activity of 60-90 Ci/mmol.
Unlabeled Competitor (Test Compound): Diazepane or piperazine analog of interest, dissolved in an appropriate solvent (e.g., DMSO).
Non-specific Binding (NSB) Control: A high concentration (e.g., 10 µM) of a known, potent D2 antagonist like unlabeled Haloperidol or Butaclamol.
[7]* Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.
[8]* Scintillation Cocktail & Counter.
Step-by-Step Methodology:
Reagent Preparation:
Rationale: Proper preparation is critical for reproducibility. The assay buffer mimics physiological ionic conditions.
Thaw the receptor membrane preparation on ice and dilute to the desired protein concentration (typically 10-20 µg per well) in ice-cold Assay Buffer. [9]Keep on ice.
Prepare serial dilutions of your test compound. The concentration range should ideally span from 10⁻¹² M to 10⁻⁵ M to generate a full competition curve.
[8] * Dilute the [³H]Spiperone in Assay Buffer to a working concentration that is approximately equal to its dissociation constant (Kd) for the D2 receptor (typically 0.1-0.3 nM).
Assay Plate Setup (in triplicate):
Rationale: Triplicates are essential for statistical validity. The three conditions (Total, NSB, Competition) allow for the calculation of specific binding.
Total Binding Wells: Add 50 µL Assay Buffer, 50 µL [³H]Spiperone, and 100 µL of the membrane preparation. These wells measure the maximum amount of radioligand that can bind.
Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM Haloperidol, 50 µL [³H]Spiperone, and 100 µL of membrane preparation. These wells measure radioligand binding to non-receptor components.
[8] * Competition Wells: Add 50 µL of your test compound dilution, 50 µL [³H]Spiperone, and 100 µL of membrane preparation.
Incubation:
Rationale: Incubation allows the binding reaction to reach equilibrium.
Incubate the plate at room temperature (25°C) for 60-90 minutes with gentle agitation.
[8]
Filtration and Washing:
Rationale: Rapid filtration is key to separating bound from free radioligand before the equilibrium state is disturbed.
[9] * Terminate the incubation by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using the cell harvester.
Wash the filters 3-4 times with ice-cold Wash Buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove any unbound radioligand.
[8]
Quantification and Data Analysis:
Rationale: Scintillation counting measures the amount of bound radioligand. The subsequent analysis converts this raw data into a biologically meaningful affinity constant.
Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.
Calculate the Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).
For each concentration of the test compound, calculate the Percent Inhibition = 100 * (1 - [(CPM in Competition Well - NSB) / (Specific Binding)]).
Plot Percent Inhibition against the log concentration of the test compound and fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).
Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
[9]
Broader Methodological Considerations: SPR and ITC
While radioligand binding assays are a gold standard, other biophysical techniques offer complementary, label-free insights into binding affinity.
Surface Plasmon Resonance (SPR): SPR measures changes in the refractive index at a sensor chip surface as an analyte in solution flows over an immobilized ligand (or vice-versa). [10]It provides real-time kinetic data, including the association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated. This technique is particularly powerful for observing the dynamics of the binding event.
[11][12]
Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event. [13][14]It is the only technique that can directly determine all thermodynamic parameters of binding in a single experiment: affinity (Ka, which is 1/Kd), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n). [15][16]This provides a complete thermodynamic profile of the interaction, revealing the driving forces behind binding.
[17]
Conclusion and Future Directions
The choice between a diazepane and a piperazine scaffold is a nuanced decision in drug design, driven by the specific structural and conformational requirements of the target's binding pocket.
Piperazine offers a rigid, predictable, and synthetically versatile core, often favored for its ability to reduce the entropic penalty of binding and for establishing well-defined interactions, as seen in numerous dopamine and serotonin receptor ligands.
[1][3]* Diazepane , with its greater conformational flexibility, provides a template for exploring larger or more complex binding sites and can be key to achieving unique selectivity profiles.
[2][4]
The rigorous quantification of binding affinity through validated methods like competitive radioligand binding assays, SPR, and ITC is non-negotiable for making informed decisions in the lead optimization process. By understanding the fundamental structural differences between these scaffolds and applying precise measurement techniques, researchers can more effectively navigate the complex but rewarding path of modern drug discovery.
References
Biotz, A. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Bio-protocol. Available at: [Link]
[15]2. Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology.
Di Pietro, O., & Trist, D. G. (2021). 1,3-Diazepine: A privileged scaffold in medicinal chemistry. Medicinal Research Reviews. Available at: [Link]
[18][19]4. Gifford Bioscience. Radioligand Binding Assay Protocol. Available at: [Link]
[9]5. Gohlke, S., et al. (2023). Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
[20]6. Gong, Y., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules. Available at: [Link]
[21]7. Leavitt, S., & Freire, E. (2001). Isothermal titration calorimetry for studying protein-ligand interactions. Current Opinion in Structural Biology. Available at: [Link]
[13][14]8. Mishra, R., & Singh, P. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis. Available at: [Link]
[5][22]9. Nikolic, K., et al. (2007). Interaction of arylpiperazines with the dopamine receptor D2 binding site. Journal of the Serbian Chemical Society. Available at: [Link]
[23][7]10. Ruda, G. F., et al. (2007). Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. Journal of Combinatorial Chemistry. Available at: [Link]
[24]11. Sun, H., et al. (2015). Privileged Diazepine Compounds and their Emergence as Bromodomain Inhibitors. Current Topics in Medicinal Chemistry. Available at: [Link]
[2]12. Taylor, M. (2023). A beginner's guide to surface plasmon resonance. The Biochemist. Available at: [Link]
[10]13. Varghese, J. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemMedChem. Available at: [Link]
[1]14. Verma, A., et al. (2023). The medicinal chemistry of piperazines: A review. Archiv der Pharmazie. Available at: [Link]
Introduction: The Significance of N-Substituted 1,4-Diazepanes and the Need for Unambiguous Characterization
An In-Depth Guide to the High-Resolution Mass Spectrometry (HRMS) Characterization of N-Substituted 1,4-Diazepanes: A Comparative Analysis for Drug Discovery and Development N-substituted 1,4-diazepanes represent a core...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the High-Resolution Mass Spectrometry (HRMS) Characterization of N-Substituted 1,4-Diazepanes: A Comparative Analysis for Drug Discovery and Development
N-substituted 1,4-diazepanes represent a core scaffold in modern medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Their seven-membered heterocyclic ring structure, featuring two nitrogen atoms, provides a versatile template for developing drugs targeting the central nervous system (CNS), including anxiolytic, anticonvulsant, and antipsychotic agents.[1][3] The specific substituents on the nitrogen atoms (the 'N-substituents') are critical, as they modulate the compound's pharmacological activity, selectivity, and metabolic stability.
Given their therapeutic importance, the unambiguous structural characterization of these molecules is paramount. During drug development, researchers must confidently identify the primary compound, profile process-related impurities, and characterize metabolites.[4] This requires analytical techniques that offer high sensitivity, specificity, and profound structural insight. High-Resolution Mass Spectrometry (HRMS) has emerged as an indispensable tool, providing precise mass measurements that are crucial for determining elemental composition and elucidating molecular structures.[5]
This guide, written from the perspective of a Senior Application Scientist, provides an in-depth exploration of HRMS for the characterization of N-substituted 1,4-diazepanes. We will delve into the causality behind experimental choices, compare HRMS with alternative analytical techniques, and provide actionable, self-validating protocols to empower researchers in their drug discovery and development endeavors.
The Power of Precision: Why HRMS is a Cornerstone Technique
At its core, HRMS distinguishes itself from conventional mass spectrometry by its ability to measure the mass-to-charge ratio (m/z) of an ion with exceptional accuracy, often at the sub-parts-per-million (ppm) level.[5] This capability is a direct result of advanced mass analyzer technologies like Time-of-Flight (TOF), Orbitrap, and Fourier-Transform Ion Cyclotron Resonance (FT-ICR).[5][6]
Causality: The Importance of High Mass Accuracy
Why is this level of precision so critical for analyzing N-substituted 1,4-diazepanes?
Unambiguous Elemental Formula Determination: Many organic molecules can have the same nominal mass (mass rounded to the nearest integer) but different exact masses due to the mass defect of their constituent atoms. For example, a target compound and a process impurity could have the same nominal mass but differ in their elemental composition. HRMS provides a measured mass with enough accuracy (typically < 5 ppm) to allow for the confident assignment of a single, unique elemental formula, drastically reducing ambiguity.[7]
Confident Impurity Profiling: In pharmaceutical development, identifying and quantifying impurities is a regulatory necessity.[4] HRMS, particularly when coupled with liquid chromatography (LC-HRMS), can detect and identify low-level impurities that might co-elute with the main peak, a significant challenge for methods relying solely on optical detection. The accurate mass data allows for the tentative identification of unknown impurities, guiding further investigation and synthesis of reference standards.
Metabolite Identification: HRMS is a powerful tool in metabolomics and drug metabolism studies.[5] It can accurately measure the mass shift resulting from metabolic transformations (e.g., oxidation, hydroxylation, glucuronidation), enabling the confident identification of metabolites in complex biological matrices.
The workflow for HRMS characterization is a multi-step process designed for robust and reproducible data acquisition.
Caption: A typical LC-HRMS workflow for the characterization of small molecules.
Comparative Analysis: HRMS vs. Alternative Techniques
While HRMS is a powerful tool, a comprehensive analytical strategy often involves orthogonal techniques. Understanding the strengths and limitations of each is key to efficient and accurate characterization.
Parameter
High-Resolution Mass Spectrometry (HRMS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
Liquid Chromatography with UV Detection (LC-UV)
Primary Information
Elemental Composition (from accurate mass), Molecular Weight, Structural Fragments (MS/MS).[5]
Definitive 3D Structure, Atom Connectivity, Stereochemistry (with chiral agents).[8][9]
Purity, Retention Time, Quantification (with standard).[10]
Sensitivity
High (picogram to femtogram)
Low (milligram to microgram)
Moderate (nanogram to microgram)
Specificity
Very High (distinguishes isobaric compounds)
Very High (provides unique fingerprint for a structure)
Low (relies on retention time and chromophore)
Structural Elucidation
Excellent for confirming knowns and proposing structures for unknowns via fragmentation.
Gold standard for de novo structure elucidation.[9]
Very limited; provides no direct structural information.
Sample Throughput
High (minutes per sample)
Low (minutes to hours per sample)
High (minutes per sample)
Key Advantage
Unmatched sensitivity and mass accuracy for formula confirmation.[11]
Unambiguous determination of molecular structure and stereoisomerism.[8]
Robust, simple, and widely available for purity checks and quantification.
Key Limitation
Does not directly determine atom connectivity or stereochemistry. Isomers can be difficult to distinguish without chromatography.
Low sensitivity and requires larger sample amounts. Complex spectra can be time-consuming to interpret.
Cannot identify unknown compounds or distinguish between compounds with similar retention times and UV spectra.
Synergistic Application:
For drug development professionals, these techniques are not mutually exclusive but complementary. A typical workflow involves using LC-UV for routine purity checks, HRMS for identity confirmation and impurity/metabolite profiling, and NMR for the definitive structural elucidation of the final compound and any critical, isolated impurities.
Deciphering the Fragments: Structural Elucidation with Tandem MS (MS/MS)
Beyond determining the elemental formula, HRMS can provide deep structural insights through tandem mass spectrometry (MS/MS). In this process, the intact molecular ion (the precursor ion) is selected, fragmented, and the resulting product ions are mass-analyzed. The fragmentation pattern serves as a molecular fingerprint, revealing information about the compound's structure.
For N-substituted 1,4-diazepanes, fragmentation is typically induced by protonation at one of the nitrogen atoms using Electrospray Ionization (ESI) in positive ion mode. The fragmentation pathways are governed by fundamental chemical principles, primarily involving cleavages alpha to the nitrogen atoms and ring-opening reactions.[12][13] While specific pathways depend on the N-substituents, a generalized pattern can be proposed.
The fragmentation of protonated 1,4-benzodiazepines (a related class of compounds) often involves characteristic losses and ring cleavages that help differentiate isomers.[14] For the more general N-substituted 1,4-diazepane core, key fragmentation pathways include:
Alpha-Cleavage: The bond adjacent to a charged nitrogen atom can cleave, leading to the loss of the N-substituent as a radical.
Ring Opening: The seven-membered diazepine ring can undergo cleavage, often initiated at the C-N bonds, leading to a series of stable fragment ions.
Caption: Generalized fragmentation pathways for an N-substituted 1,4-diazepane.
Experimental Protocols: A Self-Validating System
The following protocols are designed to be robust and serve as a starting point for method development. Method validation should always be performed according to regulatory guidelines (e.g., ICH Q2(R1)) to ensure the procedure is suitable for its intended purpose.[15][16]
Protocol 1: LC-HRMS for Identity Confirmation and Purity Profiling
1. Objective: To confirm the identity (via accurate mass) and assess the purity of a synthesized N-substituted 1,4-diazepane.
Prepare a stock solution of the sample at 1 mg/mL in methanol.
From the stock, prepare a working solution at 1 µg/mL in 50:50 water:acetonitrile.
Causality: Preparing a fresh working solution in the initial mobile phase composition prevents peak distortion and ensures compatibility with the LC system.
4. Liquid Chromatography (LC) Conditions:
Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Mobile Phase A: 0.1% formic acid in water
Mobile Phase B: 0.1% formic acid in acetonitrile
Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute.
Flow Rate: 0.4 mL/min
Column Temperature: 40 °C
Injection Volume: 2 µL
Causality: A gradient elution is used to effectively separate the relatively polar starting materials from the more nonpolar product and impurities. Formic acid is a common modifier that aids in the protonation of analytes for positive mode ESI.[11]
5. High-Resolution Mass Spectrometry (HRMS) Conditions:
MS1 (Full Scan): m/z range 100-1000. Resolution > 30,000.
MS/MS (Data-Dependent Acquisition): Top 3 most intense ions from MS1 scan selected for fragmentation. Use a stepped collision energy (e.g., 10, 20, 40 eV) to ensure a rich fragmentation spectrum.
Causality: Data-dependent acquisition allows for the collection of both precursor mass and fragment ion data in a single run, maximizing the information obtained from a small sample amount.
6. Data Analysis:
Extract the chromatogram for the theoretical exact mass of the protonated target compound ([M+H]+) with a narrow mass window (e.g., ± 5 ppm).
Verify that the measured mass is within 5 ppm of the theoretical mass.
Use software to predict the elemental composition from the measured accurate mass.
Analyze the MS/MS spectrum to confirm key structural fragments.
Protocol 2: Method Validation Parameters
For use in a regulated environment, the analytical method must be validated.[11][16]
Parameter
Purpose
Typical Experiment
Acceptance Criteria
Specificity
To ensure the signal is unequivocally from the analyte.
Analyze a blank (matrix without analyte) and a spiked sample. Check for interferences at the analyte's retention time and m/z.
No significant interference at the retention time and m/z of the analyte.
Linearity
To demonstrate a proportional response to concentration.
Analyze calibration standards at a minimum of five concentrations.
Correlation coefficient (r²) ≥ 0.99.
Accuracy
To measure the closeness of the test results to the true value.
Analyze quality control (QC) samples at low, medium, and high concentrations.
Recovery within ±15% of the nominal value (±20% at the lower limit of quantification).[11]
Precision
To measure the repeatability and reproducibility of the method.
Analyze QC samples multiple times within the same day (intra-day) and on different days (inter-day).
Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ).
Limit of Quantification (LLOQ)
The lowest concentration that can be reliably quantified.
The lowest calibration standard that meets accuracy and precision criteria.
The characterization of N-substituted 1,4-diazepanes is a critical task in pharmaceutical research and development, demanding analytical methods that deliver certainty and depth. High-Resolution Mass Spectrometry provides an unparalleled combination of sensitivity and mass accuracy, making it the cornerstone technique for confirming molecular formulas and profiling impurities. When used synergistically with other methods like NMR, it enables a comprehensive understanding of the molecule. By applying the robust protocols and understanding the fundamental principles outlined in this guide, researchers can confidently and efficiently characterize these vital therapeutic compounds, accelerating the journey from discovery to clinical application.
References
Mass Spectral Fragmentation Patterns of 11‐(o‐ and p‐R‐Anilino)‐5H‐dibenzo[b,e][5][17]diazepines. IV. ResearchGate. Available at: [Link]
Risoli, A., et al. (2007). Gas-phase fragmentation of protonated benzodiazepines. Rapid Communications in Mass Spectrometry, 21(14), 2273-81. Available at: [Link]
1,4‐Diazepane Ring‐Based Systems | Request PDF. ResearchGate. Available at: [Link]
Hiragana, K. High-Resolution Mass Spectrometry in Analytical Chemistry-Beyond the Spectrum. Journal of Analytical Chemistry. Available at: [Link]
McClean, S., et al. (1999). Determination of 1,4-benzodiazepines and their metabolites by capillary electrophoresis and high-performance liquid chromatography using ultraviolet and electrospray ionisation mass spectrometry. Journal of Chromatography A, 838(1-2), 273-91. Available at: [Link]
Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. (2023). Available at: [Link]
Kim, T. H., et al. (2018). Development of a simple and sensitive HPLC-MS/MS method for determination of diazepam in human plasma and its application to a bioequivalence study. Journal of Analytical Science and Technology, 9(1), 29. Available at: [Link]
Leveraging High-Resolution Ion Mobility-Mass Spectrometry for Cyclic Peptide Soft Spot Identification. PubMed. (2024). Available at: [Link]
Kleinschnitz, M., Herderich, M., & Schreier, P. (1996). Determination of 1,4-benzodiazepines by high-performance liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 676(1), 61-67. Available at: [Link]
Product ion mass spectra and the pattern of fragmentation of (A) diazepam and (B) voriconazole (IS). ResearchGate. Available at: [Link]
Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. Shimadzu. (2019). Available at: [Link]
Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Fiveable. Available at: [Link]
Kalas, S., et al. (2015). Identification, synthesis and characterization of principal process related potential impurities in Diazepam. Journal of Chemical and Pharmaceutical Research, 7(8), 497-501. Available at: [Link]
Stojanovska, N., et al. (2020). Method Validation for In Situ Identification of Diazepam with Raman Spectroscopy in Pharmaceutical Industry. Macedonian Pharmaceutical Bulletin. Available at: [Link]
Synthetic Peptide Characterization and Impurity Profiling Using a Compliance-Ready LC-HRMS Workflow. Waters Corporation. Available at: [Link]
Vaca, S., et al. (2024). Validation of an LC–HRMS Method for Quantifying Indoxyl Sulfate and p-Cresyl Sulfate in Human Serum. Metabolites, 14(2), 101. Available at: [Link]
Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. PMC. (2021). Available at: [Link]
Benefits and Limitations of High-Resolution Cyclic IM-MS for Conformational Characterization of Native Therapeutic Monoclonal Antibodies. PubMed. (2023). Available at: [Link]
High-Resolution Native Mass Spectrometry. ACS Publications. (2021). Available at: [Link]
Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. MDPI. (2010). Available at: [Link]
LC-MS/MS Analysis of Urinary Benzodiazepines and Z-drugs via a Simplified, Mixed-Mode Sample Preparation Strategy. Waters Corporation. Available at: [Link]
Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. Available at: [Link]
Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. ResearchGate. Available at: [Link]
Comparative study of the analysis of seized samples by GC-MS, 1H NMR and FT-IR spectroscopy within a Night. ScienceDirect. (2022). Available at: [Link]
A Comparative Guide to the Solution Stability of 1-(2-Piperidin-1-yl-ethyl)-diazepane
A Comparative Guide to the Solution Stability of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane Audience: Researchers, scientists, and drug development professionals. Objective: This guide provides a comprehensive framework...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide to the Solution Stability of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane
Audience: Researchers, scientists, and drug development professionals.
Objective: This guide provides a comprehensive framework for evaluating the chemical stability of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane in solution. It details the necessary experimental protocols, compares its potential stability profile against structurally relevant alternatives, and offers insights into its likely degradation pathways. The methodologies described are grounded in the International Council for Harmonisation (ICH) guidelines to ensure scientific rigor and regulatory relevance.
Introduction: Why Stability Profiling is Critical
In drug discovery and development, the intrinsic chemical stability of a molecule is a cornerstone of its viability as a therapeutic candidate. A molecule that degrades under typical storage or physiological conditions can lead to loss of potency, altered bioavailability, and the formation of potentially toxic impurities. Therefore, a thorough understanding of a compound's stability profile is not merely a regulatory requirement but a fundamental aspect of risk assessment and formulation development.
The subject of this guide, 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, possesses a unique structure featuring two distinct saturated nitrogen heterocycles: a piperidine ring and a seven-membered[1][2]diazepane ring. Both rings contain tertiary amine functionalities, which are known centers of chemical reactivity. The[1][2]diazepane moiety, in particular, can be considered a cyclic aminal, a functional group known for its sensitivity to acidic conditions.[1] This structural analysis suggests potential susceptibility to both hydrolytic and oxidative degradation.
This guide will delineate a robust strategy for characterizing these liabilities through forced degradation studies, benchmark the expected stability against logical comparators, and provide the analytical framework required to obtain precise and reliable data.
Part 1: The Framework for Intrinsic Stability Assessment: Forced Degradation
Forced degradation, or stress testing, is the systematic exposure of a compound to conditions more severe than its anticipated storage conditions. The goal, as outlined in the ICH Q1A(R2) guideline, is to identify likely degradation products and establish the intrinsic stability of the molecule.[2][3][4] This process is fundamental to developing and validating stability-indicating analytical methods.
The primary stress conditions relevant to 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane are hydrolysis, oxidation, and photolysis.
Caption: High-level workflow for forced degradation studies.
Experimental Protocols for Forced Degradation
1. Hydrolytic Stability:
Causality: The[1][2]diazepane ring contains N-C-N bonds, which are susceptible to acid-catalyzed hydrolysis. Basic conditions are also tested as they can promote different degradation pathways.
Protocol:
Prepare three stock solutions of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane at 1 mg/mL in a suitable co-solvent if necessary (e.g., acetonitrile or methanol) and water.
Create three test conditions by diluting the stock solution with:
Acidic: 0.1 M Hydrochloric Acid
Basic: 0.1 M Sodium Hydroxide
Neutral: Purified Water
Incubate all three solutions, along with a control solution (in the initial solvent mixture), at 60°C.
Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24, and 48 hours).
Immediately neutralize the acidic and basic samples before analysis to prevent further degradation.
Analyze all samples by a stability-indicating HPLC method.
2. Oxidative Stability:
Causality: Tertiary amines are nucleophilic and can be readily oxidized, typically to form N-oxides.[5] This is a common metabolic and chemical degradation pathway.[6][7]
Protocol:
Prepare a 1 mg/mL solution of the compound.
Add a controlled amount of hydrogen peroxide to achieve a final concentration of approximately 3% H₂O₂.
Store the solution at room temperature, protected from light.
Withdraw and analyze aliquots at specified time points (e.g., 2, 8, and 24 hours).
3. Photostability:
Causality: Light energy can be absorbed by a molecule, promoting it to an excited state and initiating degradation reactions. The ICH Q1B guideline provides a standardized approach to assess this liability.[8][9][10][11][12]
Protocol:
Prepare a solution of the compound (e.g., 1 mg/mL).
Expose the solution to a calibrated light source delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.
A control sample should be wrapped in aluminum foil to protect it from light and kept under the same temperature conditions.
Analyze both the exposed and control samples after the exposure period.
Part 2: The Analytical Backbone: A Stability-Indicating Method
A stability-indicating analytical method (SIAM) is a validated quantitative procedure that can detect changes in the active pharmaceutical ingredient (API) concentration over time without interference from degradation products, impurities, or excipients.[13][14] For nitrogenous bases like our target compound, reversed-phase high-performance liquid chromatography (RP-HPLC) with UV or mass spectrometry (MS) detection is the gold standard.[15]
Protocol for Developing a Stability-Indicating RP-HPLC Method
Column and Mobile Phase Screening:
Column: Start with a robust C18 column (e.g., 100 x 4.6 mm, 2.7 µm particle size).
Mobile Phase A: 0.1% Formic Acid or Trifluoroacetic Acid (TFA) in water. The acidic modifier is crucial for protonating the tertiary amines, ensuring good peak shape and minimizing tailing.
Mobile Phase B: 0.1% Formic Acid or TFA in acetonitrile.
Gradient: Begin with a broad scouting gradient (e.g., 5% to 95% B over 15 minutes) to determine the approximate elution time of the parent compound.
Method Optimization:
Analyze a mixture of samples from the forced degradation studies (acidic, basic, oxidative, and photolytic). The goal is to achieve baseline resolution between the parent peak and all major degradation products.
Adjust the gradient slope, temperature, and flow rate to improve separation. If co-elution occurs, screen different column chemistries (e.g., Phenyl-Hexyl, C8).
Detection and Specificity Confirmation (Self-Validation):
Detector: Use a Photodiode Array (PDA) detector to assess peak purity across the entire peak. A non-pure peak indicates co-elution.
Trustworthiness: For ultimate confirmation, couple the HPLC to a mass spectrometer (LC-MS). This allows for the tracking of the parent compound by its mass-to-charge ratio (m/z) and the identification of degradants by their unique masses. This provides unequivocal evidence that the method is specific.
Caption: Workflow for developing a stability-indicating HPLC method.
Part 3: Comparative Stability Analysis
To contextualize the stability of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, we compare its expected profile against two structurally related molecules. This comparison allows us to attribute specific stability liabilities to distinct structural motifs.
Comparator A: 1-Ethyl-[1][2]diazepane. This analog isolates the stability of the diazepane ring itself, removing any influence from the piperidino-ethyl side chain.
Comparator B: 1-(2-Piperidin-1-yl-ethyl)piperazine. This analog replaces the seven-membered[1][2]diazepane ring with a six-membered piperazine ring, a common and generally more stable scaffold in medicinal chemistry.
The [1][2]diazepane ring is highly susceptible to acid-catalyzed hydrolysis.
0.1 M NaOH, 60°C
< 5%
< 5%
< 5%
All compounds show good stability under basic conditions.
3% H₂O₂, RT
~15%
~8%
~12%
Both tertiary amine centers (piperidine and diazepane/piperazine) are prone to oxidation. The target compound has two such centers, leading to slightly higher degradation.
ICH Q1B Light
< 2%
< 2%
< 2%
The saturated heterocyclic structures lack significant chromophores, suggesting low susceptibility to photolytic degradation.
Note: The data presented in this table is hypothetical and serves to illustrate the expected relative stabilities based on chemical principles.
Part 4: Mechanistic Insights and Potential Degradation Pathways
Based on the forced degradation results, we can postulate the most likely degradation pathways.
Acid-Catalyzed Hydrolysis: The most probable point of failure for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane is the acid-catalyzed cleavage of the diazepane ring. The reaction is initiated by protonation of one of the ring nitrogens, followed by nucleophilic attack of water, leading to ring-opening. This pathway is common for cyclic aminals and related structures.[1]
Caption: Postulated hydrolytic degradation of the diazepane ring.
Oxidative Degradation: Both the piperidine and diazepane nitrogens are susceptible to oxidation. The primary degradation products would be the corresponding N-oxides. It is possible to form a mono-N-oxide at either nitrogen or a di-N-oxide. The relative reactivity would depend on the steric and electronic environment of each nitrogen atom.
Conclusion and Best Practices for Handling and Storage
The stability profile of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane is predicted to be dominated by two key liabilities:
High susceptibility to acid-catalyzed hydrolysis, driven by the intrinsic reactivity of the[1][2]diazepane ring.
Moderate susceptibility to oxidation, common to all tertiary amine functionalities.
The compound is expected to be relatively stable in neutral and basic media and to have low sensitivity to light.
Recommendations for Researchers:
Storage: Store solutions under neutral or slightly basic pH conditions. Avoid acidic buffers. Stock solutions should be prepared fresh, or if stored, kept frozen at -20°C or below and re-qualified periodically.
Handling: Protect from strong oxidizing agents. For long-term solution storage, consider inerting the headspace of the vial with nitrogen or argon.
Formulation: For any potential in vivo or formulation work, careful selection of buffers and excipients is critical to avoid acidic microenvironments that could accelerate degradation.
By following the comprehensive evaluation framework detailed in this guide, researchers can confidently characterize the stability of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, enabling informed decisions in the drug development process.
References
Title: Experimental and theoretical investigations into the stability of cyclic aminals - PMC
Source: Beilstein Journal of Organic Chemistry
URL: [Link]
Title: Understanding ICH Photostability Testing
Source: Q-Lab
URL: [Link]
Title: Understanding Photostability Testing for Cosmetic & OTC Drug Products
Source: Certified Laboratories
URL: [Link]
Title: Q1A R2 - ICH GUIDELINES OF STABILITY TESTING
Source: Slideshare
URL: [Link]
Title: ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline)
Source: GMP-Verlag
URL: [Link]
Title: FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products
Source: ECA Academy
URL: [Link]
Title: ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline
Source: European Medicines Agency (EMA)
URL: [Link]
Title: ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline
Source: European Medicines Agency (EMA)
URL: [Link]
Title: Q1B Photostability Testing of New Active Substances and Medicinal Products
Source: European Medicines Agency (EMA)
URL: [Link]
Title: Stability indicating study by using different analytical techniques
Source: International Journal of Scientific Development and Research (IJSDR)
URL: [Link]
Title: Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives
Source: MDPI
URL: [Link]
Title: Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study
Source: ResearchGate
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Title: CHAPTER 3: Oxidative Degradation
Source: The Royal Society of Chemistry
URL: [Link]
Title: Stability Indicating Analytical Method Development and Validation
Source: ResearchGate
URL: [Link]
Title: Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices
Source: LCGC International
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Title: Development of Validated Stability-Indicating Assay Methods- Critical Review
Source: Quest Journals
URL: [Link]
Crystal Structure Analysis of Homopiperazine Derivatives: A Comparative Technical Guide
Executive Summary Homopiperazine (1,4-diazepane) derivatives represent a critical scaffold in medicinal chemistry, serving as the core for antipsychotics, vasodilators (e.g., Fasudil), and orexin receptor antagonists. Ho...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Homopiperazine (1,4-diazepane) derivatives represent a critical scaffold in medicinal chemistry, serving as the core for antipsychotics, vasodilators (e.g., Fasudil), and orexin receptor antagonists. However, their structural elucidation presents a unique challenge: the 7-membered diazepane ring is conformationally flexible, often existing as a dynamic equilibrium of twist-boat, chair, and twist-chair forms in solution.
This guide compares Single Crystal X-ray Diffraction (SCXRD) —the gold standard for absolute structural determination—against its primary alternatives: Microcrystal Electron Diffraction (MicroED) , Solution-State NMR , and DFT Computational Modeling . While NMR provides dynamic solution data, only crystallographic methods (SCXRD/MicroED) can definitively resolve the specific low-energy conformers and intermolecular hydrogen-bonding networks that drive receptor binding affinity.
Part 1: Technical Deep Dive & Comparative Analysis
The "Product": Single Crystal X-ray Diffraction (SCXRD)
SCXRD is the definitive method for analyzing homopiperazine derivatives. Unlike 6-membered piperazines which lock into stable chairs, the 7-membered homopiperazine ring possesses high entropic freedom. SCXRD freezes this motion (typically at 100 K), providing a static "snapshot" of the bioactive conformation.
Key Performance Indicators:
Absolute Configuration: Essential for chiral drug candidates; determined via anomalous scattering (Flack parameter).
Ring Puckering Analysis: Calculates Cremer-Pople parameters (
, , , , ) to quantitatively define the ring geometry (e.g., distinguishing a distorted chair from a twist-boat).
Intermolecular Interactions: Maps the 3D hydrogen-bonding network (N-H···O, N-H···Cl) critical for solid-state stability and solubility.
The Alternatives
Alternative 1: Microcrystal Electron Diffraction (MicroED)
Status: Emerging Contender for Nanocrystals
MicroED uses cryo-TEM to diffract electrons rather than X-rays. It is the superior alternative when large single crystals cannot be grown —a common issue with oily homopiperazine free bases.
Pros: Requires only nanocrystals (<1
m); data collection in minutes.
Cons: Dynamical scattering can affect intensity accuracy; lower accessibility than SCXRD.[1]
Alternative 2: Solution-State NMR (NOESY/ROESY)
Status: The Solution Complement
NMR observes the molecule in a solvated, dynamic state.
Pros: Detects conformational equilibrium and exchange rates (via coalescence temperature).
Cons: Signals are often time-averaged. It cannot easily distinguish between a rapidly interconverting mixture and a single intermediate conformation without complex variable-temperature (VT) experiments.
Alternative 3: DFT Computational Modeling
Status: The Predictive Tool
Density Functional Theory (DFT) predicts the lowest energy state.
Pros: rapid screening of conformers.
Cons: Theoretical gas-phase models often fail to account for crystal packing forces (lattice energy) which can stabilize "higher energy" conformers found in the solid state.
Comparative Data Matrix
Feature
SCXRD (Gold Standard)
MicroED
Solution NMR
DFT Modeling
Primary Output
3D Atomic Coordinates (CIF)
3D Atomic Coordinates (CIF)
Connectivity & Dynamics
Predicted Energy Minima
Sample State
Single Crystal (>10 m)
Nanocrystal (<1 m)
Solution (Liquid)
Virtual (In silico)
Conformational Insight
Precise Static Geometry
Precise Static Geometry
Time-Averaged / Dynamic
Theoretical Gas Phase
Resolution
Ultra-High (<0.8 Å)
High (~1.0 Å)
N/A
N/A
Turnaround Time
Days (Growth dependent)
Hours (Prep dependent)
Hours
Hours/Days
Cost
Moderate
High (Instrument access)
Low
Low
Part 2: Experimental Protocol
Objective: Crystallization of difficult, oily homopiperazine derivatives via Salt Formation.
Homopiperazine free bases are frequently oils or low-melting solids due to high conformational flexibility and weak intermolecular forces. To obtain suitable crystals for SCXRD, salt formation is the critical causality.
Workflow Diagram: Salt Selection & Crystallization
Caption: Workflow for converting oily homopiperazine bases into crystalline salts suitable for diffraction analysis.
Step-by-Step Methodology
1. Counter-Ion Selection (The "pKa Rule")
Homopiperazines are diamines. To ensure proton transfer and stable lattice formation, select an acid where
.
Standard Salts: Hydrochlorides (HCl) are common but can be hygroscopic.
Heavy Atom Salts: Use Chloroplatinic acid (
) or Mercuric chloride () if absolute configuration is needed (heavy atoms provide strong anomalous signal).
Bulky Anions: Use Picric acid or Perchloric acid to fill space and stabilize the lattice through
-stacking or extensive H-bonding.
2. Vapor Diffusion Protocol (Preferred for Homopiperazines)
This method is gentler than evaporation and prevents oiling out.
Inner Vial: Dissolve 10-20 mg of the homopiperazine salt in 0.5 mL of a "good" solvent (e.g., Methanol or DMF).
Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 5 mL of a volatile "anti-solvent" (e.g., Diethyl ether or Pentane).
Equilibration: Seal the outer jar tightly. The anti-solvent vapor slowly diffuses into the inner vial, reducing solubility gradually.
Timeline: Leave undisturbed for 3-7 days at 4°C.
3. Data Collection & Refinement
Temperature: Collect data at 100 K (cryostream). Homopiperazine rings have high thermal motion; room temperature data often results in "smeared" electron density maps, making it impossible to assign the correct ring pucker.
Disorder Handling: If the ring shows disorder (e.g., two conformations occupying the same space), model it using split positions with occupancy factors (e.g., 60% Chair / 40% Twist-Boat).
Part 3: Data Validation & Analysis
Once the structure is solved, validity is established through Hirshfeld Surface Analysis and Cremer-Pople Parameter calculation .
Decision Tree: Method Selection
Caption: Decision logic for selecting the appropriate structural analysis method based on sample physical state.
Validation Metrics
To ensure the trustworthiness of the reported structure:
R-factor (
): Should be < 5% for a high-quality structure.
Goodness of Fit (GoF): Should approach 1.0.
CheckCIF: Run the final CIF through the IUCr CheckCIF server to detect missed symmetry or voids.
Hirshfeld Surface: Use software (e.g., CrystalExplorer) to map
. Red spots indicate strong H-bonds (e.g., N-H···Cl), validating the salt formation.
Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one . Acta Crystallographica Section E, 2023.
SCXRD vs MicroED Comparison for Crystallography Research . Creative Biostructure.
Homopiperazinium bis(dihydrogenarsenate) . Acta Crystallographica Section E, 2006.[4]
A Senior Application Scientist's Guide to Linker Design: Comparative Metabolic Stability of Diazepane vs. Piperidine
Introduction: The Linker's Critical Role in Drug Efficacy In the intricate architecture of modern therapeutics, particularly in modalities like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs)...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Linker's Critical Role in Drug Efficacy
In the intricate architecture of modern therapeutics, particularly in modalities like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), the linker is far more than a simple tether.[1] This chemical bridge connecting a targeting moiety to a payload or an E3 ligase ligand is a critical determinant of a drug's pharmacokinetic profile, efficacy, and safety.[1] An ideal linker must remain stable in systemic circulation to prevent premature payload release, which could lead to off-target toxicity, yet be precisely cleavable at the target site.[2] Metabolic stability—the molecule's resistance to biotransformation by metabolic enzymes—is therefore a paramount consideration in linker design.[3][4]
This guide provides a comparative analysis of two common heterocyclic linker scaffolds: diazepane and piperidine. We will delve into their intrinsic metabolic liabilities, explore the enzymatic pathways responsible for their degradation, and provide a validated experimental protocol for assessing their stability in your own drug candidates.
Metabolic Profile of Piperidine Linkers: A Prevalent but Vulnerable Scaffold
The piperidine ring is one of the most ubiquitous fragments in drug discovery, valued for its favorable physicochemical properties and predictable geometry.[5] However, its very prevalence means its metabolic fate is well-characterized, revealing several common liabilities.
The primary route of metabolism for piperidine-containing compounds is oxidation, catalyzed predominantly by Cytochrome P450 (CYP) enzymes, such as CYP3A4 and CYP2D6.[6][7] These reactions typically occur at carbon atoms adjacent to the nitrogen or at other sterically accessible positions on the ring.
Key Metabolic Pathways for Piperidine:
C-oxidation: The most common metabolic fate is the oxidation of a methylene group (CH2) adjacent to the nitrogen, leading to the formation of a stable lactam metabolite.[6] This is a significant pathway for clearance.
Ring Opening: Enzymatic reactions can lead to the cleavage and opening of the piperidine ring.[6]
N-oxidation: The nitrogen atom itself can be directly oxidized.[6]
Hydroxylation: Oxidation can also occur at other positions on the ring, leading to hydroxylated derivatives. These metabolites can then be further processed by Phase II enzymes for excretion.[8]
Medicinal chemists often employ strategies to mitigate these liabilities, such as introducing steric hindrance or electron-withdrawing groups near vulnerable positions to shield them from CYP enzyme activity.[5] Replacing the piperidine with a more metabolically stable bioisostere, like a morpholine or piperazine, is another common strategy to improve stability by blocking sites of metabolism or altering electronic properties.[6][9]
Metabolic Profile of Diazepane Linkers: Extrapolating from Clinical Data
Direct, comparative data on the metabolic stability of simple diazepane linkers is less abundant in the literature than for piperidines. However, we can draw authoritative insights from the extensive studies on the drug diazepam, which features a diazepine ring (an unsaturated version of diazepane). The metabolism of diazepam is primarily mediated by the CYP2C19 and CYP3A4 isozymes.[10][11][12]
Anticipated Metabolic Pathways for Diazepane:
N-dealkylation: Based on diazepam metabolism, the nitrogen atoms within the seven-membered ring are susceptible to enzymatic N-dealkylation.[10][13] This is a critical pathway to consider when the diazepane nitrogen is substituted.
C-hydroxylation: C3-hydroxylation is a major metabolic pathway for diazepam.[10][13] This suggests that the carbon atoms within the diazepane ring are accessible to CYP enzymes and are potential "soft spots" for oxidative metabolism.
Ring Contraction/Cleavage: While less common, larger ring systems can be susceptible to more complex rearrangements or cleavage reactions.
The larger, more flexible seven-membered ring of diazepane compared to the six-membered piperidine ring may offer different conformational presentations to enzyme active sites. This could potentially expose more sites to metabolism, but conversely, the increased flexibility might also prevent optimal binding for certain enzymatic reactions. Empirical testing is essential.
Comparative Analysis and Data Summary
While a direct head-to-head comparison is context-dependent on the full molecule, we can generalize the primary metabolic vulnerabilities. Piperidine's metabolism is often initiated by C-H oxidation adjacent to the nitrogen, whereas diazepane's liabilities include both N-dealkylation and C-H oxidation at multiple positions.
Considered moderately stable but with well-known metabolic soft spots.
Potentially more labile due to a larger, more flexible ring with two nitrogen atoms, but requires empirical validation.
Visualizing Metabolic Hotspots
The following diagram illustrates the likely points of metabolic attack on generalized piperidine and diazepane structures.
Caption: Workflow for in vitro metabolic stability assay using HLM.
Conclusion and Forward Look
The choice between a diazepane and a piperidine linker is a nuanced decision that significantly impacts a drug candidate's metabolic profile. Piperidine is a well-understood scaffold with known oxidative liabilities, primarily lactam formation, that can often be mitigated through established medicinal chemistry strategies. Diazepane, while less characterized as a linker, presents potential liabilities at both its nitrogen and carbon atoms, extrapolated from extensive data on the drug diazepam.
There is no universally "more stable" option; stability is context-dependent. The provided experimental protocol offers a robust and reliable method for generating empirical data, allowing for a direct, data-driven comparison of your specific compounds. By understanding the fundamental metabolic pathways and employing rigorous in vitro testing early in the discovery process, researchers can make informed decisions to design linkers that enhance stability, minimize off-target effects, and ultimately lead to safer and more effective therapeutics.
References
Advanced in vitro metabolic assays for drug discovery | CRO Services - Nuvisan. (n.d.). Nuvisan. Retrieved from [Link]
Dalvie, D., et al. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. Retrieved from [Link]
Petrovcic, J., et al. (2023). a) Different modalities of piperidine-containing drugs and drug candidates. ResearchGate. Retrieved from [Link]
Kim, Y., et al. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. PMC. Retrieved from [Link]
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As a Senior Application Scientist, it is understood that providing clear, actionable guidance for handling and disposing of specialized chemical reagents is paramount to ensuring laboratory safety and regulatory complian...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, it is understood that providing clear, actionable guidance for handling and disposing of specialized chemical reagents is paramount to ensuring laboratory safety and regulatory compliance. This document outlines the essential procedures for the proper disposal of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, a nitrogen-containing heterocyclic compound.
Given the absence of a specific Safety Data Sheet (SDS) for this unique compound, this guide is built upon established principles of chemical safety and waste management, drawing logical inferences from the known hazards of its structural analogues, namely piperidine and diazepine derivatives. The protocols herein are designed to be self-validating, ensuring that each step contributes to a chain of custody that is safe, compliant, and environmentally responsible.
Part 1: Hazard Assessment and Essential Safety Precautions
The fundamental principle of laboratory safety is to treat compounds of unknown toxicity with a high degree of caution. The structure of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane contains both a piperidine and a diazepane moiety. Piperidine, a well-characterized building block, is known to be a highly flammable liquid and vapor that is toxic if inhaled or in contact with skin, and causes severe skin burns and eye damage[3]. Therefore, it is imperative to handle 1-(2-Piperidin-1-yl-ethyl)-[2]diazepane as if it possesses similar hazardous characteristics.
Inferred Hazard Profile:
Property
Inferred Hazard for 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane
Assumed to be Flammable. Keep away from heat, sparks, and open flames[4].
Piperidine is a Category 2 Flammable Liquid with a flash point of 37°F (3°C)[4].
Toxicity
Assumed to be Toxic. Harmful if swallowed, toxic in contact with skin or if inhaled[3].
Piperidine is classified as acutely toxic (Oral, Dermal, Inhalation).
Corrosivity
Assumed to be Corrosive. Causes severe skin burns and eye damage[3].
Piperidine is a Category 1B Skin Corrosive.
Environmental
Assumed to be Harmful to Aquatic Life. Do not allow to enter drains or waterways[6].
Piperidine is classified as harmful to aquatic life.
Mandatory Personal Protective Equipment (PPE):
Before handling the compound or its waste, all personnel must be equipped with the appropriate PPE. The selection of PPE is not merely a suggestion but a critical control to prevent chemical exposure[7].
Eye and Face Protection: Chemical splash goggles and a face shield are required to protect against splashes[8].
Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always check the glove manufacturer's compatibility chart. No single glove material protects against all chemicals[3][7].
Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.
Respiratory Protection: All handling of this compound, including waste consolidation, should be performed inside a certified chemical fume hood to prevent inhalation of vapors[2][6].
Part 2: On-Site Waste Management: Segregation, Containment, and Storage
Proper disposal begins at the point of generation. A systematic approach to waste collection and storage is essential to prevent accidental reactions and ensure the safety of all laboratory personnel[9][10].
Step-by-Step Waste Collection Protocol:
Select an Appropriate Waste Container:
Use a dedicated, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE). Plastic is often preferred for its durability[9].
Ensure the container has a secure, screw-top cap to prevent vapor leakage. Containers must be kept closed at all times except when adding waste[10].
Do not use containers that previously held incompatible materials. For example, never mix this basic compound with acidic waste, as it could cause a violent reaction[1].
Properly Label the Waste Container:
Label the container before adding any waste. The label must be clear, legible, and permanently affixed[10][11].
Store Waste in a Designated Satellite Accumulation Area (SAA):
The SAA must be at or near the point of waste generation and under the control of the laboratory personnel generating the waste[9][10].
Store the waste container in secondary containment (e.g., a plastic tub) to contain any potential leaks.
Segregate the container from incompatible waste streams, particularly acids and oxidizing agents[1][12].
Do not store waste containers on the floor or in high-traffic areas[2][13].
Arrange for Disposal:
Do not accumulate more than 55 gallons of hazardous waste in an SAA[9].
Once the container is approximately 90% full, contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup[10][14]. Leaving adequate headspace allows for vapor expansion[13].
Part 3: Emergency Procedures: Spill Management
Even with meticulous planning, spills can occur. A prepared and rapid response is critical to mitigating the associated risks[6][15].
Protocol for a Small Spill (<100 mL, contained within a fume hood):
Alert & Assess: Alert personnel in the immediate area. Ensure the fume hood is operational[16].
Don PPE: Ensure you are wearing the full, appropriate PPE as described in Part 1[17].
Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical spill pillow. Do not use combustible materials like paper towels[18].
Collect Waste: Carefully scoop the absorbent material into a designated hazardous waste bag or container. All cleanup materials are considered hazardous waste[6][15].
Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. The cleaning materials must also be disposed of as hazardous waste[6].
Label & Dispose: Seal and label the container with all spill cleanup debris and manage it as hazardous waste.
Protocol for a Large Spill (>100 mL or outside a fume hood):
EVACUATE: Immediately alert everyone in the laboratory and evacuate the area, closing the doors behind you to contain vapors[6][16].
NOTIFY: From a safe location, notify your laboratory supervisor and your institution's EHS or emergency response team[2][6]. Provide them with the chemical name and approximate quantity spilled.
SECURE: Prevent unauthorized personnel from entering the spill area.
AWAIT RESPONSE: Do not attempt to clean up a large or highly volatile spill yourself. Wait for trained emergency responders[2].
Below is a workflow diagram illustrating the decision-making process for handling 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane from use to disposal.
Caption: Decision workflow for safe handling and disposal.
Part 4: Approved Final Disposal Pathway
Under no circumstances should this chemical waste be disposed of down the drain or in the regular solid waste stream[11][18]. Such actions can lead to environmental contamination and are a violation of federal and local regulations[9].
Incineration: The universally accepted and recommended method for the disposal of non-halogenated organic compounds like 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane is high-temperature incineration by a licensed hazardous waste management facility[18]. This process ensures the complete destruction of the chemical, breaking it down into less harmful components like carbon dioxide, water, and nitrogen oxides, which are then treated by the facility's emission control systems.
Licensed Contractor: Your institution's EHS department coordinates with certified hazardous waste disposal companies that are equipped to handle and transport this type of waste in compliance with Environmental Protection Agency (EPA) and Department of Transportation (DOT) regulations[10][11].
By adhering to these rigorous, step-by-step procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 1-(2-Piperidin-1-yl-ethyl)-[1][2]diazepane, protecting themselves, their colleagues, and the environment.
References
University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
Westlab. (2023, May 5). 8 Steps to Handling a Laboratory Chemical Spill.
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
Hartwick College. (n.d.). Chemical Spill Management.
University of Pennsylvania, Environmental Health and Radiation Safety. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
Columbia University, Research. (n.d.). Hazardous Chemical Waste Management Guidelines.
University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
Lab Manager. (2021, May 26). Chemical Spill Management and Response.
OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace.
The City College of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide.
National Center for Biotechnology Information. (2022, October 5). OSHA Chemical Hazards And Communication. In StatPearls.
University of California, San Diego. (2015, February 17). How to Handle Chemical Spills in Laboratories.
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Sigma-Aldrich. (2025, September 23). SAFETY DATA SHEET - Piperidine.
Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - Ethyl 4-amino-1-piperidinecarboxylate.
SBLCore. (2024, May 7). Piperidine - SAFETY DATA SHEET.
Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
BenchChem. (2025). Essential Procedures for the Safe Disposal of 1-(1-Benzoyl-4-piperidinyl)azepane.
Dakenchem. (2025, June 17). What are the storage stability of Piperidine Series compounds over time?.
Fluorochem. (2024, December 19). Safety Data Sheet - (R)-Benzyl 5-methyl-1,4-diazepane-1-carboxylate.
National Center for Biotechnology Information. (n.d.). Piperidine. In PubChem.
National Center for Biotechnology Information. (n.d.). 2-Piperidin-1-yl-1,4-diazepane. In PubChem.
Der Pharma Chemica. (n.d.). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents.
AK Scientific, Inc. (n.d.). Safety Data Sheet - 1-Benzyl-3-methyl-1,4-diazepane.
National Center for Biotechnology Information. (n.d.). 5-Ethyl-1-(4-piperidin-1-ylphenyl)-1,4-diazepane. In PubChem.
Cayman Chemical. (2025, November 19). Safety Data Sheet.
Personal protective equipment for handling 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane
[1] Part 1: Executive Safety Summary (The "Stop/Go" Protocol) Do not proceed with handling 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane (henceforth PPED ) until you have verified the following critical safety parameters. Th...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Part 1: Executive Safety Summary (The "Stop/Go" Protocol)
Do not proceed with handling 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane (henceforth PPED ) until you have verified the following critical safety parameters. This compound belongs to the class of functionalized cyclic polyamines , sharing structural hazards with piperidine and diazepane derivatives.
🛑 Critical Hazard Profile
Corrosivity (High): As a free base, PPED is a strong organic base (pKa ~10-11).[1] It causes immediate, severe skin burns and permanent eye damage (Category 1B).
Acute Toxicity: Harmful by inhalation and ingestion. High risk of mucosal tissue destruction in the upper respiratory tract.[2]
Sensitization: Like many diamines (e.g., piperazine), this compound is a potential respiratory and skin sensitizer.
Physical State: Typically a viscous oil or low-melting solid.[1] Hygroscopic.
Immediate Action Required:
Engineering Control: All handling MUST occur inside a certified chemical fume hood.
Nitrile provides splash protection but degrades upon prolonged amine contact. Laminate offers >4h breakthrough time.
Eye/Face
Chemical Splash Goggles (Indirect Vent)
Face Shield + Splash Goggles
Alkaline burns saponify fatty tissues in the eye, causing deep, irreversible damage faster than acids. Safety glasses are insufficient.
Respiratory
Fume Hood (Face velocity: 80–100 fpm)
Full-Face Respirator (ABEK1 or Organic Vapor/Amine Cartridge)
Required if handling outside a hood (e.g., spill cleanup).[1] Amine vapors induce laryngeal spasms.
Body
Lab Coat (Cotton/Poly blend, buttoned)
Chemical Resistant Apron (Tychem® or PVC)
Cotton absorbs spills; an apron prevents saturation of clothing which holds the corrosive against the skin.
Part 3: Operational Workflow & Handling
Pre-Operational Logic
Before opening the container, verify the state of the material. PPED is hygroscopic; absorption of water can alter stoichiometry and increase viscosity, complicating transfer.
Step-by-Step Handling Protocol
Step 1: Preparation of the Workspace
Clear the fume hood of incompatible materials (oxidizers, strong acids, acid chlorides).
Place a disposable absorbent mat (chem-mat) on the working surface to capture micro-drips.
Grounding: If the solvent used is flammable (e.g., Ether, THF), ground all glassware. Amines can accumulate static charge.
Step 2: Transfer and Weighing
Technique: Do not pour.[3] Use a glass pipette or a spatula (if solid).
Viscous Liquid Handling: If the compound is an oil, warm gently (30°C) to lower viscosity, or weigh by difference using a syringe.
Atmosphere:[1] Ideally, handle under Nitrogen or Argon. PPED absorbs CO₂ from the air to form carbamates, degrading purity.
Step 3: Reaction Setup
Exotherm Warning: Dissolving PPED in acidic media or protic solvents (methanol/water) will generate heat. Add the amine slowly to the solvent, not the reverse.
Quenching: When neutralizing excess PPED, use dilute HCl in an ice bath. Never add concentrated acid directly to the neat amine.
Visual Workflow: Safe Handling Logic
The following diagram illustrates the decision-making process for handling PPED, ensuring safety gates are met before progression.
Figure 1: Operational logic flow for handling 1-(2-Piperidin-1-yl-ethyl)-[1,4]diazepane, emphasizing the critical fume hood check and state-dependent weighing techniques.
Part 4: Emergency Response & Disposal
Exposure Response[1][2]
Eye Contact:IMMEDIATE irrigation for 15 minutes. Time is tissue. Do not wait for a doctor to start rinsing. Hold eyelids apart.
Skin Contact: Drench with water.[4][5][6] Do not use vinegar (acid) on skin burns as the heat of neutralization can worsen the injury. Wash with non-abrasive soap.
Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel.
Spillage Logic
Small Spill (<5 mL): Cover with weak acid neutralizer (Citric acid/Sodium bisulfate). Scoop into a waste container.
Large Spill (>50 mL): Evacuate area. Call EHS. Do not attempt cleanup without SCBA (Self-Contained Breathing Apparatus) due to high vapor toxicity.
Disposal Protocol
PPED must be segregated from other waste streams to prevent accidental reactions (e.g., mixing with acid waste containers which can cause geysering).
Waste Stream
Classification
Treatment
Stream A
Basic Organic Waste
Dissolve in combustible solvent.[1] Incinerate in a chemical incinerator equipped with an afterburner and scrubber (Nitrogen oxides generation).
Stream B
Contaminated Solids
Gloves, mats, and paper towels must be bagged in "Hazardous Waste" bags, labeled "Corrosive/Toxic Solid".
References
PubChem. (n.d.). 1-Ethyl-1,4-diazepane dihydrochloride (Compound Summary). National Library of Medicine. Retrieved February 25, 2026, from [Link][1]
New Jersey Department of Health. (2018). Hazardous Substance Fact Sheet: 1-Ethyl Piperidine.[1][7] NJ.gov. Retrieved February 25, 2026, from [Link]
